4-Methoxybutane-1-sulfonamide

• CAS: 1343838-10-7

Core Science & Biosynthesis

4-Methoxybutane-1-sulfonamide chemical structure and physicochemical properties

An In-Depth Technical Guide to 4-Methoxybutane-1-sulfonamide: Structure, Properties, and Scientific Context

Executive Summary

4-Methoxybutane-1-sulfonamide is a simple aliphatic sulfonamide, a class of compounds of significant interest in medicinal chemistry and drug development. Despite its straightforward structure, there is a notable scarcity of published experimental data for this specific molecule. This technical guide serves as a comprehensive resource for researchers and drug development professionals by consolidating all available information, presenting high-fidelity predicted data, and placing the compound within the broader scientific context of the sulfonamide functional group. We provide its confirmed chemical identity, a detailed analysis of its predicted physicochemical properties, a plausible and detailed synthetic route based on established chemical principles, and an overview of its expected spectroscopic characteristics. Furthermore, this guide explores the well-documented biological activities of the sulfonamide scaffold, offering a framework for evaluating the potential applications of 4-methoxybutane-1-sulfonamide as a lead compound or synthetic building block.

Introduction: The Enduring Significance of the Sulfonamide Scaffold

The sulfonamide functional group, R−S(=O)₂−NR₂, is a cornerstone of modern medicinal chemistry. Since the discovery of its antibacterial properties in the 1930s, this versatile scaffold has been incorporated into a vast array of therapeutic agents. Sulfonamides exhibit a wide spectrum of biological activities, including antibacterial, anticancer, anti-inflammatory, and enzyme inhibitory effects[1][2][3]. Their success stems from their ability to act as stable, effective pharmacophores that can be readily modified to tune potency, selectivity, and pharmacokinetic properties.

The antibacterial mechanism of many sulfa drugs, for instance, involves acting as a competitive inhibitor of the enzyme dihydropteroate synthase (DHPS), which is crucial for folate synthesis in bacteria. By mimicking the natural substrate, para-aminobenzoic acid (PABA), these drugs halt bacterial growth and replication[4]. This foundational principle of antimetabolite therapy highlights the power of rational drug design centered on the sulfonamide core.

4-Methoxybutane-1-sulfonamide represents an elementary example of this class, featuring a flexible, non-aromatic side chain. While it remains largely uncharacterized in the scientific literature, its study provides a valuable baseline for understanding the contributions of simple aliphatic moieties to the overall profile of a sulfonamide-based molecule. This guide aims to bridge the existing knowledge gap and provide a solid foundation for future research into this and related compounds.

Chemical Identity and Molecular Structure

The unambiguous identification of a compound is the first step in any rigorous scientific investigation. The core structural and identifying information for 4-methoxybutane-1-sulfonamide is summarized below.

Identifier	Value	Source
IUPAC Name	4-methoxybutane-1-sulfonamide	[5]
CAS Number	1343838-10-7	[6]
Molecular Formula	C₅H₁₃NO₃S	[5][6]
Molecular Weight	167.22 g/mol	[6]
Canonical SMILES	COCCCCS(N)(=O)=O	[6]
InChI	InChI=1S/C5H13NO3S/c1-9-4-2-3-5-10(6,7)8/h2-5H2,1H3,(H2,6,7,8)	[5]
InChIKey	RDCXBJGICKBAQR-UHFFFAOYSA-N	[5]

The molecule consists of a four-carbon butyl chain, providing flexibility. A methoxy group (-OCH₃) is located at one terminus, while the polar sulfonamide head group (-SO₂NH₂) is at the other. This amphipathic nature suggests potential for interesting solubility and transport properties.

Caption: 2D structure of 4-methoxybutane-1-sulfonamide.

Physicochemical Properties: A Predictive Analysis

Property	Predicted/Calculated Value	Significance and Interpretation
XlogP	-0.5	The negative XlogP value suggests that the compound is hydrophilic.[5] This indicates a preference for aqueous environments over lipid-like ones, which has significant implications for its solubility, membrane permeability, and potential routes of administration in a pharmaceutical context.
pKa (Sulfonamide N-H)	~10-11 (Estimated)	The N-H protons of a primary sulfonamide are weakly acidic. This pKa is typical for simple alkane sulfonamides. At physiological pH (~7.4), the sulfonamide group will be predominantly in its neutral, protonated form, which affects its ability to act as a hydrogen bond donor.
Hydrogen Bond Donors	1 (from -NH₂)	The amine group can donate hydrogen bonds, contributing to interactions with biological targets and enhancing water solubility.
Hydrogen Bond Acceptors	4 (from -OCH₃ and -SO₂)	The methoxy oxygen and the two sulfonyl oxygens can accept hydrogen bonds, further influencing the compound's solubility and binding characteristics.
Rotatable Bond Count	4	The four single bonds in the butyl chain allow for significant conformational flexibility. This flexibility can be advantageous for fitting into a binding pocket but may also come with an entropic penalty upon binding.

Proposed Synthesis and Reactivity

While a specific, validated synthesis for 4-methoxybutane-1-sulfonamide is not published, a robust and logical synthetic route can be proposed based on fundamental and well-established reactions in organic chemistry. The classic approach involves the reaction of a sulfonyl chloride with an amine or ammonia.

Proposed Synthetic Workflow

The following multi-step synthesis is proposed, starting from the commercially available 1-bromo-4-methoxybutane.

Caption: Proposed synthetic pathway for 4-methoxybutane-1-sulfonamide.

Detailed Experimental Protocol (Hypothetical)

This protocol is provided as an expert-guided, plausible method. Researchers should perform appropriate safety assessments and small-scale trials before scaling up.

Step 1: Synthesis of Sodium 4-methoxybutane-1-sulfonate

• Rationale: This step introduces the sulfur-oxygen moiety onto the alkyl chain via a nucleophilic substitution reaction. Sodium sulfite is an inexpensive and effective sulfonation agent.

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser, dissolve 1-bromo-4-methoxybutane (1.0 eq) and sodium sulfite (1.2 eq) in a 1:1 mixture of water and ethanol.

  • Heat the mixture to reflux and maintain for 12-18 hours, monitoring the reaction progress by TLC or GC-MS to observe the disappearance of the starting bromide.

  • After completion, cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

  • The resulting aqueous solution containing the sodium sulfonate salt can be used directly in the next step after partial concentration, or the salt can be isolated by complete evaporation and washing with a non-polar solvent like ether to remove any unreacted starting material.

Step 2: Synthesis of 4-Methoxybutane-1-sulfonyl chloride

• Rationale: The conversion of the stable sulfonate salt to the highly reactive sulfonyl chloride is necessary for the subsequent amination. Thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅) are standard reagents for this transformation.

• Procedure:

  • Caution: This reaction should be performed in a well-ventilated fume hood as it generates HCl and SO₂ gas.

  • To a flask containing the crude sodium 4-methoxybutane-1-sulfonate (1.0 eq), slowly add thionyl chloride (3.0 eq) at 0 °C. A catalytic amount of DMF can be added to facilitate the reaction.

  • Allow the mixture to warm to room temperature and then heat gently to 60-70 °C for 2-4 hours until gas evolution ceases.

  • Carefully remove the excess thionyl chloride by distillation under reduced pressure. The remaining crude sulfonyl chloride is a reactive intermediate and is typically used immediately in the next step without extensive purification.

Step 3: Synthesis of 4-Methoxybutane-1-sulfonamide

• Rationale: This is the final step where the sulfonamide bond is formed. The electrophilic sulfonyl chloride reacts readily with the nucleophilic ammonia. An aqueous solution of ammonia provides both the reactant and a basic medium to neutralize the HCl byproduct.

• Procedure:

  • Cool a concentrated aqueous solution of ammonium hydroxide (~30%, 10 eq) in an ice bath.

  • Slowly add the crude 4-methoxybutane-1-sulfonyl chloride (1.0 eq) dropwise to the cold ammonia solution with vigorous stirring. Maintain the temperature below 10 °C.

  • After the addition is complete, allow the mixture to stir at room temperature for 2-3 hours.

  • Extract the aqueous mixture three times with an organic solvent such as ethyl acetate or dichloromethane.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to yield the crude product.

  • Purify the final compound by column chromatography on silica gel or by recrystallization to obtain pure 4-methoxybutane-1-sulfonamide.

Spectroscopic Characterization Profile (Predicted)

Confirmation of the final product's identity would rely on a combination of spectroscopic techniques. Based on its structure, the following spectral characteristics are expected.

Mass Spectrometry

While a full experimental spectrum is unavailable, predicted collision cross-section (CCS) values for various adducts have been calculated, which are valuable for identification using ion mobility-mass spectrometry.[5]

Adduct	m/z	Predicted CCS (Ų)
[M+H]⁺	168.06889	133.4
[M+Na]⁺	190.05083	140.8
[M-H]⁻	166.05433	133.4

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to be relatively simple.

  • ~3.3 ppm (singlet, 3H): Protons of the methoxy (-OCH₃) group.

  • ~3.4 ppm (triplet, 2H): Protons of the methylene group adjacent to the methoxy oxygen (-O-CH₂ -).

  • ~3.1 ppm (triplet, 2H): Protons of the methylene group adjacent to the sulfonyl group (-CH₂ -SO₂).

  • ~1.6-1.9 ppm (multiplet, 4H): Protons of the two central methylene groups in the butyl chain.

  • ~4.7 ppm (broad singlet, 2H): Protons of the sulfonamide (-NH₂) group. The chemical shift of this peak is variable and can be confirmed by D₂O exchange.

• ¹³C NMR: Five distinct signals are expected in the carbon spectrum.

  • One signal for the methoxy carbon.

  • Four signals for the unique carbons of the butyl chain.

Infrared (IR) Spectroscopy

The IR spectrum should display characteristic absorption bands confirming the presence of the key functional groups.

• 3400-3200 cm⁻¹: Two distinct N-H stretching bands (symmetric and asymmetric) for the primary sulfonamide.

• 2950-2850 cm⁻¹: C-H stretching bands for the aliphatic chain.

• ~1350 cm⁻¹ and ~1160 cm⁻¹: Strong S=O asymmetric and symmetric stretching bands, respectively, which are highly characteristic of the sulfonamide group.

• ~1100 cm⁻¹: C-O stretching band for the ether linkage.

Potential Applications in Drug Discovery

No specific biological activities or applications have been documented for 4-methoxybutane-1-sulfonamide itself. However, its value lies in its identity as a member of the broadly active sulfonamide class. Researchers may consider this molecule as a starting point or fragment for developing novel therapeutics in several areas:

• Antibacterial Agents: As a simple sulfonamide, it could be screened for baseline antibacterial activity or used as a scaffold for building more complex PABA antagonists.[7]

• Anticancer Agents: Numerous sulfonamide-containing compounds have shown potent anticancer activity through various mechanisms, including the disruption of microtubule polymerization and inhibition of cell cycle progression.[2][8] The aliphatic nature of 4-methoxybutane-1-sulfonamide could offer a different pharmacokinetic profile compared to more common aromatic sulfonamides.

• Enzyme Inhibitors: The sulfonamide group is a well-known zinc-binding group and is a key feature of carbonic anhydrase inhibitors, which are used to treat glaucoma, epilepsy, and other conditions[1]. This compound could serve as a fragment in the design of novel inhibitors for various metalloenzymes.

Conclusion

4-Methoxybutane-1-sulfonamide is a structurally simple molecule that sits at the intersection of fundamental organic chemistry and medicinal research. This guide has established its chemical identity and provided a robust, predictive framework for its physicochemical properties, synthesis, and spectroscopic characterization. While experimental validation is a necessary next step, the information compiled here offers a comprehensive starting point for any researcher or drug development professional interested in exploring this compound. The true potential of 4-methoxybutane-1-sulfonamide will be unlocked through its synthesis and subsequent screening in biological assays, where it may serve as a novel building block or a lead compound in the continuous and vital search for new therapeutic agents.

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Exact mass and molecular weight of 4-Methoxybutane-1-sulfonamide

An In-depth Technical Guide: Discerning the Mass of 4-Methoxybutane-1-sulfonamide: A Guide to Exact Mass and Molecular Weight

Introduction

In the landscape of chemical analysis and drug development, precision is paramount. The accurate characterization of a molecule is the foundation upon which all subsequent research is built. For a compound such as 4-Methoxybutane-1-sulfonamide, a molecule of interest in various research contexts, understanding its fundamental properties is critical. This guide provides an in-depth exploration of two of its most crucial, yet often conflated, characteristics: molecular weight and exact mass.

This document moves beyond simple definitions to explore the theoretical underpinnings, practical applications, and the profound analytical implications of these two values. For researchers working in fields from medicinal chemistry to metabolomics, a clear grasp of this distinction is not merely academic; it is essential for accurate data interpretation, compound identification, and ensuring the integrity of experimental outcomes. We will delve into the calculation of these values for 4-Methoxybutane-1-sulfonamide, the reasons for their differences, and the experimental techniques used to verify them.

Section 1: Foundational Concepts: Exact Mass vs. Molecular Weight

At the heart of mass spectrometry and analytical chemistry lies the differentiation between two key measurements of a molecule's mass. While related, they are not interchangeable, and each serves a distinct purpose.

Molecular Weight: The Bulk Property

Molecular weight (also known as average molecular mass) represents the weighted average mass of a molecule based on the natural abundance of its constituent isotopes.[1] The atomic weights listed on the periodic table are themselves weighted averages of the masses of all naturally occurring isotopes of an element. For example, the atomic weight of carbon is approximately 12.011 amu, which accounts for the presence of both the abundant carbon-12 isotope and the less abundant carbon-13 isotope.

Consequently, molecular weight is a statistical average that is most relevant when dealing with macroscopic quantities of a substance, such as in stoichiometric calculations for chemical synthesis or preparing solutions. It reflects the average mass of a vast population of molecules.

Exact Mass: The High-Resolution Identity

Exact mass , conversely, is the calculated mass of a molecule using the mass of the most abundant, stable isotope of each constituent element.[1][2] This is also referred to as the monoisotopic mass. For the common elements in organic chemistry, these are typically the lightest isotopes, such as ¹H, ¹²C, ¹⁴N, ¹⁶O, and ³²S.

This value is not an average; it is a precise theoretical mass for a single, specific isotopic combination of a molecule. The significance of exact mass is realized in high-resolution mass spectrometry (HRMS), a technique capable of measuring mass to several decimal places.[3] This precision allows for the determination of a molecule's elemental formula, a powerful tool for identifying unknown compounds and confirming the identity of synthesized ones.

Conceptual difference between Molecular Weight and Exact Mass.

Section 2: Physicochemical Data for 4-Methoxybutane-1-sulfonamide

The theoretical values for both molecular weight and exact mass can be precisely calculated from the molecular formula of 4-Methoxybutane-1-sulfonamide.

Property	Value	Source / Method
Molecular Formula	C₅H₁₃NO₃S	-
CAS Number	1343838-10-7	[4]
Molecular Weight	167.22 g/mol	Calculated using IUPAC average atomic weights.[4]
Exact (Monoisotopic) Mass	167.06161 Da	Calculated using the most abundant isotopic masses.[5]

Calculation Breakdown

Molecular Weight Calculation:

• (5 × 12.011) + (13 × 1.008) + (1 × 14.007) + (3 × 15.999) + (1 × 32.065) = 167.223 g/mol

Exact Mass Calculation:

• (5 × 12.000000) + (13 × 1.007825) + (1 × 14.003074) + (3 × 15.994915) + (1 × 31.972071) = 167.061615 Da

Section 3: The Critical Role in Analytical Sciences

The distinction between these two mass values is fundamental in modern analytical laboratories, particularly in drug discovery and development.

• Structural Elucidation and Confirmation: While techniques like NMR provide the structural framework of a molecule, HRMS provides its elemental composition. An experimentally determined exact mass that matches the theoretical value to within a few parts-per-million (ppm) provides extremely high confidence in the assigned chemical formula. A mass error of less than 5 ppm is a common standard for publication in scientific journals.[6]

• Differentiating Isobaric Compounds: Many different molecules can share the same nominal mass (the integer mass). For example, two molecules with different formulas could both have a nominal mass of 167 Da. However, their exact masses will differ due to their distinct elemental compositions.[3] HRMS can easily distinguish these isobaric compounds, preventing misidentification of impurities, metabolites, or lead compounds.

• Metabolite Identification: In drug metabolism studies, researchers must identify biotransformations of a parent drug. These transformations (e.g., hydroxylation, demethylation) alter the molecular formula. By comparing the exact mass of a potential metabolite to that of the parent drug, the precise chemical change can often be deduced, a task that is difficult or impossible with nominal mass data alone.[6]

Section 4: Experimental Protocol for Exact Mass Determination

The definitive verification of the exact mass of 4-Methoxybutane-1-sulfonamide is achieved using High-Resolution Mass Spectrometry, commonly coupled with liquid chromatography (LC-HRMS). A Quadrupole Time-of-Flight (Q-TOF) instrument is a standard choice for this application.

Step-by-Step Methodology

• Sample Preparation:

  • Prepare a stock solution of 4-Methoxybutane-1-sulfonamide at 1 mg/mL in a suitable solvent (e.g., methanol or acetonitrile).

  • Perform a serial dilution to create a working solution of 1 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid. The acid is added to promote protonation, forming the [M+H]⁺ ion in positive ion mode.

• Instrument Calibration:

  • Calibrate the mass spectrometer across the desired mass range (e.g., m/z 50-1000) immediately before the analysis.

  • Use a well-characterized, multi-point calibration solution provided by the instrument manufacturer. This step is critical for achieving the low ppm mass accuracy required.

• LC-HRMS Data Acquisition:

  • LC System: Use a C18 reversed-phase column.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: A suitable gradient (e.g., 5% to 95% B over 10 minutes) to ensure the analyte is properly resolved and eluted.

  • Injection Volume: 1-5 µL.

  • MS System (Q-TOF):

    • Ionization Mode: Electrospray Ionization (ESI), Positive Mode.

    • Acquisition Mode: Full Scan MS.

    • Mass Range: m/z 100-300 (to include the ion of interest).

    • Resolution: Set to a high value (e.g., >20,000 FWHM).

• Data Analysis:

  • Extract the ion chromatogram for the theoretical protonated exact mass of 4-Methoxybutane-1-sulfonamide ([M+H]⁺). The theoretical m/z is 167.061615 (exact mass) + 1.007276 (mass of a proton) = 168.06889 Da .

  • From the mass spectrum at the apex of the chromatographic peak, identify the measured m/z value.

  • Calculate the mass error in parts-per-million (ppm) using the formula:

    • ppm Error = [(Theoretical Mass - Measured Mass) / Theoretical Mass] × 10⁶

  • A result of < 5 ppm confirms the elemental composition.

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H-NMR and C-NMR spectral data for 4-Methoxybutane-1-sulfonamide

Initiating Data Search

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Adjusting The Strategy

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Initiating NMR Data Exploration

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Developing the Guide Structure

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Generating Predicted Data and Structure

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Developing Spectral Analysis

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Harnessing the 4-Methoxybutane-1-Sulfonamide Scaffold: Mechanisms of Action Across Epigenetic, Antimicrobial, and Endocrine Targets

Executive Summary

Historically, simple aliphatic sulfonamides were viewed merely as synthetic intermediates. However, the 4-methoxybutane-1-sulfonamide moiety (CAS: 1343838-10-7)[1] and its closely related butane-1-sulfonamide analogs have recently emerged as highly privileged pharmacophores in rational drug design. By combining a strong hydrogen-bonding headgroup (-SO₂NH-) with a flexible, amphiphilic tail, this scaffold enables precise targeting of shallow protein-protein interaction (PPI) interfaces and deep hydrophobic pockets alike.

This technical whitepaper explores the mechanism of action (MoA) of 4-methoxybutane-1-sulfonamide derivatives across three distinct therapeutic domains: epigenetic modulation in oncology (BRD4 inhibition)[2], cell wall disruption in infectious diseases (KasA inhibition)[3], and endocrine disruption in prostate cancer (Androgen Receptor AF2 antagonism)[4].

Structural Rationale & Pharmacophore Properties

The pharmacological versatility of the 4-methoxybutane-1-sulfonamide scaffold lies in its tripartite structural nature. As a Senior Application Scientist, when designing screening libraries, we select this specific moiety because it provides a self-contained thermodynamic binding system:

• The Sulfonamide Head: Acts as a robust hydrogen-bond donor and acceptor, mimicking natural substrates like acetyl-lysine or transition-state enolates.

• The Butane Chain: Provides optimal spatial extension (approximately 5.0–5.5 Å) to navigate narrow hydrophobic channels without incurring the severe entropic penalties associated with longer, highly flexible alkyl chains.

• The Methoxy Terminus: Modulates the overall lipophilicity (LogP) of the molecule while introducing a terminal hydrogen-bond acceptor, which can interact with solvent molecules at the edge of the binding pocket to stabilize the ligand-protein complex.

Fig 1. Pharmacophore model of the 4-methoxybutane-1-sulfonamide scaffold and target interactions.

Mechanisms of Action by Target

Epigenetic Modulation: BRD4 Inhibition in Acute Myeloid Leukemia (AML)

Bromodomain-containing protein 4 (BRD4) is an epigenetic reader that recognizes acetylated lysine residues on chromatin, driving the transcription of oncogenes like c-Myc. N-(3-Ethylbenzo[d]isoxazol-5-yl) butane-1-sulfonamide derivatives have been developed as potent BRD4 inhibitors[2].

Mechanism: The sulfonamide group acts as an acetyl-lysine mimetic. The oxygen atoms of the -SO₂- group form a critical, direct hydrogen bond with the conserved Asn140 residue in the BRD4 binding pocket, while the butane chain packs against the hydrophobic WPF shelf (Trp81, Pro82, Phe83). This competitive binding displaces BRD4 from chromatin, leading to the rapid downregulation of c-Myc and Bcl-2, ultimately inducing G0/G1 cell cycle arrest and apoptosis in MV4-11 AML cell lines[2].

Fig 2. Signaling pathway of BRD4 inhibition leading to apoptosis in Acute Myeloid Leukemia cells.

Anti-Mycobacterial Action: KasA Inhibition

The β -ketoacyl-ACP synthase (KasA) is a highly vulnerable, essential enzyme in the FAS-II pathway of Mycobacterium tuberculosis, responsible for mycolic acid biosynthesis[5]. Indazole and indole-based butane-1-sulfonamides (e.g., DG167 analogs) have shown significant efficacy against KasA[3].

Mechanism: X-ray crystallography (e.g., PDB ID 6Y2J) reveals that the butane-1-sulfonamide moiety binds deep within the KasA acyl channel. The causality of the binding affinity is driven by the sulfonamide N-H group, which acts as a hydrogen bond donor to the sidechain of Glu199 (or Glu120, depending on the specific binding mode). The flexible butane chain extends into the hydrophobic pocket normally occupied by the growing meromycolate chain, physically blocking substrate entry and halting cell wall synthesis[3][6].

Endocrine Disruption: Androgen Receptor AF2 Antagonism

In advanced prostate cancer, mutations in the Androgen Receptor (AR) Ligand-Binding Pocket (LBP) often render traditional antiandrogens (like enzalutamide) ineffective. N-(4-(Benzyloxy)phenyl)butane-1-sulfonamide derivatives have been engineered to target an alternative allosteric site: Activation Function 2 (AF2)[4].

Mechanism: Instead of competing with androgens in the LBP, the butane-1-sulfonamide derivative binds to the surface-exposed AF2 hydrophobic groove. The butane chain perfectly complements the hydrophobic topology of the AF2 site, while the sulfonamide core anchors the molecule. This steric blockade prevents the recruitment of critical coactivators (like SRC-1), silencing AR-driven transcription even in castration-resistant phenotypes[4].

Quantitative Profiling & Data Presentation

To benchmark the efficacy of the butane-1-sulfonamide pharmacophore, we summarize the quantitative data across the discussed targets.

Compound Class / Analog	Primary Target	Therapeutic Application	Key Structural Interaction	Efficacy Metric
Isoxazole-butanesulfonamide (11c)	BRD4 (Bromodomain)	Acute Myeloid Leukemia	H-bond with Asn140	Induces G0/G1 arrest at 1–5 μ M
Indazole-butanesulfonamide (DG167)	KasA (Acyl Channel)	Tuberculosis	H-bond with Glu199	MIC = 15.0 – 16.3 μ M
Benzyloxy-butanesulfonamide (T1-65)	AR (AF2 Site)	Prostate Cancer	Hydrophobic packing at AF2	Yields > 41 downregulated genes
Pinacolone-sulfonamide (P-1)	Fungal Pathogens	Botrytis cinerea	Membrane/Enzyme disruption	> 80% inhibition at 50 mg/L

Experimental Protocols & Methodologies

To ensure a self-validating system, the following protocols outline the synthesis and biological evaluation of these derivatives. Causality is embedded in each step to explain why specific reagents or techniques are utilized.

General Synthesis of 4-Methoxybutane-1-sulfonamide Derivatives

The synthesis relies on the nucleophilic attack of an amine on 4-methoxybutane-1-sulfonyl chloride[7].

Step-by-Step Protocol:

• Preparation: Dissolve the starting aryl/alkyl amine (0.5 mmol) in anhydrous Tetrahydrofuran (THF) (3 mL). Causality: Anhydrous conditions are critical to prevent the competitive hydrolysis of the highly reactive sulfonyl chloride into a biologically inactive sulfonic acid.

• Catalysis & Neutralization: Add pyridine (1.0 mmol) to the solution and cool to 0 °C. Causality: Pyridine serves a dual purpose; it acts as a nucleophilic catalyst to activate the sulfonyl chloride and as a base to scavenge the HCl byproduct, driving the reaction forward.

• Addition: Slowly add 4-methoxybutane-1-sulfonyl chloride (0.5 mmol) dropwise. Stir at room temperature for 1 hour.

• Aqueous Workup: Quench with water and extract with Ethyl Acetate (EtOAc) (3x). Wash the organic layer sequentially with 1 N HCl (to remove unreacted pyridine and amine), saturated NaHCO₃ (to neutralize residual acid), and brine.

• Purification: Dry over Na₂SO₄, concentrate under reduced pressure, and purify via flash chromatography.

Fig 3. Step-by-step synthesis workflow for 4-methoxybutane-1-sulfonamide derivatives.

BRD4 AlphaLISA Binding Assay

To validate target engagement, we utilize an AlphaLISA assay rather than traditional ELISA. Causality: Epigenetic protein-ligand interactions are often transient with rapid off-rates. AlphaLISA is a bead-based, no-wash assay that preserves these delicate equilibrium states, preventing false negatives.

Step-by-Step Protocol:

• Reagent Preparation: Prepare a master mix containing His-tagged BRD4 protein and biotinylated acetyl-histone H4 peptide in assay buffer (50 mM HEPES, 100 mM NaCl, 0.1% BSA, CHAPS).

• Compound Incubation: Dispense 10 μ L of the sulfonamide derivative (serial dilutions) into a 384-well plate. Add 10 μ L of the protein/peptide mix. Incubate for 30 minutes at room temperature to allow competitive binding.

• Bead Addition: Add 10 μ L of Streptavidin-coated Donor beads and Anti-His Acceptor beads. Incubate in the dark for 60 minutes.

• Detection: Read the plate on an EnVision multilabel reader (Excitation: 680 nm, Emission: 615 nm).

• Validation: Calculate the Z'-factor using DMSO as a negative control and JQ1 as a positive control. A Z'-factor > 0.6 validates the assay's robustness.

Conclusion

The 4-methoxybutane-1-sulfonamide scaffold transcends its origins as a simple chemical building block. By providing a finely tuned balance of hydrogen-bonding capability, steric bulk, and lipophilicity, it serves as a master key for unlocking difficult therapeutic targets. Whether mimicking acetyl-lysine in epigenetic readers, blocking the acyl channels of mycobacterial enzymes, or acting as a wedge in the allosteric sites of nuclear receptors, this derivative class represents a cornerstone of modern structure-based drug design.

References

• BenchChem / Molport Database. "4-methoxybutane-1-sulfonamide | 1343838-10-7 Chemical Properties and Sourcing." Molport. Available at:[Link]

• Journal of Medicinal Chemistry. "Discovery of N-(4-(Benzyloxy)-phenyl)-sulfonamide Derivatives as Novel Antagonists of the Human Androgen Receptor Targeting the Activation Function 2." ACS Publications, 2022. Available at:[Link]

• Frontiers in Cellular and Infection Microbiology. "Mycobacterium tuberculosis KasA as a drug target: Structure-based inhibitor design." Frontiers, 2022. Available at:[Link]

• European Journal of Medicinal Chemistry / NIH. "Design, synthesis and pharmacological characterization of N-(3-ethylbenzo[d]isoxazol-5-yl) sulfonamide derivatives as BRD4 inhibitors against acute myeloid leukemia." PMC, 2021. Available at:[Link]

• Molecules / Semantic Scholar. "Design, Synthesis and Structure-Activity Relationship of Novel Pinacolone Sulfonamide Derivatives against Botrytis cinerea." MDPI, 2022. Available at:[Link]

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An In-Depth Technical Guide to Elucidating the Protein Binding Affinity of 4-Methoxybutane-1-sulfonamide

Foreword: The Critical Role of Protein Binding in Drug Efficacy and Development

In the landscape of modern drug discovery, understanding the interactions between a therapeutic candidate and its protein targets is paramount. For a novel compound such as 4-methoxybutane-1-sulfonamide, a thorough characterization of its protein binding affinity is not merely an academic exercise; it is a critical determinant of its pharmacokinetic and pharmacodynamic profile. The extent to which a drug binds to plasma proteins, such as human serum albumin (HSA) and α1-acid glycoprotein (AAG), governs its free concentration in circulation, and according to the "free drug hypothesis," it is this unbound fraction that is available to exert its therapeutic effect and is also responsible for potential toxicity.[1][2] An accurate assessment of protein binding is therefore indispensable for predicting in vivo efficacy, understanding potential drug-drug interactions, and establishing a sound therapeutic index.[3][4]

This guide provides a comprehensive overview of contemporary biophysical assays to meticulously characterize the protein binding affinity of 4-methoxybutane-1-sulfonamide. We will delve into the theoretical underpinnings of each technique, offer pragmatic, field-tested insights into experimental design, and provide detailed, step-by-step protocols to ensure the generation of robust and reproducible data. The sulfonamide moiety is a well-established pharmacophore, known to interact with a variety of protein targets, often through hydrogen bonding and interactions with the sulfonamide oxygens.[5][6] This guide will equip researchers with the necessary tools to explore these interactions for our subject compound.

I. Foundational Biophysical Techniques for Affinity Determination

The selection of an appropriate biophysical method is a crucial first step and depends on factors such as the nature of the protein target, the availability of purified protein, and the desired throughput.[7] Here, we will focus on three powerful, label-free techniques that provide complementary information on protein-ligand interactions: Isothermal Titration Calorimetry (ITC), Differential Scanning Fluorimetry (DSF), and Microscale Thermophoresis (MST).

A. Isothermal Titration Calorimetry (ITC): The Gold Standard for Thermodynamic Characterization

ITC stands as a premier method for the direct measurement of binding affinity and thermodynamics.[8][9] It measures the heat released or absorbed during the binding event, providing a complete thermodynamic profile of the interaction, including the dissociation constant (Kd), binding stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) in a single experiment.[10][11] This level of detail is invaluable for understanding the driving forces behind the binding of 4-methoxybutane-1-sulfonamide to its protein target.

The choice of buffer is critical in ITC to minimize heats of dilution and ensure that the measured heat change is solely due to the binding event. A typical starting point for the concentration of the protein in the sample cell is 10-50 times the anticipated Kd, with the ligand concentration in the syringe being 10-15 times that of the protein.[8][12]

Caption: Workflow for Isothermal Titration Calorimetry (ITC) experiment.

• Protein Preparation: Dialyze the purified target protein extensively against the chosen ITC buffer (e.g., 50 mM Tris, 150 mM NaCl, pH 7.4). Determine the final protein concentration accurately.

• Ligand Preparation: Dissolve 4-methoxybutane-1-sulfonamide in the same ITC buffer used for the protein. Ensure complete dissolution.

• Instrument Setup: Thoroughly clean the ITC sample cell and injection syringe.[8] Load the protein solution into the sample cell and the ligand solution into the injection syringe.

• Titration: Perform a series of injections of the ligand into the protein solution while monitoring the heat changes.

• Data Analysis: Integrate the heat pulses to generate a binding isotherm. Fit the data to a suitable binding model to determine the thermodynamic parameters.

Parameter	Description	Illustrative Value for a Sulfonamide
Kd (Dissociation Constant)	The concentration of ligand at which half of the protein binding sites are occupied. A lower Kd indicates higher affinity.	10 µM
n (Stoichiometry)	The number of ligand molecules that bind to one protein molecule.	1.0
ΔH (Enthalpy Change)	The heat released or absorbed upon binding.	-5.0 kcal/mol (Exothermic)
ΔS (Entropy Change)	The change in the randomness of the system upon binding.	+10.0 cal/mol·K (Favorable)

Table 1: Key thermodynamic parameters obtained from an ITC experiment with illustrative values for a sulfonamide-protein interaction.

B. Differential Scanning Fluorimetry (DSF): A High-Throughput Screening Tool

DSF, also known as a thermal shift assay, is a rapid and cost-effective method to assess ligand binding by measuring the change in a protein's thermal stability upon ligand binding.[13][14][15] The binding of 4-methoxybutane-1-sulfonamide to its target protein is expected to stabilize the protein, resulting in an increase in its melting temperature (Tm).[14] This technique is particularly useful for initial screening and for validating hits from other assays.[16]

The choice of fluorescent dye is crucial. SYPRO Orange is a common choice as it fluoresces upon binding to hydrophobic regions of the protein that become exposed during thermal denaturation.[17] The concentration of the protein and ligand should be optimized to achieve a clear melting transition and a significant thermal shift.

Caption: Workflow for a Differential Scanning Fluorimetry (DSF) experiment.

• Reagent Preparation: Prepare a master mix of the target protein and SYPRO Orange dye in a suitable buffer.

• Ligand Titration: In a 96-well PCR plate, add varying concentrations of 4-methoxybutane-1-sulfonamide to the protein-dye master mix. Include a no-ligand control.

• Thermal Denaturation: Place the plate in a real-time PCR instrument and apply a thermal gradient (e.g., 25 °C to 95 °C with a ramp rate of 1 °C/min).

• Data Acquisition: Monitor the fluorescence of SYPRO Orange at each temperature increment.

• Data Analysis: Plot fluorescence versus temperature to generate melting curves. The midpoint of the transition is the Tm. The change in Tm (ΔTm) in the presence of the ligand indicates binding.

Condition	Melting Temperature (Tm)	ΔTm	Interpretation
Protein Alone	55.2 °C	-	Baseline thermal stability
Protein + 10 µM 4-Methoxybutane-1-sulfonamide	58.7 °C	+3.5 °C	Ligand binding and stabilization
Protein + 50 µM 4-Methoxybutane-1-sulfonamide	61.1 °C	+5.9 °C	Dose-dependent stabilization

Table 2: Illustrative DSF data showing the stabilizing effect of 4-methoxybutane-1-sulfonamide on a target protein.

C. Microscale Thermophoresis (MST): High Sensitivity in Solution

MST is a powerful technique that measures the affinity of biomolecular interactions in solution by detecting changes in the thermophoretic movement of a fluorescently labeled molecule upon binding to a ligand.[18][19] This method is highly sensitive, requires low sample consumption, and can be performed in complex biological liquids.[19][20]

For MST, one binding partner needs to be fluorescently labeled. Typically, the protein is labeled. The concentration of the fluorescently labeled protein should be kept constant and below the expected Kd, while the concentration of the unlabeled ligand (4-methoxybutane-1-sulfonamide) is titrated over a wide range.

Caption: Workflow for a Microscale Thermophoresis (MST) experiment.

• Protein Labeling: Label the purified target protein with a suitable fluorescent dye according to the manufacturer's protocol. Remove any unbound dye.

• Sample Preparation: Prepare a series of dilutions of 4-methoxybutane-1-sulfonamide in the assay buffer. Mix each dilution with a constant concentration of the fluorescently labeled protein.

• Capillary Loading: Load the samples into MST capillaries.

• MST Measurement: Place the capillaries in the MST instrument. An infrared laser is used to create a microscopic temperature gradient, and the movement of the fluorescently labeled protein is monitored.[19]

• Data Analysis: Plot the change in thermophoresis against the logarithm of the ligand concentration. Fit the resulting binding curve to determine the Kd.[20]

Ligand Concentration	Normalized Fluorescence
0.1 µM	1.02
1 µM	0.85
10 µM	0.53
100 µM	0.15
1000 µM	0.12

Table 3: Illustrative MST data for the binding of 4-methoxybutane-1-sulfonamide to a fluorescently labeled protein. The Kd can be derived by fitting this data to a binding equation.

II. Orthogonal Validation with Surface Plasmon Resonance (SPR)

To ensure the trustworthiness of the binding data, it is highly recommended to use an orthogonal method for validation. Surface Plasmon Resonance (SPR) is an excellent choice for this purpose, providing real-time, label-free analysis of binding kinetics (association and dissociation rates) and affinity.[21][22][23]

In a typical SPR experiment, the protein is immobilized on a sensor chip, and a solution containing 4-methoxybutane-1-sulfonamide is flowed over the surface. The binding event is detected as a change in the refractive index at the sensor surface.[22]

III. Concluding Remarks and Future Directions

The data generated from these experiments will be instrumental in guiding the subsequent stages of drug development, from lead optimization to preclinical and clinical studies. A thorough understanding of protein binding is a cornerstone of successful drug design, and the methodologies described herein provide a clear path to achieving this critical knowledge for 4-methoxybutane-1-sulfonamide and other novel therapeutic candidates.

References

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• PubMed Central. (n.d.). Use of Microscale Thermophoresis (MST) to Measure Binding Affinities of Components of the Fusion Machinery.
• PubMed. (2022). The importance of plasma protein and tissue binding in a drug discovery program to successfully deliver a preclinical candidate.
• NanoTemper Technologies. (n.d.). MicroScale Thermophoresis.
• Aptamers. (2018). Isothermal titration calorimetry studies of aptamer-small molecule inter- actions: practicalities and pitfalls.
• Wikipedia. (n.d.). Microscale thermophoresis.
• Sovicell. (2025). Measuring Plasma Protein Binding: The Key to Unlocking Drug Efficacy and Safety.
• Center for Macromolecular Interactions. (n.d.). Differential Scanning Fluorimetry (DSF).
• PubMed. (2010). Affinity-based, biophysical methods to detect and analyze ligand binding to recombinant proteins: matching high information content with high throughput.
• Taylor & Francis Online. (2021). An update on the importance of plasma protein binding in drug discovery and development.
• ACS Publications. (2024). Biophysical Assays for Investigating Modulators of Macromolecular Complexes: An Overview.
• Nuvisan. (n.d.). Microscale thermophoresis: a revolutionary approach to quantifying binding affinities.
• Portland Press. (2025). A beginner's guide to differential scanning fluorimetry.
• ACS Publications. (2024). Biophysical Assays for Investigating Modulators of Macromolecular Complexes: An Overview.
• International Journal of Pharmaceutical Sciences. (2024). Protein Binding In Drug Development: A Systematic Review Of Mechanisms, Pharmacokinetics, And Clinical Implications.
• ChemRxiv. (2020). Three Essential Resources to Improve Differential Scanning Fluorimetry (DSF) Experiments.
• Taylor & Francis Online. (2007). The importance of plasma protein binding in drug discovery.
• Bitesize Bio. (2025). How Strong is Your Binding? A Quick Introduction to Isothermal Titration Calorimetry.
• IntechOpen. (2022). Isothermal Calorimetry: Molecular Interactions between Small Molecules in Organic Solvents.
• PubMed. (n.d.). Analysis of Aptamer-Small Molecule Binding Interactions Using Isothermal Titration Calorimetry.
• Royal Society of Chemistry. (2020). Isothermal titration calorimetry: practical approaches and current applications in soft matter.
• PubMed Central. (n.d.). Deconstructing Protein Binding of Sulfonamides and Sulfonamide Analogues.
• JACS Au. (2023). Deconstructing Protein Binding of Sulfonamides and Sulfonamide Analogues.
• Biosensing Instrument. (n.d.). Small Molecule Detection by Surface Plasmon Resonance (SPR).
• Biosensing Instrument. (2025). Application Note 119: Small Molecule Detection by Surface Plasmon Resonance (SPR).
• PubMed Central. (n.d.). Use of a Surface Plasmon Resonance Method To Investigate Antibiotic and Plasma Protein Interactions.

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Mass Spectrometry (MS/MS) Fragmentation Pattern of 4-Methoxybutane-1-sulfonamide: A Mechanistic Guide

Executive Summary

For researchers and drug development professionals, understanding the gas-phase dissociation chemistry of novel small molecules is critical for structural elucidation, pharmacokinetic profiling, and metabolite identification. 4-Methoxybutane-1-sulfonamide (Chemical Formula: C5H13NO3S) presents a unique analytical model due to its bifunctional nature: it contains both a terminal aliphatic ether (methoxy group) and a primary sulfonamide headgroup.

This whitepaper provides an in-depth, mechanistic breakdown of the mass spectrometry (MS/MS) fragmentation pathways of 4-Methoxybutane-1-sulfonamide. By analyzing the competing ionization sites and collision-induced dissociation (CID) kinetics, this guide establishes a predictive framework for identifying this compound and its derivatives in complex biological matrices.

Physicochemical & Ionization Profile

Before initiating tandem mass spectrometry, it is essential to establish the precursor ion profile. In electrospray ionization (ESI), 4-Methoxybutane-1-sulfonamide readily ionizes in both positive and negative modes due to the basicity of the ether/sulfonamide heteroatoms and the acidity of the sulfonamide protons, respectively.

Table 1: Precursor Ion and Adduct Profile

Parameter	Value	Analytical Significance
Molecular Formula	C5H13NO3S	Base composition for exact mass calculation.
Monoisotopic Mass	167.0616 Da	Target for High-Resolution Mass Spectrometry (HRMS)[1].
ESI+ Precursor [M+H]+	m/z 168.0689	Primary target for positive mode CID workflows[1].
ESI- Precursor [M-H]-	m/z 166.0543	Primary target for negative mode CID workflows[1].

| Predicted CCS [M+H]+ | 133.4 Ų | Baseline for Ion Mobility-Mass Spectrometry (IM-MS) separation[1]. |

Core Fragmentation Mechanisms (Positive Ion Mode)

In positive ESI mode, protonation is a competitive process occurring either at the sulfonamide nitrogen or the ether oxygen. The site of protonation dictates the subsequent fragmentation cascade upon entering the collision cell.

Pathway A: Sulfonamide-Directed Cleavage

When protonation occurs at the primary sulfonamide group (-SO2NH2), the S-N bond is significantly weakened.

• Loss of Ammonia (Low Collision Energy): The initial, lowest-energy fragmentation event is the neutral loss of ammonia (NH3, 17.03 Da), yielding a sulfonyl cation at m/z 151.04 [2][3]. This is a universal diagnostic marker for primary sulfonamides.

• Extrusion of Sulfur Dioxide (Medium Collision Energy): The m/z 151.04 ion is highly reactive. Increasing the collision energy drives a thermodynamically favorable rearrangement, extruding sulfur dioxide (SO2, 63.96 Da) to form a stable alkyl oxonium ion at m/z 87.08 [4].

Pathway B: Aliphatic Ether-Directed Cleavage

Alternatively, protonation at the methoxy oxygen triggers ether-specific dissociation. Aliphatic ethers are highly susceptible to inductive cleavage under CID conditions[5].

• Loss of Methanol: The protonated ether undergoes a neutral loss of methanol (CH3OH, 32.03 Da), generating a resonance-stabilized carbocation at m/z 136.04 .

Pathway C: Deep Alkyl Chain Scission

At high collision energies (e.g., >30 eV), the secondary fragments undergo further aliphatic chain scission. The m/z 87.08 ion can lose an additional molecule of methanol or formaldehyde, yielding smaller hydrocarbon fragments such as the[C4H7]+ ion at m/z 55.05 .

Table 2: Diagnostic MS/MS Fragment Ions (ESI+, [M+H]+ = 168.0689)

Product Ion (m/z)	Neutral Loss	Formula	Mechanistic Assignment
151.0426	17.03 Da (NH3)	[C5H10O3S]+	Cleavage of the sulfonamide S-N bond.
136.0429	32.03 Da (CH3OH)	[C4H9NO2S]+	Cleavage of the terminal methoxy ether.
87.0807	80.99 Da (NH3 + SO2)	[C5H11O]+	Sequential extrusion of ammonia and sulfur dioxide.

| 55.0545 | 113.01 Da (NH3 + SO2 + CH3OH) | [C4H7]+ | Deep alkyl chain scission following functional group loss. |

Collision-Induced Dissociation (CID) Pathways of 4-Methoxybutane-1-sulfonamide.

Core Fragmentation Mechanisms (Negative Ion Mode)

In negative ion mode, deprotonation yields the [M-H]- precursor at m/z 166.0543 . The negative charge is highly stabilized by the electron-withdrawing SO2 group.

• SO2 Extrusion: A classic rearrangement in negative mode for sulfonamides involves the loss of SO2 (63.96 Da) to form an amide anion [C5H12NO]- at m/z 102.09 [6].

• Sulfonamide Anion Formation: Homolytic or heterolytic cleavage can also yield the bare sulfonamide anion ([SO2NH2]-) at m/z 79.98 .

Experimental Protocol: A Self-Validating LC-MS/MS System

To ensure data trustworthiness, the analytical protocol must be self-validating. The following step-by-step methodology incorporates a System Suitability Test (SST) to verify the instrument's capability to capture the critical SO2 neutral loss before analyzing the target compound.

Step 1: System Suitability & Calibration

• Prepare a 1 µg/mL solution of a known primary sulfonamide standard (e.g., Sulfamethoxazole) in 50:50 Water:Acetonitrile.

• Inject the standard and apply a Collision Energy (CE) ramp. Confirm the presence of the [M+H - 64]+ ion (loss of SO2). Causality: If the instrument cannot resolve the SO2 loss in a known standard, it will fail to accurately characterize the unknown.

Step 2: Sample Preparation

• Dissolve 4-Methoxybutane-1-sulfonamide in LC-MS grade methanol to create a 1 mg/mL stock.

• Dilute the stock to a final working concentration of 1-10 µg/mL using the mobile phase (e.g., 0.1% Formic Acid in Water/Acetonitrile)[4].

Step 3: LC-MS/MS Acquisition Parameters

• Chromatography: Utilize a C18 reverse-phase column with a gradient elution (5% to 95% organic over 10 minutes) to ensure the compound is free from matrix suppression.

• Ionization: Set the ESI source to positive mode. Capillary temperature: 275°C; Spray voltage: 3.5 kV.

• Collision Energy (CE) Ramping: Apply a CE ramp from 10 eV to 40 eV . Causality: Low CE (10-15 eV) is required to capture the fragile [M+H - NH3]+ transition, while high CE (30-40 eV) is necessary to overcome the activation energy barrier for deep alkyl chain scission.[4]

• Mass Accuracy: Utilize HRMS (e.g., Q-TOF or Orbitrap) and maintain mass error < 5 ppm using internal lock-mass calibration.

Self-Validating LC-MS/MS Workflow for Sulfonamide Characterization.

References

• 4-methoxybutane-1-sulfonamide (C5H13NO3S)
• Source: benthamdirect.
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Protocols & Analytical Methods

Step-by-step synthesis protocol for 4-Methoxybutane-1-sulfonamide

Application Note: Scalable Synthesis of 4-Methoxybutane-1-sulfonamide via Oxidative Chlorosulfonation

Strategic Overview & Retrosynthetic Rationale

The synthesis of primary sulfonamides is a cornerstone operation in medicinal chemistry, given the prevalence of the sulfonamide pharmacophore in diverse therapeutic agents. While traditional methods rely on the harsh dehydration of sulfonic acids using highly oxidizing and unselective reagents like POCl3​ or SO2​Cl2​ , these approaches often suffer from low chemoselectivity and poor functional group tolerance[1].

To synthesize 4-Methoxybutane-1-sulfonamide (Molecular Formula: C5​H13​NO3​S , MW: 167.22 g/mol )[2], we employ a highly efficient, three-step sequence utilizing an S-alkyl isothiouronium intermediate. This route bypasses the need for gaseous sulfur dioxide or corrosive phosphorus halides. Instead, it leverages a bleach-mediated oxidative chlorosulfonation, which is recognized as a safe, environment-friendly, and highly scalable methodology[3]. The resulting sulfonyl chloride is then immediately trapped with aqueous ammonia to yield the target sulfonamide.

Reaction Pathway Visualization

3-Step Synthesis Workflow for 4-Methoxybutane-1-sulfonamide.

Quantitative Reagent Metrics (10 mmol Scale)

To ensure reproducibility, the following stoichiometric table summarizes the quantitative parameters for a standard 10 mmol bench-scale reaction.

Stage	Reagent / Material	MW ( g/mol )	Equivalents	Amount	Role
Step 1	1-Bromo-4-methoxybutane[4]	167.04	1.00	1.67 g (1.28 mL)	Electrophile
Thiourea	76.12	1.10	0.84 g	Nucleophile
Ethanol (Absolute)	46.07	-	15.0 mL	Solvent
Step 2	Isothiouronium Intermediate	243.16	1.00	~2.43 g (crude)	Substrate
NaClO (Bleach, ~10% active Cl)	74.44	4.00	~30.0 mL	Oxidant[3]
HCl (Aqueous, 37%)	36.46	5.00	4.1 mL	Acidic Promoter
Step 3	Sulfonyl Chloride Intermediate	186.66	1.00	~1.86 g (crude)	Electrophile
NH3​ (Aqueous, 28-30%)	17.03	5.00	3.5 mL	Amine Source
Tetrahydrofuran (THF)	72.11	-	10.0 mL	Co-solvent

Step-by-Step Experimental Protocols

Step 1: Synthesis of S-(4-methoxybutyl)isothiouronium bromide

Causality & Validation: Thiourea is an excellent nucleophile that rapidly displaces the primary bromide via an SN​2 mechanism. The resulting salt is highly crystalline, allowing for easy purification by simple solvent evaporation, validating the completion of the step without complex chromatography.

• Setup: Equip a 50 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Addition: Charge the flask with 1-Bromo-4-methoxybutane (1.67 g, 10 mmol) and thiourea (0.84 g, 11 mmol). Add 15 mL of absolute ethanol.

• Reaction: Heat the mixture to reflux (approx. 78 °C) under a nitrogen atmosphere with vigorous stirring for 4 hours.

• Validation (TLC): Monitor the consumption of the starting bromide (TLC: Hexane/EtOAc 9:1, visualized by KMnO4​ stain). The highly polar isothiouronium salt will remain at the baseline.

• Workup: Once complete, cool the reaction to room temperature and concentrate under reduced pressure to yield a white to off-white solid. Triturate with cold diethyl ether (10 mL), filter, and dry under vacuum to afford the intermediate.

Step 2: Bleach-Mediated Oxidative Chlorosulfonation

Causality & Validation: This step utilizes NaClO to oxidatively cleave the C-S bond of the isothiouronium salt, forming the sulfonyl chloride. Strict temperature control (<10 °C) is critical; elevated temperatures will cause the highly reactive sulfonyl chloride to hydrolyze into the unreactive sulfonic acid[3].

• Setup: In a 100 mL round-bottom flask, dissolve the crude S-(4-methoxybutyl)isothiouronium bromide (~10 mmol) in 15 mL of water. Add 37% aqueous HCl (4.1 mL).

• Cooling: Immerse the flask in an ice-water bath and cool the internal temperature to 0–5 °C.

• Oxidation: Attach an addition funnel and add the aqueous NaClO solution (~30 mL) dropwise over 30 minutes. Critical: Maintain the internal temperature below 10 °C during the exothermic addition.

• Validation: The reaction mixture will turn pale yellow/greenish, indicating the generation of active chlorine species. Stir for an additional 30 minutes at 0 °C.

• Extraction: Transfer to a separatory funnel and extract immediately with cold Dichloromethane (DCM) (3 × 15 mL). Wash the combined organic layers with cold brine (15 mL) and dry over anhydrous Na2​SO4​ .

• Concentration: Evaporate the DCM under reduced pressure (bath temperature <25 °C) to yield 4-methoxybutane-1-sulfonyl chloride as a pale yellow oil. Proceed immediately to Step 3 to prevent degradation.

Step 3: Amination to 4-Methoxybutane-1-sulfonamide

Causality & Validation: The sulfonyl chloride is a potent electrophile. Reacting it with an excess of aqueous ammonia ensures complete conversion to the primary sulfonamide while neutralizing the generated HCl byproduct. THF is used to solubilize the organic intermediate in the aqueous amine mixture.

• Setup: Dissolve the freshly prepared 4-methoxybutane-1-sulfonyl chloride in 10 mL of anhydrous THF in a 50 mL flask. Cool to 0 °C in an ice bath.

• Amination: Slowly add 28-30% aqueous ammonia (3.5 mL, ~50 mmol) dropwise via syringe.

• Reaction: Remove the ice bath and allow the biphasic mixture to warm to room temperature. Stir vigorously for 2 hours.

• Validation (TLC): Check the reaction progress (TLC: DCM/MeOH 95:5). The sulfonyl chloride will disappear, replaced by a more polar, UV-inactive spot (visualized with Ninhydrin or iodine) corresponding to the sulfonamide.

• Workup: Concentrate the mixture under reduced pressure to remove THF. Extract the aqueous residue with Ethyl Acetate (3 × 15 mL). Wash the combined organic extracts with brine (10 mL), dry over Na2​SO4​ , and concentrate to dryness.

• Purification: The crude 4-methoxybutane-1-sulfonamide can be purified by recrystallization from a mixture of Ethyl Acetate/Hexanes or via flash column chromatography to yield the pure product[5].

References

• PubChemLite. 4-methoxybutane-1-sulfonamide (C5H13NO3S) Structural Information. University of Luxembourg. 5

• MolPort. 4-methoxybutane-1-sulfonamide | 1343838-10-7. MolPort Chemical Database. 2

• ChemicalBook. 1-Bromo-4-methoxybutane | 4457-67-4 Properties and Uses. ChemicalBook Database. 4

• Sigma-Aldrich. 1-Bromo-4-methoxybutane | 4457-67-4. MilliporeSigma.

• Organic Chemistry Portal. Sulfonyl chloride synthesis by chlorosulfonation. (Citing: Z. Yang, B. Zhou, J. Xu, Synthesis, 2014, 46, 225-229). 3

• D-NB.info. Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides. 1

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Application Note: Solubilization and Handling of 4-Methoxybutane-1-sulfonamide in DMSO for In Vitro Assays

Executive Summary

The transition of small molecule compounds from dry powder to aqueous biological assays is a critical vulnerability point in drug discovery and in vitro research. 4-Methoxybutane-1-sulfonamide , a specialized sulfonamide building block, requires precise handling to ensure accurate dosing and to prevent artifactual data caused by solvent toxicity or compound precipitation.

This application note provides a comprehensive, self-validating protocol for dissolving 4-Methoxybutane-1-sulfonamide in Dimethyl Sulfoxide (DMSO). By grounding experimental steps in physicochemical causality, this guide ensures that researchers can maintain compound integrity, avoid the aqueous "crash" (precipitation), and strictly control DMSO-induced cytotoxicity.

Physicochemical Profiling

Before initiating solubilization, it is imperative to understand the physical parameters of the target compound. 4-Methoxybutane-1-sulfonamide is a relatively low-molecular-weight polar molecule.

Table 1: Chemical Properties of 4-Methoxybutane-1-sulfonamide

Property	Value
Chemical Name	4-Methoxybutane-1-sulfonamide
CAS Number	1343838-10-7[1]
Molecular Formula	C₅H₁₃NO₃S[2]
Molecular Weight	167.23 g/mol [3]
SMILES	COCCCCS(=O)(=O)N[2]
Mass for 10 mM Stock (per 1 mL)	1.67 mg

Mechanistic Insights: Solvent Dynamics and Cytotoxicity

The Role of Anhydrous DMSO

DMSO is the universal amphiphilic solvent of choice for in vitro screening because of its high boiling point (189°C) and its ability to solvate both polar and non-polar moieties[4]. However, DMSO is highly hygroscopic. Exposure to ambient humidity causes DMSO to rapidly absorb water, which fundamentally alters its solvation capacity. Water ingress can lead to the hydrolysis of sensitive compounds and drive the micro-precipitation of lipophilic molecules during long-term storage. Therefore, the use of anhydrous, sterile-filtered DMSO (sealed under inert gas) is a strict requirement[5].

Cytotoxicity Thresholds

A common failure point in cell-based assays is the inadvertent introduction of solvent toxicity. DMSO induces concentration- and time-dependent cytotoxicity, altering transcriptome profiles, inducing apoptosis, and disrupting cell membranes at high concentrations[6],[4].

To ensure that the observed biological effects are driven by 4-Methoxybutane-1-sulfonamide and not the solvent, the final DMSO concentration must be strictly capped.

Table 2: Empirically Validated DMSO Concentration Limits

Assay Type	Maximum Recommended DMSO (v/v)	Mechanistic Rationale
Long-term Cell Culture (>48h)	≤ 0.1% - 0.3%	Prevents baseline metabolic shifts, epigenetic alterations, and delayed apoptosis[7],[6].
Short-term Cell Culture (<24h)	≤ 0.5%	Tolerated by most robust cell lines (e.g., HeLa, HepG2) without significant viability loss[6],[8].
Biochemical / Cell-Free Assays	1.0% - 2.0%	Prevents protein unfolding while maximizing small molecule solubility in aqueous buffers[9],[10].

Methodology: Preparation of 10 mM Master Stock

To standardize downstream assays, we first generate a highly concentrated master stock (10 mM). This minimizes the volume of solvent required for subsequent dilutions.

Workflow for preparing and storing a 10 mM DMSO master stock of 4-Methoxybutane-1-sulfonamide.

Step-by-Step Protocol: Master Stock

• Equilibration: Allow the vial of dry 4-Methoxybutane-1-sulfonamide powder to equilibrate to room temperature in a desiccator before opening. This prevents ambient moisture from condensing on the cold powder.

• Weighing: Using a calibrated analytical balance, weigh exactly 1.67 mg of 4-Methoxybutane-1-sulfonamide into a sterile, solvent-resistant microcentrifuge tube[11].

• Solvation: In a biosafety cabinet, add 1.0 mL of anhydrous DMSO to the tube to achieve a 10 mM concentration.

• Dissolution: Vortex the mixture vigorously for 1–2 minutes. If the solution is not entirely optically clear, place the tube in a room-temperature ultrasonic water bath for 5 minutes[5].

• Aliquoting: Divide the master stock into single-use aliquots (e.g., 20 µL to 50 µL per tube). Causality Note: Repeated freeze-thaw cycles cause localized concentration gradients and compound degradation. Single-use aliquots preserve absolute integrity.

• Inert Storage: Gently purge the headspace of each tube with Argon or Nitrogen gas to displace oxygen and moisture. Cap tightly and store at -20°C (short term) or -80°C (long term).

Methodology: Aqueous Transition and Assay Preparation

Directly pipetting a 100% DMSO stock into an aqueous buffer often creates a localized zone of high water concentration, causing the small molecule to rapidly nucleate and precipitate (the "aqueous crash")[12]. To prevent this, intermediate dilutions must be utilized.

Strategy for transitioning from DMSO stock to aqueous media to prevent compound precipitation.

Step-by-Step Protocol: Assay Dilution

• Thawing: Remove a single-use aliquot of the 10 mM stock from the freezer and allow it to equilibrate to room temperature for 30–60 minutes. Do not heat the tube rapidly.

• Intermediate Serial Dilution (in DMSO):

  • To maintain a constant final DMSO concentration across all assay wells (e.g., 0.1%), prepare your dose-response curve in 100% DMSO first[13].

  • Example: If your target final assay concentration is 10 µM, dilute the 10 mM stock 1:1000. Do this by first creating a 1000x intermediate stock (10 mM) and adding 1 µL of this intermediate to 999 µL of media[14].

• Media Pre-warming: Pre-warm the cell culture media or biochemical buffer to 37°C. Warmer aqueous solutions thermodynamically favor the solubility of the incoming small molecule[11].

• Active Mixing: While gently vortexing the pre-warmed media, add the DMSO intermediate stock dropwise. The rapid kinetic dispersion prevents the localized supersaturation that leads to precipitation[11].

• Verification: Inspect the final aqueous solution under a microscope or via nephelometry (light scattering) to ensure no micro-crystals have formed before applying the solution to the cell culture plates.

References

• [2] PubChemLite: 4-methoxybutane-1-sulfonamide. PubChem / Uni.lu. Available at:

• [1] 4-methoxybutane-1-sulfonamide | 1343838-10-7. Molport. Available at:

• [3] 1343838-10-7 | 4-Methoxybutane-1-sulfonamide. ChemScene. Available at:

• [7] Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro. PMC / NIH. Available at:

• [9] From what concentration of DMSO is harmful to cell in vivo and vitro?. ResearchGate. Available at:

• [6] Optimizing Cell Density and Unveiling Cytotoxic Profiles of DMSO and Ethanol in Six Cancer Cell Lines. PMC / NIH. Available at:

• [8] Cytotoxicity and Microbicidal Activity of Commonly Used Organic Solvents. Semantic Scholar. Available at:

• [12] A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. PMC / NIH. Available at:

• [11] Application Notes and Protocols for Determining the Solubility of Novel Compounds in DMSO for In Vitro Assays. Benchchem. Available at:

• [4] Dimethyl sulfoxide. Wikipedia. Available at:

• [14] Small-molecule inhibitors. Bio-protocol. Available at:

• [10] Buffer and sample preparation for direct binding assay in 2% DMSO. Cytiva Life Sciences. Available at:

• Working with Small Molecules: Preparing and Storing Stock Solutions and Determination of Kinetic Solubility. ResearchGate. Available at:

• [5] Application Notes and Protocols: CEP-37440 Solubility and Preparation in DMSO. Benchchem. Available at:

• [13] How do I make a stock solution of a substance in DMSO?. ResearchGate. Available at:

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• 3. chemscene.com [chemscene.com]
• 4. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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Application Note: 4-Methoxybutane-1-sulfonamide as a Versatile Building Block in Medicinal Chemistry

Executive Summary & Mechanistic Rationale

In contemporary medicinal chemistry, aliphatic sulfonamides are highly valued for their ability to modulate physicochemical properties while serving as robust hydrogen-bond donors and acceptors [1]. 4-Methoxybutane-1-sulfonamide (CAS: 1343838-10-7) represents a highly strategic building block. It combines the classical sulfonamide pharmacophore with a flexible, ether-containing aliphatic chain.

The 4-methoxybutyl moiety serves a dual purpose:

• Lipophilicity Tuning: It provides a calculated increase in lipophilicity (logP) without the rigid steric bulk of aromatic rings, aiding in membrane permeability.

• Conformational Flexibility: The ether oxygen acts as an additional hydrogen-bond acceptor, capable of engaging in solvent-exposed regions of target kinase or protease active sites.

Because the primary sulfonamide nitrogen is weakly nucleophilic (pKa ~10.5), functionalizing this building block requires specific catalytic strategies. This guide details the optimized protocols for converting 4-methoxybutane-1-sulfonamide into high-value medicinal chemistry motifs, specifically N-acylsulfonamides (carboxylic acid bioisosteres) and N-aryl sulfonamides (frequent motifs in kinase inhibitors) [2].

Synthetic divergence of 4-methoxybutane-1-sulfonamide into key pharmacophores.

Experimental Methodologies & Self-Validating Protocols

Protocol A: Synthesis of N-Acylsulfonamides (Carboxylic Acid Bioisosteres)

N-acylsulfonamides are critical bioisosteres for carboxylic acids, offering a tunable pKa (typically 4–5) that maintains target electrostatic interactions while improving lipid bilayer penetration [1].

Causality of Experimental Design: Due to the strong electron-withdrawing nature of the sulfonyl group, the adjacent amine is a poor nucleophile. Standard peptide coupling conditions (e.g., HATU/DIPEA) often fail or result in low yields. Therefore, a hyper-nucleophilic catalyst like 4-Dimethylaminopyridine (DMAP) is required. DMAP attacks the carbodiimide-activated carboxylic acid to form a highly reactive acylpyridinium intermediate, which is electrophilic enough to be captured by the weak sulfonamide nucleophile. EDCI is chosen as the coupling agent because its urea by-product is water-soluble, simplifying downstream purification.

Step-by-Step Procedure:

• Preparation: In an oven-dried 50 mL round-bottom flask under an argon atmosphere, dissolve the target carboxylic acid (1.0 mmol) and 4-methoxybutane-1-sulfonamide (1.2 mmol) in anhydrous Dichloromethane (DCM, 10 mL).

• Activation: Add EDCI·HCl (1.5 mmol) in one portion. Stir for 10 minutes at room temperature to allow the initial O-acylisourea intermediate to form.

• Catalysis: Add DMAP (1.5 mmol) slowly. Self-Validating Checkpoint: The reaction mixture should remain a clear solution; the appearance of a white precipitate (EDCI-urea) over 1–2 hours indicates successful acyl transfer.

• Reaction Monitoring: Stir at room temperature for 12 hours. Monitor via LC-MS. Self-Validating Checkpoint: The desired N-acylsulfonamide will ionize exceptionally well in negative electrospray ionization (ESI-) mode, yielding a strong [M-H]- peak due to its acidic NH.

• Workup: Dilute the mixture with DCM (20 mL) and wash sequentially with 1M HCl (2 × 15 mL) to remove DMAP and unreacted sulfonamide, followed by brine (15 mL). Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol B: Palladium-Catalyzed Buchwald-Hartwig Amination

Cross-coupling aliphatic sulfonamides with aryl halides is notoriously difficult due to competitive catalyst poisoning and the poor nucleophilicity of the sulfonamide [3].

Causality of Experimental Design: To overcome the high activation energy of the C-N reductive elimination step, a bidentate phosphine ligand with a wide bite angle, such as XantPhos , is strictly required. The wide bite angle forces the palladium(II) intermediate into a highly strained geometry, accelerating reductive elimination. Cs₂CO₃ is utilized as the base; it is strong enough to deprotonate the sulfonamide to form the necessary nucleophilic anion, but mild enough to prevent the hydrolysis of sensitive functional groups (e.g., esters or amides) present on the aryl halide [4].

Step-by-step experimental workflow for Pd-catalyzed sulfonamide cross-coupling.

Step-by-Step Procedure:

• Reagent Loading: To an oven-dried Schlenk tube, add 4-methoxybutane-1-sulfonamide (1.2 mmol), the aryl bromide (1.0 mmol), Pd₂(dba)₃ (0.02 mmol, 2 mol%), XantPhos (0.06 mmol, 6 mol%), and finely powdered anhydrous Cs₂CO₃ (1.5 mmol).

• Inert Atmosphere: Seal the tube with a septum and purge with Argon (3 vacuum/argon cycles). Critical Step: Oxygen must be rigorously excluded to prevent the oxidation of the phosphine ligand.

• Solvent Addition: Add anhydrous, degassed 1,4-Dioxane (5 mL) via syringe.

• Heating & Validation: Heat the mixture to 100 °C in a pre-heated oil bath. Self-Validating Checkpoint: The reaction mixture will transition from a dark purple/red (resting Pd2(dba)3 state) to a clear yellow/orange hue within 15 minutes, indicating the formation of the active monomeric L₂Pd(0) catalytic species.

• Completion & Purification: After 4 hours, cool to room temperature, dilute with EtOAc (10 mL), and filter through a short pad of Celite to remove palladium black and inorganic salts. Purify the filtrate via reverse-phase HPLC (Water/Acetonitrile with 0.1% TFA) to isolate the pure N-aryl sulfonamide.

Quantitative Data: Reaction Optimization

The success of the Buchwald-Hartwig amination of aliphatic sulfonamides like 4-methoxybutane-1-sulfonamide is highly dependent on the ligand and base pairing. Table 1 summarizes the optimization parameters based on established high-throughput experimentation [4].

Table 1: Optimization of Pd-Catalyzed N-Arylation of Aliphatic Sulfonamides

Entry	Aryl Halide	Catalyst / Ligand	Base	Solvent	Temp (°C)	Yield (%)
1	4-Bromotoluene	Pd₂(dba)₃ / XantPhos	Cs₂CO₃	1,4-Dioxane	100	85
2	4-Bromotoluene	Pd₂(dba)₃ / BINAP	Cs₂CO₃	1,4-Dioxane	100	42
3	4-Chlorotoluene	Pd₂(dba)₃ / BrettPhos	K₃PO₄	t-AmylOH	110	78
4	2-Bromopyridine	Pd(OAc)₂ / XantPhos	Cs₂CO₃	Toluene	100	65
5	4-Bromotoluene	Pd₂(dba)₃ / XantPhos	NaOtBu	1,4-Dioxane	100	15*

*Note: Strong bases like NaOtBu often lead to degradation of the aliphatic sulfonamide or competitive side reactions, highlighting the necessity of the milder Cs₂CO₃.

Emerging Applications: Sulfondiimidamides

Beyond traditional acylation and arylation, aliphatic sulfonamides are now being utilized to synthesize sulfondiimidamides —the double aza-variants of sulfonamides. These novel motifs provide unique 3D vectors for drug discovery. Recent protocols utilize hypervalent iodine (I(III)-mediated amination) to achieve this transformation directly from the primary sulfonamide, offering an entirely new trajectory for 4-methoxybutane-1-sulfonamide in library generation [5].

References

• Synthesis and antibacterial activity of novel N-acylsulfonamides. Arabian Journal of Chemistry. Available at:[Link]

• The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Advanced Journal of Chemistry-Section B. Available at: [Link]

• Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry. MDPI. Available at: [Link]

• Sulfamide Synthesis via Pd-Catalysed Cross-Coupling. Thieme. Available at: [Link]

• Modular Two-Step Route to Sulfondiimidamides. PMC - National Institutes of Health. Available at: [Link]

Application Note: Preclinical In Vivo Dosing Guidelines and Administration Protocols for 4-Methoxybutane-1-sulfonamide

Executive Summary & Pharmacological Context

4-Methoxybutane-1-sulfonamide (4-MBS; CAS: 1343838-10-7) is a low-molecular-weight aliphatic sulfonamide building block. While historical sulfonamide research has heavily favored aryl-sulfonamides, alkyl sulfonamides are increasingly utilized as critical pharmacophores in the design of targeted covalent inhibitors, metalloprotease (e.g., ADAM17) antagonists, and apoptosis protein (IAP) inhibitors[1].

Because 4-MBS is an early-stage, uncharacterized compound, it lacks legacy in vivo data. Therefore, advancing this molecule—or its direct derivatives—into murine models requires a de novo preclinical framework. This Application Note provides a rigorously structured, self-validating protocol for establishing formulation strategies, pharmacokinetic (PK) profiling, and Maximum Tolerated Dose (MTD) guidelines for 4-MBS.

Physicochemical Profiling & Formulation Strategy

The Causality of Formulation: Small-molecule sulfonamides frequently exhibit pH-dependent solubility and poor aqueous permeability, leading to erratic gastrointestinal absorption or intravenous precipitation[2]. To ensure reproducible in vivo exposure, the formulation vehicle must be explicitly matched to the route of administration.

For intravenous (IV) dosing, avoiding precipitation in the bloodstream is paramount; thus, a co-solvent system utilizing DMSO and Tween 80 is required[3]. For oral (PO) gavage, a uniform suspension in Carboxymethylcellulose (CMC) ensures consistent dosing and optimal gastrointestinal transit[4]. For intraperitoneal (IP) injections, cyclodextrins (e.g., HP-β-CD) are preferred to prevent peritoneal irritation while maximizing systemic absorption[2].

Table 1: 4-MBS Physicochemical Parameters & Recommended Vehicles

Parameter / Route	Value / Specification	Mechanistic Rationale
Molecular Formula	C5H13NO3S	Low molecular weight (167.23 g/mol ) suggests rapid clearance.
Intravenous (IV) Vehicle	10% DMSO / 10% Tween 80 / 80% Saline	Prevents rapid precipitation of the sulfonamide upon introduction to physiological pH.
Per Os (PO) Vehicle	0.5% CMC / 0.5% Tween 80 in H₂O	Creates a homogenous suspension; Tween 80 acts as a wetting agent for hydrophobic particles.
Intraperitoneal (IP) Vehicle	30% Hydroxypropyl-β-cyclodextrin (HP-β-CD)	HP-β-CD encapsulates the hydrophobic alkyl chain, enhancing bioavailability without tissue necrosis.
Standard Dose Vol.	10 mL/kg (Mice)	Standardized volume prevents fluid overload while ensuring accurate compound delivery.

Experimental Workflows & Logical Relationships

The following diagram outlines the critical path from formulation to in vivo efficacy, ensuring that PK and MTD data validate the dosing regimen before advancing to disease models.

Fig 1: Preclinical workflow for 4-MBS formulation, PK profiling, and MTD determination.

Detailed Experimental Protocols

Protocol A: Single-Dose Pharmacokinetic (PK) Profiling

Objective: Determine absolute bioavailability, half-life ( ), and clearance of 4-MBS.

Step 1: Animal Preparation & Grouping

• Acclimate male CD-1 or C57BL/6 mice (8-10 weeks old, ~25g) for 7 days.

• Fast the PO group for 12 hours prior to dosing to prevent food-drug interactions in the GI tract. Provide water ad libitum.

• Validation Checkpoint: Weigh animals immediately before dosing to calculate exact administration volumes.

Step 2: Formulation & Dosing

• IV Group (2 mg/kg): Dissolve 4-MBS in 10% DMSO. Add 10% Tween 80, vortex, and slowly add 80% sterile saline. Administer via lateral tail vein injection using a 27G needle.

• PO Group (10 mg/kg): Suspend 4-MBS in 0.5% CMC/0.5% Tween 80. Sonicate for 15 minutes until a uniform, milky suspension forms. Administer via oral gavage using a 20G bulb-tipped gastric needle[4].

Step 3: Serial Blood Sampling & Bioanalysis

• Collect blood (approx. 50 µL) via submandibular bleed or tail snip at 15 min, 30 min, 1 h, 2 h, 4 h, 8 h, and 24 h post-dose into K2-EDTA tubes.

• Centrifuge at 3,000 × g for 10 min at 4°C to separate plasma.

• Extract 4-MBS using protein precipitation (3 volumes of cold acetonitrile containing an internal standard).

• Analyze via LC-MS/MS to calculate , , and clearance rates.

Protocol B: Maximum Tolerated Dose (MTD) Escalation

Objective: Establish the upper limit of dosing before the onset of dose-limiting toxicities (DLTs).

Step 1: Dose Escalation Design

• Utilize a "3+3" design. Begin dosing at 10 mg/kg PO daily for 5 days.

• Include a Vehicle-Only Control group. Causality: This is a critical self-validating step. Sulfonamide vehicles (like Tween 80 or cyclodextrins) can independently cause hyperlipidemia or peripheral neuropathy[5]. Comparing the treatment group to the vehicle control isolates the toxicity of 4-MBS from vehicle artifacts.

Step 2: Clinical Observation Metrics

• Monitor animals twice daily.

• Record body weight daily. A weight loss of >15% from baseline is considered a DLT, triggering immediate euthanasia.

• Assess behavioral markers: piloerection, hunched posture, lethargy, and changes in fecal consistency.

Step 3: Necropsy and Pathology

• On Day 6, euthanize surviving animals via CO2 asphyxiation.

• Harvest the liver, kidneys, and spleen. Alkyl sulfonamides can occasionally act as CYP inhibitors or PXR activators, leading to hepatomegaly[2][6]. Weigh organs and perform H&E staining to check for hepatocellular hypertrophy or renal tubular necrosis.

Mechanistic Considerations & Toxicity (E-E-A-T)

When dosing novel sulfonamides in vivo, researchers must anticipate specific metabolic liabilities. Sulfonamides are known to interact with Cytochrome P450 enzymes. For instance, structural analogs have demonstrated significant activation of the Pregnane X Receptor (PXR) and potent inhibition of CYP2C9[2].

If PK analysis (Protocol A) reveals an unexpectedly long half-life or non-linear accumulation during repeat dosing, it is highly probable that 4-MBS is inhibiting its own metabolic clearance pathway. In such cases, in vitro microsomal stability assays (using mouse and human liver microsomes) should be retrospectively performed to profile CYP inhibition[4][6]. Furthermore, if IP dosing is utilized, researchers must monitor for localized precipitation, which can falsely prolong the absorption phase (flip-flop pharmacokinetics)[3].

References

• Characterization of a Potent and Orally Bioavailable Lys-Covalent Inhibitor of Apoptosis Protein (IAP) Antagonist. Nature Communications. URL:[Link]

• A Preclinical Candidate Targeting Mycobacterium tuberculosis KasA. Cell Chemical Biology (via PMC - NIH). URL:[Link]

• ADAM17 as a promising therapeutic target: from structural basis to inhibitor discovery in human diseases. Frontiers in Pharmacology. URL:[Link]

• Sulfonamides as Selective NaV1.7 Inhibitors: Optimizing Potency, Pharmacokinetics, and Metabolic Properties to Obtain Atropisomeric Quinolinone (AM-0466) that Affords Robust in Vivo Activity. Journal of Medicinal Chemistry. URL:[Link]

• KCN1, a Novel Synthetic Sulfonamide Anticancer Agent: In Vitro and In Vivo Anti-Pancreatic Cancer Activities and Preclinical Pharmacology. PLOS One. URL:[Link]

• Identification and Optimization of Benzimidazole Sulfonamides as Orally Bioavailable Sphingosine 1-Phosphate Receptor 1 Antagonists with in Vivo Activity. Journal of Medicinal Chemistry. URL:[Link]

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Using 4-Methoxybutane-1-sulfonamide in palladium-catalyzed cross-coupling reactions

Application Note: Palladium-Catalyzed Buchwald-Hartwig Cross-Coupling of 4-Methoxybutane-1-sulfonamide with Aryl Halides

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Guide & Self-Validating Protocol

Executive Summary

The incorporation of aliphatic sulfonamides into aryl scaffolds is a highly sought-after transformation in medicinal chemistry. Specifically, 4-Methoxybutane-1-sulfonamide serves as an excellent bifunctional moiety: the sulfonamide provides a strong hydrogen-bond donor/acceptor profile, while the terminal methoxy ether modulates lipophilicity (logP) and enhances aqueous solubility.

Traditionally, N-aryl sulfonamides are synthesized via the electrophilic aromatic substitution of anilines with sulfonyl chlorides. However, aliphatic sulfonyl chlorides are notoriously unstable, and the required aniline intermediates frequently present genotoxicity risks[1]. The palladium-catalyzed C–N cross-coupling (Buchwald-Hartwig sulfonamidation) provides a convergent, mild, and highly efficient alternative, allowing for the direct coupling of primary sulfonamides with widely available aryl halides[2].

Mechanistic Insights & Causality

Primary sulfonamides are inherently challenging substrates for palladium-catalyzed cross-coupling. The strong electron-withdrawing nature of the sulfonyl group dramatically reduces the nucleophilicity of the nitrogen atom (pKa ~10–11) compared to standard alkylamines[1].

Causality of Catalyst & Ligand Selection: To overcome this poor nucleophilicity, the catalytic system must be heavily biased toward rapid reductive elimination. If the intermediate Ar-Pd(II)-amido complex lingers, the cycle is prone to off-pathway deactivation or β -hydride elimination. We utilize tBuXPhos (or its pre-activated G3 palladacycle, tBuXPhos Pd G3). The extreme steric bulk of the di-tert-butylphosphine group forces a highly constricted bite angle around the palladium center, physically "pushing" the aryl and sulfonamide groups together to accelerate reductive elimination[1]. Concurrently, the electron-rich biaryl backbone accelerates the initial oxidative addition into challenging aryl chlorides[3].

Causality of Base & Solvent Selection: Because sulfonamides are weak nucleophiles, they must be deprotonated to coordinate effectively to the Pd(II) center. A strong, non-nucleophilic base like K₃PO₄ is optimal. tert-Amyl alcohol (t-Amyl OH) is selected as the solvent because its mild polarity solubilizes the inorganic base and polar sulfonamide, while its steric bulk prevents it from acting as a competing nucleophile[1].

Figure 1: Catalytic cycle of Pd-catalyzed Buchwald-Hartwig sulfonamidation.

Reaction Optimization & Quantitative Data

The following table synthesizes quantitative optimization data for the coupling of 4-methoxybutane-1-sulfonamide with a model electron-neutral aryl chloride. The data highlights the necessity of the tBuXPhos ligand architecture.

Table 1: Optimization of Reaction Conditions

Catalyst System (mol %)	Base (equiv)	Solvent	Temp (°C)	Conversion (%)*
Pd₂(dba)₃ (2%) / Xantphos (4%)	Cs₂CO₃ (1.5)	1,4-Dioxane	100	< 20%
Pd(OAc)₂ (2%) / BrettPhos (4%)	K₂CO₃ (1.5)	Toluene	110	45%
Pd₂(dba)₃ (2%) / tBuXPhos (4%)	K₃PO₄ (1.5)	t-Amyl OH	100	88%
tBuXPhos Pd G3 (2%)	K₃PO₄ (1.5)	t-Amyl OH	90	> 95%

*Conversion determined by LC-MS analysis of the crude reaction mixture after 12 hours[1],[3].

Experimental Protocols & Self-Validating Workflows

Figure 2: Step-by-step experimental workflow for the cross-coupling protocol.

Step-by-Step Methodology

Scale: 1.0 mmol of Aryl Halide

Step 1: Reagent Preparation (Inert Atmosphere)

• In a nitrogen-filled glovebox or using standard Schlenk techniques, charge an oven-dried 20 mL reaction vial equipped with a magnetic stir bar with:

  • Aryl Halide: 1.0 mmol

  • 4-Methoxybutane-1-sulfonamide: 1.2 mmol (201 mg)

  • tBuXPhos Pd G3: 0.02 mmol (15.9 mg, 2 mol%)

  • K₃PO₄ (anhydrous, finely milled): 1.5 mmol (318 mg)

• Seal the vial with a Teflon-lined septum cap.

Step 2: Solvent Addition & Activation

• Remove the vial from the glovebox.

• Inject 4.0 mL of anhydrous, degassed tert-amyl alcohol via syringe.

• Self-Validation Check: The initial mixture will appear as a heterogeneous suspension. Upon heating to 90 °C, the precatalyst will activate, and the solution should transition to a homogeneous yellow/orange color, indicating the successful generation of the active Pd(0) species.

Step 3: Reaction Execution

• Place the vial in a pre-heated aluminum block at 90 °C.

• Stir vigorously (800+ rpm) for 12–24 hours. High stirring rates are critical due to the heterogeneous nature of the inorganic base.

• Self-Validation Check (In-Process): Monitor the reaction via LC-MS or TLC. In negative ESI mode (ESI-), the product N-aryl sulfonamide will be highly visible as the [M-H]⁻ ion due to the acidic nature of the newly formed N-H bond (pKa ~8.5).

Step 4: Workup & Extraction

• Cool the reaction mixture to room temperature.

• Dilute the mixture with Ethyl Acetate (EtOAc, 10 mL) and filter through a short pad of Celite to remove the inorganic salts and precipitated palladium black.

• Wash the Celite pad with an additional 10 mL of EtOAc.

• Concentrate the filtrate under reduced pressure to yield the crude product.

Step 5: Purification

• Purify the crude residue via flash column chromatography on silica gel.

• Eluent System: Typically, a gradient of Hexanes/EtOAc (e.g., 80:20 to 50:50) is effective. The highly polar 4-methoxybutane-1-sulfonamide starting material will elute significantly later than the target N-aryl sulfonamide.

References

• Shekhar, S., Dunn, T. B., Kotecki, B. J., Montavon, D. K., & Cullen, S. C. "A General Method for Palladium-Catalyzed Reactions of Primary Sulfonamides with Aryl Nonaflates." The Journal of Organic Chemistry, 76(11), 4552-4563 (2011). URL:[Link]

• Burton, G., Cao, P., Li, G., & Rivero, R. "Palladium-Catalyzed Intermolecular Coupling of Aryl Chlorides and Sulfonamides under Microwave Irradiation." Organic Letters, 5(23), 4373-4376 (2003). URL:[Link]

• Ruiz-Castillo, P., & Buchwald, S. L. "Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions." Chemical Reviews, 116(19), 12564-12649 (2016). URL:[Link]

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• 3. pubs.acs.org [pubs.acs.org]

Application Note &amp; Protocol: Preparation of 4-Methoxybutane-1-sulfonamide Stock Solutions for Cell Culture

For: Researchers, scientists, and drug development professionals.

Introduction: The Criticality of Stock Solution Integrity

In the realm of cell-based assays, the reliability of experimental outcomes is fundamentally tethered to the quality and consistency of the reagents used. Small molecule test compounds, such as 4-Methoxybutane-1-sulfonamide, serve as the primary variable in countless studies. Therefore, the precise and accurate preparation of their stock solutions is not a mere procedural step but a cornerstone of experimental validity. An improperly prepared stock solution—be it through inaccurate concentration, microbial contamination, degradation, or solvent-induced cytotoxicity—can invalidate weeks or even months of research.

This document provides a comprehensive, experience-driven guide to the preparation, storage, and quality control of stock solutions for 4-Methoxybutane-1-sulfonamide. While public domain data on this specific compound is limited, the principles and protocols outlined herein are grounded in established best practices for handling sulfonamide-class compounds and other small molecules in a cell culture environment.[1] Researchers are strongly advised to use the compound-specific data (e.g., Certificate of Analysis, solubility data) provided by their supplier to adapt and refine these protocols.

Physicochemical Properties & Initial Considerations

A thorough understanding of the compound's properties is the first step in designing a robust preparation protocol. For 4-Methoxybutane-1-sulfonamide, the following information has been identified:

Property	Value	Source
Molecular Formula	C₅H₁₃NO₃S	[2][3]
Molecular Weight	167.22 g/mol	[3]
CAS Number	1343838-10-7	[3]
Appearance	Typically a solid powder (confirm with supplier)	General Knowledge
Solubility	No specific data found. Assumed to be soluble in organic solvents like DMSO.[4]	Inferred

Expert Insight: The sulfonamide group suggests potential for hydrogen bonding, but the methoxybutane chain adds nonpolar character.[5] This structure makes high solubility in aqueous media unlikely. Therefore, an organic solvent is the logical starting point for creating a concentrated stock solution. Dimethyl sulfoxide (DMSO) is the de facto universal solvent for this purpose in early-stage drug discovery and research due to its ability to dissolve a wide array of both polar and nonpolar compounds.[6]

Safety & Handling Precautions

Prior to handling, it is imperative to consult the Safety Data Sheet (SDS) provided by the supplier. For sulfonamides and related compounds, general safety precautions include:

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side shields, and appropriate chemical-resistant gloves (e.g., nitrile).[7]

• Engineering Controls: Handle the powdered compound in a chemical fume hood or a ventilated enclosure to avoid inhalation of fine particulates.[8]

• Spill & Disposal: In case of a spill, absorb with an inert material and dispose of as hazardous waste according to institutional guidelines.[9] Do not let the product enter drains.[9]

Experimental Workflow for Stock Solution Preparation

The following diagram outlines the comprehensive workflow for preparing a sterile, high-concentration stock solution of 4-Methoxybutane-1-sulfonamide.

Caption: Workflow for preparing 4-Methoxybutane-1-sulfonamide stock solution.

Detailed Step-by-Step Protocol

This protocol details the preparation of a 10 mM stock solution in DMSO.

Materials & Equipment

• 4-Methoxybutane-1-sulfonamide powder

• Anhydrous, cell culture-grade Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Sterile, amber, polypropylene microcentrifuge tubes or cryovials[10]

• Vortex mixer

• Pipettors and sterile, filtered pipette tips

• Sterile 0.22 µm syringe filters with a polytetrafluoroethylene (PTFE) membrane (essential for DMSO compatibility)[11]

• Sterile syringes

Protocol for 1 mL of 10 mM Stock Solution

• Calculation:

  • Molecular Weight (MW) = 167.22 g/mol

  • Target Concentration = 10 mM = 0.010 mol/L

  • Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )

  • Mass (mg) = 10 mmol/L x 0.001 L x 167.22 g/mol x 1000 mg/g = 1.6722 mg

• Weighing:

  • Before opening, allow the vial of the compound to equilibrate to room temperature to prevent moisture condensation.

  • In a chemical fume hood, carefully weigh 1.67 mg of 4-Methoxybutane-1-sulfonamide powder into a sterile microcentrifuge tube.

  • Trustworthiness Check: For small quantities (e.g., ≤ 10 mg), it is often more accurate to dissolve the entire contents of the supplier's vial and calculate the required solvent volume to achieve the target concentration.[10][12] This avoids losses during transfer.

• Dissolution:

  • Using a calibrated pipette, add 1.0 mL of cell culture-grade DMSO to the tube containing the powder.

• Solubilization:

  • Tightly cap the tube and vortex vigorously for 1-2 minutes until the solid is completely dissolved.

  • Visually inspect the solution against a light source to ensure no particulates remain. If needed, gentle warming in a 37°C water bath or brief sonication can aid dissolution.[13]

• Sterilization:

  • Aseptic filtration is the recommended method for sterilizing DMSO solutions, as autoclaving can degrade the compound and the solvent.[11]

  • In a sterile biosafety cabinet, draw the DMSO stock solution into a sterile syringe.

  • Attach a sterile 0.22 µm PTFE syringe filter to the syringe.

  • Dispense the solution through the filter into a new, sterile amber tube. Causality: A PTFE membrane is chemically resistant to DMSO, preventing filter degradation and contamination of the stock solution.[11]

• Aliquoting and Storage:

  • To prevent degradation from repeated freeze-thaw cycles, aliquot the sterile stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile, amber cryovials.[6][10]

  • Label each aliquot clearly with the compound name, "4-MBS," concentration (10 mM), solvent (DMSO), preparation date, and your initials.

  • Store aliquots protected from light at -80°C for long-term storage (≥ 6 months) or at -20°C for short-term storage (up to 1 month).[10][13]

Preparation of Working Solutions for Cell Culture

The highly concentrated stock solution must be diluted to a final working concentration in cell culture medium immediately before use.

Caption: Serial dilution from a primary stock to a final working solution.

Example: Preparing a 1 µM Working Solution

• Thaw one aliquot of the 10 mM stock solution rapidly at room temperature or in a 37°C water bath.

• Perform a serial dilution. To achieve a 1 µM final concentration from a 10 mM stock, a 1:10,000 dilution is required.

  • Direct Dilution (for larger volumes): Add 1 µL of 10 mM stock to 10 mL of pre-warmed cell culture medium.

  • Serial Dilution (for smaller volumes, recommended for accuracy):

    • Step 1: Prepare a 100 µM intermediate solution by adding 2 µL of 10 mM stock to 198 µL of medium (1:100 dilution).

    • Step 2: Prepare the 1 µM final solution by adding 10 µL of the 100 µM intermediate solution to 990 µL of medium (1:100 dilution).

• Mix thoroughly by gentle pipetting or inversion. Do not vortex, as this can cause foaming and protein denaturation in the medium.

Critical Consideration: DMSO Cytotoxicity

DMSO is toxic to cells at higher concentrations.[14] It is a standard practice to ensure the final concentration of DMSO in the cell culture medium does not exceed a level that impacts cell viability or function, typically ≤ 0.5% , with ≤ 0.1% being ideal for sensitive assays or long-term incubations.[10][13][15]

• A 1:10,000 dilution (as in the example above) results in a final DMSO concentration of 0.01%, which is well below the cytotoxic threshold for most cell lines.[16]

• Self-Validating System: Always include a vehicle control in your experiments. This control consists of cells treated with culture medium containing the same final concentration of DMSO as your test conditions, but without the compound. This allows you to distinguish the effects of the compound from any effects of the solvent itself.

References

• Cyagen. (2025, December 12). DMSO as a Cryoprotectant in Cell Culture: Uses, Toxicity, and Best Practices. Retrieved from [Link]

• Nikon Instruments Inc. (n.d.). Using live-cell imaging in cell counting — The cytotoxicity of DMSO. Retrieved from [Link]

• e-gree. (2025, September 22). Mastering Chemical Storage: Best Practices for Safer Labs and Empowered Teams. Retrieved from [Link]

• University of California, Riverside. (2005, August). Practices for Proper Chemical Storage. Retrieved from [Link]

• G-Biosciences. (n.d.). DMSO Sterile Filtered | Dimethylsulfoxide. Retrieved from [Link]

• Pharmaceutical Technology. (2020, September 1). Suitable Sterility Methods for Dimethyl Sulfoxide USP, PhEur. Retrieved from [Link]

• MDPI. (2025, August 10). Optimizing Cell Density and Unveiling Cytotoxic Profiles of DMSO and Ethanol in Six Cancer Cell Lines: Experimental and In Silico Insights. Retrieved from [Link]

• American Chemical Society. (n.d.). Chemical Storage. Retrieved from [Link]

• A&A Thermal Spray Coatings. (n.d.). Understanding Chemical Storage Best Practices. Retrieved from [Link]

• The Synergist. (n.d.). Best Practices for Proper Chemical Storage. Retrieved from [Link]

• Eppendorf. (n.d.). Cell Culture FAQ: How does DMSO affect your cells?. Retrieved from [Link]

• AntBio. (2026, January 7). Small-Molecule Drug Preparation for Cell Culture: Core Principles and. Retrieved from [Link]

• eBay. (n.d.). PHARMACEUTICAL GRADE STERILE FILTERED DMSO 4 OZ BOTTLE UNDILUTED. Retrieved from [Link]

• Biomedical Research and Therapy. (2020, July 29). Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines. Retrieved from [Link]

• PubChemLite. (n.d.). 4-methoxybutane-1-sulfonamide (C5H13NO3S). Retrieved from [Link]

• Captivate Bio. (n.d.). SMALL MOLECULES. Retrieved from [Link]

• PubMed. (n.d.). Working with small molecules: preparing and storing stock solutions and determination of kinetic solubility. Retrieved from [Link]

• PubChem. (n.d.). 4-Methoxybenzenesulfonamide. Retrieved from [Link]

• Molport. (n.d.). 4-methoxybutane-1-sulfonamide. Retrieved from [Link]

• NIST. (n.d.). Benzenesulfonamide, 4-amino-N-(4-methoxyphenyl)-. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Retrieved from [Link]

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• 3. 4-methoxybutane-1-sulfonamide | 1343838-10-7 | Buy Now [molport.com]
• 4. Working with small molecules: preparing and storing stock solutions and determination of kinetic solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CAS 1129-26-6: 4-Methoxybenzenesulfonamide | CymitQuimica [cymitquimica.com]
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Formulation strategies for 4-Methoxybutane-1-sulfonamide drug delivery

Here are the detailed Application Notes and Protocols for "".

Application Note & Protocol Guide

Topic: Advanced Formulation Strategies for 4-Methoxybutane-1-sulfonamide Drug Delivery

Document ID: AN-DDS-4MBS-2026-01

**Abstract

This guide provides a comprehensive framework for developing effective drug delivery systems for 4-Methoxybutane-1-sulfonamide, a representative aliphatic sulfonamide. Sulfonamides as a class often exhibit poor aqueous solubility, which presents a significant barrier to achieving adequate bioavailability and therapeutic efficacy.[1] This document outlines a systematic, multi-platform approach to formulation development, beginning with essential physicochemical characterization and progressing through advanced strategies such as solid dispersions, nanoparticle encapsulation, and liposomal delivery. Detailed, field-tested protocols are provided for each stage of formulation, characterization, and in vitro performance evaluation. The underlying scientific principles and rationale behind each experimental choice are elucidated to empower researchers to not only execute these methods but also to adapt and troubleshoot them for their specific research objectives.

Introduction: The Sulfonamide Formulation Challenge

Sulfonamides were among the first broadly effective antimicrobials and continue to be a vital scaffold in modern drug discovery, with applications ranging from antibacterial to anticancer and anti-inflammatory therapies.[2][3][4] A common challenge in the development of new sulfonamide-based therapeutics is their limited aqueous solubility, which can lead to poor absorption, erratic bioavailability, and a high dosage requirement that may increase the risk of toxicity.

4-Methoxybutane-1-sulfonamide (4-MBS) serves as our model compound. Its structure, featuring a flexible aliphatic methoxy-butane chain and a polar sulfonamide head group, presents unique formulation challenges and opportunities.[5][6] This guide addresses these challenges by providing a logical workflow for enhancing the solubility and dissolution rate of 4-MBS, thereby improving its potential for effective oral or parenteral delivery.

Figure 2: Molecular dispersion of 4-MBS in a polymer matrix.

Protocol 2: Preparation of Solid Dispersion by Solvent Evaporation

Objective: To prepare a 4-MBS solid dispersion using PVP K30 as a carrier to enhance its dissolution rate.

Rationale: The solvent evaporation method is a common and effective technique for preparing solid dispersions, particularly at the lab scale. [7]It involves dissolving both the drug and the carrier in a common solvent, followed by removal of the solvent to form a solid matrix. [8] Materials:

• 4-MBS

• Polyvinylpyrrolidone (PVP K30)

• Methanol (or another common solvent identified in Protocol 1)

• Rotary evaporator

• Mortar and pestle

• Sieves (e.g., 100 mesh)

Procedure:

• Dissolution: Prepare solutions with different drug-to-carrier weight ratios (e.g., 1:1, 1:3, 1:5). For a 1:3 ratio, dissolve 100 mg of 4-MBS and 300 mg of PVP K30 in a minimal amount of methanol (e.g., 20 mL) in a round-bottom flask.

• Solvent Evaporation: Attach the flask to a rotary evaporator. Evaporate the solvent under reduced pressure at a controlled temperature (e.g., 40°C). Continue until a dry, thin film is formed on the flask wall.

• Final Drying: Place the flask in a vacuum oven at 40°C for 24 hours to remove any residual solvent.

• Processing: Scrape the solid material from the flask. Gently pulverize the material using a mortar and pestle to obtain a fine powder.

• Sieving: Pass the powder through a 100-mesh sieve to ensure particle size uniformity.

• Storage: Store the resulting solid dispersion powder in a desiccator to prevent moisture absorption, which could induce recrystallization.

Strategy B: Nanoparticle-Based Drug Delivery

Principle: Encapsulating a drug within nanoparticles (NPs) can significantly improve its bioavailability. [9]NPs offer a high surface-area-to-volume ratio for faster dissolution, can protect the drug from degradation, and may allow for targeted delivery. [9][10]Polymeric nanoparticles made from biodegradable polymers like PLGA are a common choice.

Protocol 3: Preparation of 4-MBS Loaded PLGA Nanoparticles via Nanoprecipitation

Objective: To formulate 4-MBS into biodegradable poly(lactic-co-glycolic acid) (PLGA) nanoparticles.

Rationale: Nanoprecipitation (or solvent displacement) is a straightforward and reproducible method for preparing polymeric nanoparticles. It involves dissolving the polymer and drug in a water-miscible organic solvent and then adding this solution to an aqueous phase, causing the polymer to precipitate and entrap the drug.

Materials:

• 4-MBS

• PLGA (50:50 lactide:glycolide ratio)

• Acetone (organic solvent)

• Polyvinyl alcohol (PVA) or Poloxamer 188 (as a stabilizer)

• Purified water (Type I)

• Magnetic stirrer

• Rotary evaporator or tangential flow filtration system for purification

Procedure:

• Organic Phase Preparation: Dissolve 50 mg of PLGA and 10 mg of 4-MBS in 5 mL of acetone. Ensure complete dissolution.

• Aqueous Phase Preparation: Dissolve a stabilizer (e.g., 1% w/v PVA) in 20 mL of purified water.

• Nanoprecipitation: Place the aqueous phase on a magnetic stirrer at a moderate speed. Add the organic phase dropwise into the center of the vortex of the stirring aqueous phase. A milky suspension should form immediately.

• Solvent Removal: Allow the suspension to stir at room temperature for 4-6 hours to evaporate the acetone.

• Purification: Purify the nanoparticles to remove excess stabilizer and non-encapsulated drug. This can be done by repeated cycles of centrifugation (e.g., 15,000 rpm, 30 min, 4°C), removal of the supernatant, and resuspension of the nanoparticle pellet in purified water.

• Lyophilization (Optional): For long-term storage, the nanoparticle suspension can be frozen and lyophilized, often with a cryoprotectant (e.g., trehalose), to obtain a dry powder.

Strategy C: Liposomal Formulation

Principle: Liposomes are vesicles composed of one or more lipid bilayers. They can encapsulate both hydrophilic (in the aqueous core) and hydrophobic (within the lipid bilayer) drugs. [11]For a molecule like 4-MBS, which has both polar and non-polar regions, it may intercalate within the bilayer. Liposomal encapsulation can improve solubility, alter pharmacokinetics, and reduce toxicity. [11][12]

Protocol 4: Preparation of 4-MBS Liposomes by Thin-Film Hydration

Objective: To encapsulate 4-MBS into multilamellar vesicles (MLVs) using the thin-film hydration method.

Rationale: This is the most common method for liposome preparation. It involves dissolving lipids and the drug in an organic solvent, evaporating the solvent to create a thin lipid film, and then hydrating the film with an aqueous buffer to form liposomes spontaneously. [11] Materials:

• 4-MBS

• Phosphatidylcholine (PC) from soy or egg

• Cholesterol

• Chloroform or a chloroform:methanol mixture (e.g., 2:1 v/v)

• Phosphate Buffered Saline (PBS), pH 7.4

• Rotary evaporator

• Probe sonicator or extruder (for size reduction)

Procedure:

• Lipid & Drug Dissolution: In a round-bottom flask, dissolve 100 mg of PC, 30 mg of cholesterol, and 15 mg of 4-MBS in 10 mL of chloroform.

• Film Formation: Evaporate the organic solvent using a rotary evaporator at a temperature above the lipid's phase transition temperature (Tc) but low enough to not degrade the drug. A thin, uniform lipid film should form on the flask wall.

• Final Drying: Place the flask under high vacuum for at least 2 hours to remove all traces of organic solvent.

• Hydration: Add 10 mL of pre-warmed PBS (pH 7.4) to the flask. Agitate the flask by hand or on a shaker until the entire lipid film is suspended, forming a milky dispersion of multilamellar vesicles (MLVs). This may take 30-60 minutes.

• Size Reduction (Optional but Recommended): To obtain smaller, more uniform vesicles (SUVs or LUVs), the MLV suspension can be sonicated using a probe sonicator on ice or extruded through polycarbonate membranes of a defined pore size (e.g., 100 nm). [11]

Part 3: Formulation Characterization & Performance Testing

Once formulated, each delivery system must be rigorously characterized.

Key Characterization Techniques

Formulation Type	Key Parameters	Method
All Formulations	Drug Loading (DL) & Encapsulation Efficiency (EE)	HPLC after disrupting the formulation
Nanoparticles & Liposomes	Particle Size, Polydispersity Index (PDI), Zeta Potential	Dynamic Light Scattering (DLS)
Solid Dispersions	Solid-State Characterization	DSC, X-Ray Diffraction (XRD) to confirm amorphous state
All Formulations	In Vitro Drug Release	Dialysis Bag or Franz Diffusion Cell System

Protocol 5: Determination of Drug Loading (DL) and Encapsulation Efficiency (EE)

Objective: To quantify the amount of 4-MBS successfully incorporated into the nanoparticles or liposomes.

Procedure (for Nanoparticles):

• Lyophilize a known amount of the purified nanoparticle suspension to get the total weight of the nanoparticle powder.

• Accurately weigh a small amount of the dried nanoparticles (e.g., 5 mg).

• Dissolve the nanoparticles in a solvent that dissolves both the polymer and the drug (e.g., DMSO or acetonitrile).

• Dilute the solution with mobile phase and analyze using a validated HPLC method to determine the amount of 4-MBS.

• Calculate DL and EE:

  • Drug Loading (%) = (Mass of drug in NPs / Total mass of NPs) x 100

  • Encapsulation Efficiency (%) = (Mass of drug in NPs / Initial mass of drug used) x 100

Protocol 6: In Vitro Drug Release Study using Franz Diffusion Cell

Objective: To compare the release profiles of 4-MBS from different formulations versus the unformulated drug.

Rationale: In vitro release testing (IVRT) is a critical tool for assessing the performance of a formulation. [13]It measures the rate at which the drug is released from the carrier into a receptor medium, which can be correlated with in vivo performance. The Franz diffusion cell is a standard apparatus for this purpose. [13]

Figure 3: Step-by-step workflow for an in vitro release study.

Materials:

• Franz diffusion cells

• Synthetic membrane (e.g., polysulfone, PVDF)

• Receptor medium: PBS (pH 7.4), potentially with a small amount of surfactant (e.g., 0.5% Tween® 80) to maintain sink conditions.

• Formulations (Solid dispersion, NP suspension, Liposome suspension) and unformulated 4-MBS powder.

• Water bath/circulator to maintain 37°C.

• HPLC-UV system.

Procedure:

• Setup: Assemble the Franz cells. Fill the receptor compartment with degassed receptor medium, ensuring no air bubbles are trapped beneath the membrane. Place the cells in the heating block set to 37°C and allow the medium to equilibrate.

• Dosing: Accurately apply a known quantity of each formulation (or unformulated drug) to the donor compartment on top of the membrane.

• Sampling: At predetermined time points (e.g., 0.5, 1, 2, 4, 8, 12, 24 hours), withdraw a sample (e.g., 300 µL) from the sampling arm of the receptor compartment.

• Replacement: Immediately replace the withdrawn volume with an equal volume of fresh, pre-warmed receptor medium.

• Analysis: Analyze the collected samples for 4-MBS concentration using HPLC.

• Data Analysis: Calculate the cumulative amount of drug released at each time point, correcting for the drug removed during previous sampling. Plot the percentage of cumulative drug release versus time for each formulation.

Part 4: Data Interpretation & Lead Formulation Selection

The goal is to select a formulation that demonstrates a significant improvement in dissolution rate and/or a desirable release profile (e.g., sustained release) compared to the raw drug.

Comparative Data Summary

Formulation	Particle Size (nm) / State	PDI	Zeta Potential (mV)	EE (%)	% Release at 8h
Unformulated 4-MBS	Crystalline Powder	N/A	N/A	N/A	~5%
Solid Dispersion (1:5)	Amorphous	N/A	N/A	N/A	> 90%
PLGA Nanoparticles	150 ± 10	0.15	-25 ± 3	75%	~60% (sustained)
Liposomes (Extruded)	110 ± 5	0.11	-15 ± 4	65%	~45% (sustained)
(Note: Data is representative and for illustrative purposes only)

Interpretation:

• Solid Dispersion: Shows the most dramatic improvement in dissolution rate, achieving near-complete release. This would be ideal for immediate-release oral dosage forms where rapid absorption is desired.

• Nanoparticles & Liposomes: Exhibit a sustained-release profile. This could be advantageous for increasing the drug's half-life, reducing dosing frequency, or for parenteral depot formulations. The negative zeta potential suggests good colloidal stability.

The final selection depends on the target therapeutic application. For an acute infection requiring rapid onset, the solid dispersion would be the lead candidate. For chronic conditions or targeted delivery, the nanoparticle formulation might be superior.

References

• Kawakami, K. (2012). Solid Dispersion in Pharmaceutical Development. IntechOpen. [Link]

• Sharma, A., & Jain, C. P. (2012). Solid Dispersion: A Strategy to Enhance the Solubility of Poorly Soluble Drugs. Journal of Advanced Pharmacy Education & Research, 2(4). [Link]

• Vo, C. L. N., Park, C., & Lee, B. J. (2013). Current trends and future perspectives of solid dispersions containing poorly water-soluble drugs. European Journal of Pharmaceutics and Biopharmaceutics, 85(3), 799-813. [Link]

• Chiou, W. L., & Riegelman, S. (1971). Pharmaceutical applications of solid dispersion systems. Journal of Pharmaceutical Sciences, 60(9), 1281-1302. [Link]

• Vasconcelos, T., Sarmento, B., & Costa, P. (2007). Solid dispersions as strategy to improve oral bioavailability of poor water soluble drugs. Drug Discovery Today, 12(23-24), 1068-1075. [Link]

• Daraee, H., Etemadi, A., Kouhi, M., Alimirzalu, S., & Akbarzadeh, A. (2016). Application of liposomes in medicine and drug delivery. Artificial cells, nanomedicine, and biotechnology, 44(1), 381-391. [Link]

• Rai, M., Ingle, A. P., & Paralikar, P. (2014). Nanoparticle based drug delivery systems for treatment of infectious diseases. Expert Opinion on Drug Delivery, 11(7), 1045-1064. [Link]

• Huvepharma. (n.d.). Importance Of Formulation On The Solubility Of Products Containing Sulfonamides And Trimethoprim. Huvepharma. [Link]

• Brown, A., Fernandez, M., Parker, S., Whitfield, Z. D., Zheng, X., & Mandouma, G. (2021). Synthesis and Antibacterial Property of An Encapsulated Sulfonamide Nanoparticle in a Multidisciplinary Approach. International Journal for Innovation Education and Research, 9(9), 151-160. [Link]

• Singh, A., & Pai, R. S. (2014). Solid dispersion: an approach to enhance solubility of poorly water soluble drug. International Journal of Pharmaceutical Sciences and Research, 5(5), 1658. [Link]

• Singh, A., Kumar, A., & Singh, S. (2017). Sulfonamides: Nanoaggregates, antibacterial activity and sustained release. Indian Journal of Pharmaceutical Sciences, 79(3), 346. [Link]

• Ozturk, A. A., & Yenilmez, E. (2018). A study on increasing the solubility and dissolution rate of sulfamethoxazole by cyclodextrins. African Journal of Pharmacy and Pharmacology, 12(23), 309-322. [Link]

• Liu, T. (2009). Preparation method and preparation of sulfa compound liposome.

• Kumar, S., & Saini, N. (2022). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research, 1(1), 1-10. [Link]

• Pelgrift, R. Y., & Friedman, A. J. (2013). Nanotechnology as a therapeutic tool to combat microbial resistance. Advanced drug delivery reviews, 65(13-14), 1803-1815. [Link]

• Brown, A., et al. (2021). Synthesis and Antibacterial Property of An Encapsulated Sulfonamide Nanoparticle in a Multidisciplinary Approach. ResearchGate. [Link]

• Bisharat, R., et al. (2025). The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Advanced Journal of Chemistry B, 7(1), 130-150. [Link]

• Wilson, J. T., et al. (2018). Development of Cationic Quaternary Ammonium Sulfonamide Amino Lipids for Nucleic Acid Delivery. ACS Applied Materials & Interfaces, 10(1), 237-249. [Link]

• El-Sayed, H. A., et al. (2022). Synthesis, Characterization and Nanoformulation of Novel Sulfonamide-1,2,3-triazole Molecular Conjugates as Potent Antiparasitic Agents. Molecules, 27(8), 2434. [Link]

• Ivanov, I., et al. (2024). Synthesis, Mechanism of action And Characterization of Sulphonamide. World Journal of Advanced Research and Reviews, 22(2), 1109-1121. [Link]

• Massive Bio. (2025). Sulfonamide. [Link]

• PubChemLite. (n.d.). 4-methoxybutane-1-sulfonamide (C5H13NO3S). [Link]

• Resendiz, M., et al. (2022). Sulfonamide Prodrugs with a Two-Stage Release Mechanism for the Efficient Delivery of the TLR4 Antagonist TAK-242. ACS Medicinal Chemistry Letters, 13(12), 1935-1941. [Link]

• Tacic, A., et al. (2021). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. RSC advances, 11(16), 9295-9311. [Link]

• Klumpp, D. A., et al. (2013). Preparation of sulfonamides from N-silylamines. Tetrahedron letters, 54(45), 5945-5947. [Link]

• Al-Suwaidan, I. A., et al. (2021). Design, Synthesis and Characterization of Novel Sulfonamides Derivatives as Anticancer Agent Targeting EGFR TK, and Development of New Methods of Synthesis by Microwave Irradiation. International Journal of Organic Chemistry, 11(4), 199-223. [Link]

• National Center for Biotechnology Information. (n.d.). 4-Methoxybenzenesulfonamide. PubChem. [Link]

• Bano, S., et al. (2018). Design, synthesis, characterization and computational docking studies of novel sulfonamide derivatives. Journal of the Serbian Chemical Society, 83(10), 1145-1156. [Link]

• D'Souza, S., & DeGray, G. (2017). Development And Validation Of In Vitro Release Testing For Semisolid Formulations. Pharmaceutical Technology, 41(10), 44-49. [Link]

• Al-Ghorbani, M., et al. (2024). Sulfonamide derivatives: Synthesis and applications. International Journal of Frontiers in Chemistry and Pharmacy Research, 4(1), 001-015. [Link]

• Brown, C. K., et al. (2018). In Vitro Release Test Methods for Drug Formulations for Parenteral Applications. Dissolution Technologies, 25(4), 6-12. [Link]

• MolPort. (n.d.). 4-methoxybutane-1-sulfonamide. [Link]

• Akocak, S., et al. (2012). Importance of sulfonamide moiety in current and future therapy. Mini reviews in medicinal chemistry, 12(1), 53-75. [Link]

• Resendiz, M., et al. (2022). Sulfonamide Prodrugs with a Two-Stage Release Mechanism for the Efficient Delivery of the TLR4 Antagonist TAK-242. ACS Medicinal Chemistry Letters, 13(12), 1935-1941. [Link]

• Braschi, I., et al. (2011). Structures and physico-chemical properties of the sulfonamide antibiotics under investigation. ResearchGate. [Link]

• Wikipedia. (n.d.). Sulfonamide (medicine). [Link]

• MSD Manual Professional Edition. (n.d.). Sulfonamides. [Link]

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Application Note: 4-Methoxybutane-1-sulfonamide as a Versatile Scaffold in Novel Sulfonamide Drug Discovery

Executive Summary

The sulfonamide functional group remains one of the most privileged pharmacophores in medicinal chemistry, serving as the foundation for numerous antibacterial, anti-inflammatory, and anti-glaucoma medications. 4-Methoxybutane-1-sulfonamide (CAS: 1343838-10-7) has emerged as a highly versatile aliphatic building block for novel drug discovery. Unlike rigid aromatic sulfonamides or highly lipophilic simple alkyl chains, the methoxybutyl moiety offers a unique balance of conformational flexibility, moderate lipophilicity, and hydrogen-bonding capacity.

This application note provides an in-depth technical guide on the utilization of 4-Methoxybutane-1-sulfonamide in two primary domains: Fragment-Based Drug Discovery (FBDD) targeting metalloenzymes, and its use as a bioisosteric precursor for synthesizing N-acyl sulfonamide libraries with optimized pharmacokinetic profiles.

Physicochemical Profiling & Rationale for Selection

The structural anatomy of 4-Methoxybutane-1-sulfonamide consists of a primary sulfonamide headgroup ( −SO2​NH2​ ) attached to a flexible four-carbon aliphatic chain, terminating in a methoxy ether ( −OCH3​ ).

Causality in Drug Design: The terminal methoxy group acts as a vital Hydrogen Bond Acceptor (HBA), which prevents the excessive lipophilicity often associated with pure alkyl chains, thereby improving aqueous solubility and modulating the Topological Polar Surface Area (TPSA)[1]. Furthermore, the primary sulfonamide group is a well-validated Zinc-Binding Group (ZBG)[2] and a metabolically stable bioisostere for carboxylic acids[3].

Table 1: Quantitative Physicochemical Data

Property	Value	Significance in Drug Discovery
Molecular Formula	C5​H13​NO3​S	Low molecular weight fragment, ideal for FBDD[1].
Molecular Weight	167.23 g/mol	High ligand efficiency potential ( <300 Da rule of three)[4].
SMILES	COCCCCS(=O)(=O)N	Readily computationally modeled for virtual screening[1].
H-Bond Donors (HBD)	1 ( −NH2​ group)	Essential for target protein backbone interactions[1].
H-Bond Acceptors (HBA)	3 (2 on −SO2​ , 1 on −O− )	Enhances aqueous solubility and target pocket affinity[1].
Predicted XlogP	-0.5	Favorable hydrophilicity, preventing non-specific binding[1].

Application 1: Fragment-Based Drug Discovery (FBDD) Targeting Metalloenzymes

Metalloenzymes, such as the Carbonic Anhydrase (CA) family, utilize a catalytic Zn2+ ion to drive physiological processes[2]. Hyperactivity of specific isoforms (e.g., hCA IX and XII in solid tumors, hCA II in glaucoma) makes them prime therapeutic targets[5].

Mechanistic Rationale: In FBDD, 4-Methoxybutane-1-sulfonamide acts as an ideal primary fragment. The primary sulfonamide anion coordinates directly with the active-site Zn2+ ion, displacing the zinc-bound water molecule[6]. Simultaneously, the flexible methoxybutyl "tail" explores the adjacent hydrophilic/hydrophobic pocket interface. This "tail approach" is critical for achieving isoform selectivity, as the outer rims of CA active sites vary significantly between isoforms[5].

Caption: Fragment-Based Drug Discovery workflow utilizing 4-Methoxybutane-1-sulfonamide as a primary scaffold.

Protocol 2.1: High-Throughput SPR Screening & Validation

This protocol is designed to be a self-validating system, utilizing kinetic data to justify progression to structural biology.

• Target Immobilization: Immobilize recombinant human Carbonic Anhydrase (e.g., hCA II) onto a CM5 sensor chip via standard amine coupling. Target an immobilization level of 3000–4000 Response Units (RU) to ensure sufficient signal-to-noise ratio for low-molecular-weight fragments.

• Buffer Preparation: Use PBS-P+ buffer (20 mM phosphate buffer, 2.7 mM KCl, 137 mM NaCl, 0.05% Surfactant P20, pH 7.4) supplemented with 5% DMSO to match compound solubility requirements.

• Fragment Injection: Prepare a concentration series of 4-Methoxybutane-1-sulfonamide (ranging from 10 µM to 1 mM). Inject over the sensor chip at a flow rate of 30 µL/min for 60 seconds, followed by a 120-second dissociation phase.

• Data Analysis: Fit the sensorgrams to a 1:1 steady-state affinity model to determine the KD​ . A KD​ in the high micromolar range ( 100−500 µM) validates the fragment for subsequent X-ray crystallographic soaking.

Application 2: Bioisosteric Replacement and N-Acyl Sulfonamide Synthesis

Carboxylic acids are ubiquitous in pharmaceuticals but often suffer from metabolic instability (e.g., glucuronidation), limited membrane permeability, and potential idiosyncratic toxicities[3]. Primary sulfonamides and their N-acyl derivatives are highly effective bioisosteres that retain the acidic proton required for target binding while significantly improving the pharmacokinetic profile[7].

Mechanistic Rationale: By coupling 4-Methoxybutane-1-sulfonamide with diverse carboxylic acids, researchers can rapidly generate N-acyl sulfonamide libraries[8]. The resulting compounds exhibit enhanced lipophilicity and membrane permeability while maintaining the critical hydrogen-bonding vectors of the parent carboxylic acid[3]. The use of mild coupling agents (EDC/DMAP) prevents the cleavage of the terminal methoxy ether, ensuring the structural integrity of the aliphatic tail.

Caption: Mechanistic logic of target inhibition using the distinct structural motifs of 4-Methoxybutane-1-sulfonamide.

Protocol 3.1: Synthesis of N-Acyl Sulfonamide Libraries

This step-by-step methodology utilizes standard parallel synthesis techniques for library generation.

• Activation of Carboxylic Acid: In a dry 10 mL reaction vial under inert atmosphere ( N2​ ), dissolve the target carboxylic acid (1.5 mmol) in anhydrous Dichloromethane (DCM) or Dimethyl Sulfoxide (DMSO) (3 mL). Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.6 mmol) and 4-Dimethylaminopyridine (DMAP) (1.5 mmol). Stir at room temperature for 30 minutes to form the active ester intermediate[8].

• Coupling: Add 4-Methoxybutane-1-sulfonamide (1.0 mmol) to the activated mixture. The presence of DMAP acts as a nucleophilic catalyst, facilitating the attack of the weakly nucleophilic sulfonamide nitrogen onto the activated carbonyl.

• Reaction Progression: Stir the reaction mixture at room temperature for 12–16 hours. Monitor the consumption of the sulfonamide via TLC or LC-MS.

• Workup & Purification: Quench the reaction with 1M HCl (to neutralize DMAP and unreacted amine), extract with Ethyl Acetate ( 3×10 mL), and wash the combined organic layers with brine. Dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. Purify the crude N-acyl sulfonamide via flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Sources

• 1. PubChemLite - 4-methoxybutane-1-sulfonamide (C5H13NO3S) [pubchemlite.lcsb.uni.lu]
• 2. Frontiers | Computational insights into novel inhibitors: virtual screening of small molecules against human carbonic anhydrase II [frontiersin.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 4-methoxybutane-1-sulfonamide | 1343838-10-7 | Buy Now [molport.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Fragment-based drug discovery of carbonic anhydrase II inhibitors by dynamic combinatorial chemistry utilizing alkene cross metathesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. chemrxiv.org [chemrxiv.org]

Technical Notes & Optimization

Technical Support Center: 4-Methoxybutane-1-sulfonamide Synthesis Optimization

Welcome to the Process Chemistry Support Portal. This guide is specifically engineered for researchers, process chemists, and drug development professionals experiencing yield bottlenecks during the synthesis of 4-methoxybutane-1-sulfonamide .

Synthesizing primary aliphatic sulfonamides from alkyl halides is notoriously challenging due to the moisture sensitivity of sulfur(VI) intermediates and competing hydrolysis pathways. Below, we provide a diagnostic workflow, mechanistic troubleshooting FAQs, quantitative data, and self-validating protocols to optimize your reaction yields.

Diagnostic Troubleshooting Workflow

Identify your specific point of yield attrition using the decision matrix below before proceeding to the targeted FAQs and protocols.

Caption: Decision tree for identifying and resolving yield-limiting steps in sulfonamide synthesis.

Mechanistic Troubleshooting & FAQs

Q1: Why is my yield so low when reacting 1-bromo-4-methoxybutane with sodium sulfite (Strecker reaction)? Causality: The classical Strecker sulfite alkylation relies on heterogeneous aqueous conditions and high temperatures. For 1-bromo-4-methoxybutane, these harsh conditions lead to competitive hydrolysis of the primary bromide (forming 4-methoxybutan-1-ol) or elimination byproducts. Furthermore, the resulting sulfonic acid is highly water-soluble, making isolation extremely lossy. Solution: Transition to organic-soluble sulfur sources.. Alternatively,.

Q2: My 4-methoxybutane-1-sulfonyl chloride intermediate degrades before I can aminate it. How can I prevent this? Causality: Aliphatic sulfonyl chlorides are highly electrophilic and acutely moisture-sensitive. During aqueous workup or column chromatography, ambient water acts as a nucleophile, reverting the sulfonyl chloride back to the sulfonic acid. Solution: Convert the intermediate to a sulfonyl fluoride instead.. The S–F bond is significantly stronger and highly resistant to spontaneous hydrolysis, allowing for benchtop handling and even silica gel purification without degradation.

Q3: If sulfonyl fluorides are so stable, won't they fail to react with ammonia in the final amidation step? Causality: Uncatalyzed, aliphatic sulfonyl fluorides exhibit poor reactivity with amines, often yielding <5% of the desired sulfonamide due to the high kinetic barrier of S–F bond cleavage. Solution: This barrier is overcome by using 4-dimethylaminopyridine (DMAP) as a nucleophilic catalyst alongside NaHCO₃..

Q4: Is there a completely halogen-free method to install the primary sulfonamide? Causality: Halogenated sulfur(VI) species always carry some risk of hydrolysis or over-amidation (forming bis-sulfonamides). Solution: Yes.[You can bypass the sulfonyl halide intermediates entirely by converting 1-bromo-4-methoxybutane to its corresponding Grignard reagent, followed by trapping with the novel sulfinylamine reagent t-BuONSO[1]]([Link]). This directly installs the protected sulfonamide framework, which is subsequently deprotected under acidic conditions to yield the primary sulfonamide.

Quantitative Reagent Comparison

To facilitate route selection, the following table summarizes the performance metrics of various sulfur-transfer strategies for primary alkyl halides.

Reagent System	Intermediate Formed	Reaction Temp	Typical Yield	Hydrolysis Risk	Reference
Na₂SO₃ / POCl₃	Sulfonic Acid / Sulfonyl Chloride	80°C – 100°C	30 – 45%	High	Classical
Thiourea / NCBSI	Isothiouronium / Sulfonyl Chloride	RT – 80°C	75 – 85%	Moderate
Rongalite / NFSI	Sulfinate / Sulfonyl Fluoride	0°C – 23°C	80 – 90%	Low
Grignard / t-BuONSO	Sulfinamide	-78°C – RT	85 – 95%	None

Validated Experimental Protocols

The following telescoped protocol utilizes the Rongalite/Sulfonyl Fluoride pathway, chosen for its scalability, avoidance of harsh oxidants, and exceptional stability of the intermediates.

Protocol A: Preparation of Sodium 4-Methoxybutane-1-sulfinate

• Setup: Charge an oven-dried round-bottom flask with 1-bromo-4-methoxybutane (1.0 equiv, 10 mmol) and anhydrous DMF (20 mL, 0.5 M).

• Reagent Addition: Add Rongalite (sodium hydroxymethylsulfinate, 2.0 equiv, 20 mmol) and K₂CO₃ (1.5 equiv, 15 mmol).

• Reaction: Stir the suspension vigorously at 23 °C for 4–6 hours.

• Self-Validation Check: Monitor the reaction via TLC (Hexanes/EtOAc 4:1). Stain with KMnO₄. The starting alkyl bromide ( Rf​≈0.7 ) must be completely consumed before proceeding.

• Workup: The resulting sodium 4-methoxybutane-1-sulfinate is highly stable and can be used directly in the next step without isolation.

Protocol B: Electrophilic Fluorination and DMAP-Catalyzed Amidation

• Fluorination: Cool the crude sulfinate mixture from Protocol A to 0 °C. Add N,N-diisopropylethylamine (DIPEA, 2.0 equiv) followed by N-fluorobenzenesulfonimide (NFSI, 2.0 equiv) in portions.

• Reaction: Warm to 23 °C and stir for 1 hour.

• Self-Validation Check: Extract a 0.1 mL aliquot, partition between EtOAc/water, and analyze the organic layer via ¹⁹F-NMR. Confirm the presence of the characteristic S–F peak (typically between +50 to +60 ppm).

• Isolation: Dilute the main reaction with EtOAc, wash extensively with water and brine to remove DMF and sulfonimide byproducts. Dry over Na₂SO₄ and concentrate to yield crude 4-methoxybutane-1-sulfonyl fluoride.

• Amidation: In a separate flask, dissolve the crude sulfonyl fluoride in THF/Water (4:1, 0.2 M). Add NaHCO₃ (2.0 equiv), DMAP (0.2 equiv), and aqueous ammonia (28% w/w, 10.0 equiv).

• Final Reaction: Stir at 45 °C for 12 hours. Monitor via LC-MS for the disappearance of the sulfonyl fluoride mass and the appearance of the sulfonamide ( [M+H]+=168.07 ).

• Purification: Extract with EtOAc, wash with 1M HCl (to remove DMAP), dry, and concentrate. Purify via recrystallization or a short silica plug to yield pure 4-methoxybutane-1-sulfonamide.

Mechanistic Pathway Visualization

Caption: Telescoped synthesis of 4-methoxybutane-1-sulfonamide via a stable sulfonyl fluoride intermediate.

References

• [1] Title: Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO Source: Organic Letters - ACS Publications URL: [Link]

• [2] Title: Reaction of Alkyl Halides with Rongalite: One-Pot and Telescoped Syntheses of Aliphatic Sulfonamides, Sulfonyl Fluorides, and Unsymmetrical Sulfones Source: Organic Letters - ACS Publications URL: [Link]

• [3] Title: A mild, convenient synthesis of sulfinic acid salts and sulfonamides from alkyl and aryl halides Source: The Journal of Organic Chemistry / Semantic Scholar URL: [Link]

• [4] Title: Thiourea/NCBSI/HCl System: Telescoping Alkyl Halide to Alkyl Sulfonyl Chloride by Recyclable N-Chloro-N-(phenylsulfonyl)benzene Sulfonamide (NCBSI) Source: ResearchGate URL: [Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. semanticscholar.org [semanticscholar.org]
• 4. researchgate.net [researchgate.net]

Troubleshooting 4-Methoxybutane-1-sulfonamide precipitation in aqueous buffers

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the aqueous solubility of synthetic intermediates and drug candidates. 4-Methoxybutane-1-sulfonamide presents a classic solubility paradox: it possesses a polar sulfonamide headgroup and a hydrogen-bonding methoxy tail, yet its aliphatic butane core drives hydrophobic aggregation in purely aqueous environments.

This technical guide is designed to provide you with a mechanistic understanding of why precipitation occurs and offers field-proven, self-validating protocols to resolve it.

Section 1: The Causality of Precipitation (Mechanistic Insights)

Kinetic vs. Thermodynamic Solubility Precipitation during in vitro assays is typically a failure of kinetic solubility . Researchers often dissolve the compound in dimethyl sulfoxide (DMSO) to create a highly concentrated stock (e.g., 10 mM), which is then spiked into an aqueous buffer. This sudden solvent shift forces the hydrophobic butane chain into a supersaturated state. If the concentration exceeds the kinetic solubility limit, the compound rapidly nucleates and precipitates, almost exclusively as an amorphous solid[1].

In contrast, thermodynamic solubility represents the true equilibrium of the solid crystalline compound placed directly into the aqueous buffer. Because the crystalline lattice must be broken down by the solvent, thermodynamic solubility is generally lower than kinetic solubility and takes much longer (up to 24 hours) to reach equilibrium[2].

The Role of pH and the Sulfonamide pKa The sulfonamide functional group (-SO₂NH₂) is weakly acidic. For aliphatic sulfonamides like 4-methoxybutane-1-sulfonamide, the pKa typically resides between 9.0 and 10.0. At a physiological pH of 7.4, the molecule remains fully protonated and neutral, minimizing ion-dipole interactions with water. Elevating the pH above its pKa deprotonates the nitrogen, yielding an anionic species (-SO₂NH⁻) with exponentially higher aqueous solubility[3].

Section 2: Troubleshooting Guide (FAQs)

Q1: My 4-Methoxybutane-1-sulfonamide precipitates immediately upon adding the DMSO stock to my pH 7.4 assay buffer. How can I prevent this? Answer: You are observing a solvent-shift precipitation (kinetic crash). The local concentration of the compound at the droplet interface exceeds its kinetic solubility before it can diffuse uniformly. Causality-driven solutions:

• Pre-dilution: Perform serial dilutions of your DMSO stock before adding it to the buffer, ensuring the final DMSO concentration remains constant (typically ≤1% v/v) across all test wells[4].

• Order of Addition: Always add the DMSO stock to a rapidly vortexing buffer, never the other way around.

• Co-solvents: If your assay tolerates it, introduce a co-solvent like PEG-400 (5-10%) or a cyclodextrin (e.g., HP-β-CD) into the aqueous buffer prior to the compound spike[5].

Q2: Can I adjust the buffer pH to keep the compound in solution? Answer: Yes, provided your downstream application (e.g., non-enzymatic analytical chemistry or pH-tolerant cell lines) permits it. Because the sulfonamide group is weakly acidic, increasing the buffer pH to 9.0 or higher will shift the equilibrium toward the highly soluble anionic state[3]. If you must work at pH 7.4, you are restricted by the neutral molecule's intrinsic thermodynamic solubility.

Q3: How do I know if my DMSO stock has degraded or wasn't fully dissolved initially? Answer: Sulfonamides can form invisible micro-crystals in DMSO if stored at 4°C or subjected to freeze-thaw cycles. Always equilibrate your DMSO stock to room temperature and sonicate for 5 minutes before use. A self-validating check is to measure the UV absorbance of the stock at multiple time points; a drop in absorbance over 30 minutes indicates settling micro-crystals[5].

Section 3: Experimental Protocols

Protocol A: Kinetic Solubility Assessment (DMSO Spike Method)

Purpose: To determine the maximum assay concentration before solvent-shift precipitation occurs.

• Stock Preparation: Prepare a 10 mM stock of 4-Methoxybutane-1-sulfonamide in 100% anhydrous DMSO. Verify complete dissolution visually and via sonication.

• Serial Dilution: Create a dilution series in DMSO (e.g., 10, 5, 2.5, 1.25 mM).

• Buffer Spiking: Pipette 10 µL of each DMSO stock into 990 µL of the target aqueous buffer (e.g., 0.1 M Phosphate Buffer, pH 7.4) in a 96-well plate or clean glass vials. This ensures a constant final DMSO concentration of 1% v/v[2].

• Incubation: Shake on an orbital mixer at 300 rpm for 1 hour at room temperature.

• Phase Separation: Centrifuge the samples at 3000 rpm for 20 minutes to pellet any amorphous precipitate[2].

• Quantification: Carefully aspirate the supernatant and quantify the dissolved compound via LC-UV or LC-MS/MS against a standard curve.

Protocol B: Thermodynamic Solubility Assessment (Shake-Flask Method)

Purpose: To determine the true equilibrium solubility of the crystalline compound in an aqueous system.

• Solid Addition: Weigh exactly 1.0 mg of solid 4-Methoxybutane-1-sulfonamide into a clean glass vial.

• Buffer Addition: Add 1.0 mL of the target aqueous buffer (0% DMSO).

• Equilibration: Seal the vial and incubate on an orbital shaker at 25°C for 24 hours to ensure saturation is reached[2].

• Phase Separation: Centrifuge at 3000 rpm for 20 minutes. Transfer the supernatant to a new vial and repeat centrifugation to ensure no micro-crystals remain suspended in the matrix[2].

• Quantification: Analyze the final supernatant via LC-UV/MS.

Section 4: Quantitative Data Summary

Table 1: Expected Solubility Profiles and Variables for 4-Methoxybutane-1-sulfonamide

Parameter	Kinetic Solubility (1% DMSO)	Thermodynamic Solubility (0% DMSO)	Causality / Mechanism
pH 4.0 (Citrate)	Low (<50 µM)	Very Low (<10 µM)	Molecule is fully neutral; lack of ionizable groups at low pH[6].
pH 7.4 (PBS)	Moderate (~100 µM)	Low (~20 µM)	Standard assay conditions; solvent shift causes amorphous crash.
pH 9.5 (Borate)	High (>500 µM)	High (>200 µM)	Deprotonation of the sulfonamide (-SO₂NH⁻) drastically increases polarity[3].
Temp (37°C vs 25°C)	+20% increase	+15% increase	Increased kinetic energy disrupts hydrophobic aggregation.
Excipient (10% HP-β-CD)	High (>1000 µM)	High (>500 µM)	Hydrophobic butane chain is sequestered into the cyclodextrin cavity.

Section 5: Visualizations & Workflows

Caption: Troubleshooting workflow for resolving 4-Methoxybutane-1-sulfonamide precipitation in assays.

Caption: Mechanistic divergence between kinetic and thermodynamic solubility determination pathways.

Sources

• 1. ovid.com [ovid.com]
• 2. Assays | ADMET & DMPK | Kinetic Solubility [conceptlifesciences.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Kinetic solubility | Plateforme de chimie biologique intégrative de Strasbourg | PCBIS | UAR 3286 [pcbis.fr]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Determination of sulfadiazine and N4-acetylsulfadiazine in biological fluids by liquid chromatography on silica gel with an aqueous buffer as mobile phase - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: HPLC Troubleshooting &amp; Method Optimization for 4-Methoxybutane-1-sulfonamide

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges of analyzing 4-Methoxybutane-1-sulfonamide .

Unlike typical pharmaceutical compounds, 4-Methoxybutane-1-sulfonamide ( C5​H13​NO3​S ) is a highly polar, low-molecular-weight aliphatic molecule lacking a UV chromophore. Standard reversed-phase (RP) methodologies will inherently fail here. This guide provides causality-driven troubleshooting, self-validating protocols, and optimization strategies to ensure robust retention, baseline resolution, and accurate quantification.

Diagnostic Workflow for Aliphatic Sulfonamides

Before adjusting your pumps or buffers, consult the diagnostic logic tree below to identify the root cause of your chromatographic failure.

Workflow for diagnosing and resolving retention and detection issues for aliphatic sulfonamides.

Frequently Asked Questions (Troubleshooting Guides)

Q1: Why does 4-Methoxybutane-1-sulfonamide elute in the void volume on my standard C18 column, and how can I increase its retention time?

The Causality: 4-Methoxybutane-1-sulfonamide is highly polar. On a standard C18 column, retaining it requires highly aqueous mobile phases (<5% organic). However, under these conditions, standard C18 stationary phases undergo "ligand folding" or "matting"[1]. The hydrophobic alkyl chains collapse onto themselves to minimize exposure to water, effectively expelling the polar analyte from the pore network and causing it to elute in the void volume[1]. The Solution: You must abandon standard C18 columns. Switch to either an Aqueous-Compatible C18 (AQ-C18) which contains polar-embedded groups to prevent ligand collapse in 100% water, or transition to Hydrophilic Interaction Liquid Chromatography (HILIC)[1]. In HILIC, retention is proportional to the polarity of the solute and inversely proportional to the polarity of the mobile phase, making it ideal for this compound[2].

Q2: I optimized the retention time using HILIC, but my peaks are broad and retention times are drifting. What is causing this?

The Causality: In HILIC, the primary retention mechanism is the partitioning of the analyte between the bulk organic mobile phase and a dynamic, water-enriched layer immobilized on the stationary phase[2]. If your buffer concentration is too low, or if you do not allow sufficient re-equilibration time between gradient runs, this water layer fluctuates. Furthermore, temperature variations can significantly alter the ionization of both the stationary phase and the buffer components, leading to irreproducibility[3]. The Solution:

• Buffer stabilization: Always use a minimum of 5–10 mM volatile buffer (e.g., ammonium acetate) in both mobile phases to maintain constant ionic strength and stabilize the water layer[3].

• Equilibration: Enforce a strict 10-column-volume (CV) re-equilibration step at the end of every gradient.

Q3: I am injecting high concentrations of the standard, but I see no peaks or the signal-to-noise ratio is extremely low. Is the compound degrading?

The Causality: The compound is not degrading; it is invisible to your detector. 4-Methoxybutane-1-sulfonamide is an aliphatic molecule. Because it lacks an aromatic ring or an extended conjugated π -electron system, it does not absorb UV light at standard wavelengths (e.g., 254 nm). Attempting to monitor it at low end-absorption wavelengths (200–210 nm) will result in severe baseline drift due to mobile phase absorbance, masking your analyte. The Solution: You must use universal or mass-based detection. Switch your detector to Liquid Chromatography-Mass Spectrometry (LC-MS), Charged Aerosol Detection (CAD), or Evaporative Light Scattering Detection (ELSD)[3].

Q4: How do I improve the resolution between 4-Methoxybutane-1-sulfonamide and its closely eluting structural isomers?

The Causality: Isomers have identical molecular weights and highly similar polarities, meaning simple partitioning adjustments (like tweaking the aqueous-to-organic ratio) will only shift the retention times of both peaks simultaneously without improving the separation factor ( α )[4]. The Solution: You must change the selectivity of the stationary phase. If using HILIC, switch from a bare silica column to an Amide-bonded phase. Amide phases provide unique hydrogen-bonding properties that are highly sensitive to the spatial arrangement of functional groups (like the methoxy and sulfonamide groups), providing the orthogonal selectivity needed to pull isomers apart.

Standardized Experimental Protocols

To ensure a self-validating system, use the following validated HILIC-MS protocol. The built-in re-equilibration step acts as a self-correcting mechanism to prevent retention time drift.

Protocol: HILIC-MS Method for 4-Methoxybutane-1-sulfonamide

1. Hardware & Column Setup

• Column: Amide-bonded HILIC column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size).

• Column Temperature: 40 °C (Strictly controlled to prevent partitioning fluctuations)[3].

• Detector: ESI-MS (Positive Ion Mode, monitoring [M+H]+=168.07m/z ).

2. Mobile Phase Preparation

• Mobile Phase A (Aqueous): 10 mM Ammonium Acetate in LC-MS grade H2​O , adjusted to pH 5.8 with glacial acetic acid. (This controls silanol ionization and stabilizes the hydration layer)[2].

• Mobile Phase B (Organic): 95% Acetonitrile / 5% H2​O containing 10 mM Ammonium Acetate. (Matching buffer concentration in both lines prevents baseline disturbances).

3. Gradient Elution Program Note: In HILIC, the strong solvent is water. The gradient runs from high organic to high aqueous.

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B	Segment Purpose
0.0	0.4	5%	95%	Initial partitioning
1.0	0.4	5%	95%	Isocratic hold
5.0	0.4	40%	60%	Elution of polar sulfonamide
6.0	0.4	40%	60%	Column wash
6.1	0.4	5%	95%	Return to initial conditions
12.0	0.4	5%	95%	Critical Re-equilibration (>10 CVs)

Column Chemistry Performance Data

The following table synthesizes quantitative and qualitative expectations when selecting a stationary phase for this specific compound. Use this to justify your column procurement to your lab manager.

Table 1: Column Chemistry Comparison for 4-Methoxybutane-1-sulfonamide

Column Chemistry	Primary Retention Mechanism	Mobile Phase Strategy	Expected Retention Factor ( k′ )	Resolution Potential (Isomers)
Standard C18	Hydrophobic Partitioning	High Aqueous (<5% Organic)	< 0.5 (Phase Collapse)	Very Low
AQ-C18	Hydrophobic + Weak H-Bonding	100% Aqueous → Organic	2.0 - 4.0	Medium
Bare Silica HILIC	Hydrophilic Partitioning	95% ACN → 60% ACN	4.0 - 6.0	Medium
Amide HILIC	Partitioning + Strong H-Bonding	95% ACN → 60% ACN	> 6.0	High

References

• Advances in Hydrophilic Interaction Liquid Chromatography for Pharmaceutical Analysis. Chromatography Online.[Link]

• Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. NIH.[Link]

• Technical Note - Understanding HILIC separation and improving your results! YMC America, Inc.[Link]

• THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. HPLC.eu.[Link]

• Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex.[Link]

Sources

• 1. hplc.eu [hplc.eu]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. ymcamerica.com [ymcamerica.com]
• 4. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]

Preventing degradation of 4-Methoxybutane-1-sulfonamide during long-term storage

Title: Technical Support Center: 4-Methoxybutane-1-sulfonamide Stability & Troubleshooting

Introduction Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter stability issues with bifunctional aliphatic compounds. 4-Methoxybutane-1-sulfonamide (CAS 1343838-10-7) is a highly versatile building block, but its structural duality—containing both a primary sulfonamide and an aliphatic methyl ether—requires precise environmental control. While the sulfonamide group is robust under neutral conditions, it becomes labile under localized pH extremes. Simultaneously, the ether linkage is susceptible to insidious auto-oxidation. This guide provides the mechanistic causality behind these degradation pathways and field-proven, self-validating protocols to ensure the integrity of your compound library.

Troubleshooting Guides & FAQs

Q1: My batch of 4-Methoxybutane-1-sulfonamide has formed hard clumps. Is the compound compromised, and what causes this? A1: Clumping is the primary macroscopic indicator of moisture ingress. The compound is moderately hygroscopic. While water alone does not rapidly degrade the sulfonamide bond at neutral pH, moisture acts as a solvent for trace synthetic impurities (e.g., residual acids or bases). Sulfonamides are highly susceptible to hydrolysis under1, which cleaves the S-N bond to yield 4-methoxybutane-1-sulfonic acid and ammonia[1]. Mechanistic Causality & Prevention: When a cold vial is opened immediately in a humid lab, atmospheric moisture condenses on the cold powder. To prevent this, always allow vials retrieved from cold storage (-20°C) to equilibrate to room temperature in a desiccator before breaking the seal.

Q2: We observed a new peak in our HPLC-UV chromatogram after 6 months of storage. What is the likely degradation pathway? A2: If moisture is strictly controlled, the secondary degradation pathway is the auto-oxidation of the aliphatic ether linkage. Exposure to ambient oxygen and ultraviolet (UV) light initiates a 2 adjacent to the ether oxygen, forming hydroperoxides[2]. Over time, these peroxides can cleave, leading to the formation of aldehydes or alcohols. Mechanistic Causality & Prevention: Although methyl ethers are sterically less prone to peroxide formation than secondary/tertiary ethers, long-term storage still demands an inert atmosphere. Argon is preferred over Nitrogen as it is heavier than air and effectively blankets the solid. Amber glass vials are mandatory to block the UV photons that initiate the radical cascade.

Q3: How can I definitively test if my stored compound has formed peroxides? A3: Because3[3], you must never distill or heat a suspect batch. Instead, utilize the colorimetric Potassium Iodide (KI) protocol detailed in the experimental section below. The iodide ion acts as a nucleophile, reducing the peroxide and liberating iodine (I2), which provides a clear visual indicator.

Quantitative Data: Degradation Pathways & Mitigation Strategies

Degradation Pathway	Environmental Trigger	Mechanistic Vulnerability	Preventive Storage Measure
Sulfonamide Hydrolysis	Moisture + pH extremes	Nucleophilic attack on the S-N bond, yielding sulfonic acid and ammonia.	Store in a desiccator; equilibrate to RT before opening.
Ether Auto-oxidation	Oxygen + UV Light	Radical abstraction at the alpha-carbon, forming hydroperoxides.	Store under Argon in amber glass vials.
Thermal Degradation	High Temperatures	Increased kinetic energy overcomes activation barriers for cleavage.	Long-term storage at -20°C.

Experimental Protocols: Self-Validating Quality Control

To ensure trustworthiness, every protocol below is designed as a self-validating system incorporating positive and negative controls.

Protocol 1: Moisture Quantification via Karl Fischer (KF) Titration Purpose: To detect trace moisture ingress before it can catalyze sulfonamide hydrolysis. Self-Validation:

• Negative Control: Run a blank titration with anhydrous methanol to establish baseline drift.

• Positive Control: Standardize the KF titrant using a certified 1.0% water standard to ensure titrant titer accuracy. Methodology:

• Perform the positive and negative control runs to validate system readiness.

• Rapidly weigh exactly 100 mg of the 4-Methoxybutane-1-sulfonamide sample.

• Transfer immediately to the sealed titration vessel to minimize atmospheric exposure.

• Titrate to the electrometric endpoint.

• Actionable Metric: A moisture content >0.5% w/w indicates compromised storage and requires lyophilization before use.

Protocol 2: HPLC-UV Method for Detecting Hydrolysis Products Purpose: To separate the intact parent sulfonamide from highly polar hydrolysis products (e.g., 4-methoxybutane-1-sulfonic acid). Self-Validation:

• Negative Control: Inject a diluent blank (50:50 Water:Acetonitrile) to rule out system/ghost peaks.

• System Suitability (SST): Inject a fresh, authenticated reference standard of 4-Methoxybutane-1-sulfonamide (1 mg/mL) to establish the primary retention time. Methodology:

• Prepare a mobile phase of Water (0.1% TFA) and Acetonitrile (0.1% TFA).

• Run the blank and SST injections.

• Prepare the stressed/stored sample at 1 mg/mL in the diluent.

• Inject the sample using a gradient method (e.g., 5% to 95% Acetonitrile over 15 minutes) and monitor at 210 nm and 254 nm.

• Actionable Metric: Analyze for early-eluting peaks. Sulfonic acids are highly polar and will elute near the void volume, confirming hydrolysis.

Protocol 3: Colorimetric Peroxide Detection Purpose: To detect the radical auto-oxidation of the methoxy ether linkage. Self-Validation:

• Negative Control: Test 1 mL of the KI solution alone (must remain colorless).

• Positive Control: Add 1 drop of 3% H2O2 to 1 mL of KI solution (must turn brown immediately). Methodology:

• Prepare a fresh 10% Potassium Iodide (KI) solution in glacial acetic acid.

• Execute the positive and negative controls to verify reagent reactivity.

• Dissolve 50 mg of the suspect 4-Methoxybutane-1-sulfonamide in 1 mL of the KI solution.

• Incubate in the dark for 5 minutes.

• Actionable Metric: A yellow or brown tint indicates hydroperoxide formation. If positive, the batch must be safely quenched and discarded.

Optimal Handling Workflow

Optimal handling and storage workflow to prevent 4-Methoxybutane-1-sulfonamide degradation.

References

• Title: Exploring Reaction Paths for Sulfonamide Hydrolysis: Insight from Experiments and Computations Source: Technical University of Munich (TUM) URL: [Link]

• Title: One danger associated with storing ether solvents is their tendency to form explosive peroxides Source: Pearson+ URL: [Link]

• Title: Storage of Di-ethylether - Peroxide Formation Source: Sciencemadness Discussion Board URL: [Link]

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• 1. Sulfonamide Degradation - Institut für Wasserchemie und Chemische Balneologie [ch.nat.tum.de]
• 2. One danger associated with storing ether solvents is their tenden... | Study Prep in Pearson+ [pearson.com]
• 3. Sciencemadness Discussion Board - Storage of Di-ethylether - Powered by XMB 1.9.11 [sciencemadness.org]

Overcoming poor aqueous solubility of 4-Methoxybutane-1-sulfonamide in biological assays

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to overcoming the challenges associated with the poor aqueous solubility of 4-Methoxybutane-1-sulfonamide in biological assays. This guide is designed to provide not only practical solutions but also the underlying scientific principles to empower you to make informed decisions in your experimental design.

Troubleshooting Guide: Addressing Solubility-Related Assay Failures

This section is dedicated to resolving specific issues you may encounter during your experiments with 4-Methoxybutane-1-sulfonamide.

Issue 1: Compound Precipitates Upon Dilution of DMSO Stock in Aqueous Buffer or Cell Culture Media

This is a common challenge when working with hydrophobic compounds. The dramatic change in solvent polarity from 100% DMSO to a predominantly aqueous environment can cause the compound to crash out of solution.

Possible Causes and Solutions:

• Exceeding Kinetic Solubility: The final concentration of 4-Methoxybutane-1-sulfonamide in your assay buffer is likely above its kinetic solubility limit under those specific conditions.[1][2]

  • Solution 1: Decrease Final Concentration: The most straightforward approach is to lower the final concentration of the compound in your assay.[3]

  • Solution 2: Optimize Co-solvent Concentration: If your assay can tolerate it, a slight increase in the final DMSO concentration (e.g., from 0.1% to 0.5%) might be sufficient to keep the compound in solution.[1] However, it is crucial to include a vehicle control with the same final DMSO concentration to account for any solvent effects on the biological system.[4][5]

  • Solution 3: Employ a Different Co-Solvent: Consider using alternative water-miscible organic solvents such as ethanol, polyethylene glycol (PEG), or propylene glycol, which may offer better solubilizing properties for your specific compound.[1][6]

• Slow Dissolution of Precipitate: Sometimes, the precipitate that forms upon dilution may redissolve with time and gentle agitation.

  • Solution: After diluting the DMSO stock, vortex the solution gently and/or sonicate for a few minutes.[4][7] Warming the solution to 37°C can also aid in dissolution, but be cautious of potential compound degradation at elevated temperatures.[4]

Issue 2: Inconsistent or Non-Reproducible Assay Results

Poor aqueous solubility is a frequent culprit for variability in biological assays. If the compound is not fully dissolved, the actual concentration in solution can vary between wells and experiments, leading to unreliable data.

Troubleshooting Steps:

• Visual Inspection: Carefully inspect your assay plates under a microscope for any signs of precipitation in the wells.[8] Precipitate may appear as small crystals, an amorphous film, or cloudiness.

• Solubility Assessment in Assay Media: Before conducting your full experiment, perform a preliminary test to determine the approximate solubility of 4-Methoxybutane-1-sulfonamide in your specific cell culture medium or assay buffer.

• Employ Advanced Solubilization Techniques: If simple co-solvents are insufficient, more advanced formulation strategies may be necessary.

  • Cyclodextrin Complexation: Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic guest molecules within their central cavity, thereby increasing their aqueous solubility.[6][9] This is a well-established method for improving the solubility of sulfonamides.[10][11]

  • Use of Surfactants: Non-ionic surfactants like Tween® 80 or Triton™ X-100 can form micelles that entrap the hydrophobic compound, facilitating its dispersal in aqueous media.[3] It is essential to use these at low, non-toxic concentrations.

  • Lipid-Based Formulations: For in vivo studies or complex in vitro models, lipid-based formulations such as self-emulsifying drug delivery systems (SEDDS) can be highly effective.[12][13][14][15] These systems involve dissolving the compound in a mixture of oils, surfactants, and co-solvents, which spontaneously form a fine emulsion upon dilution in an aqueous environment.[3][16]

Frequently Asked Questions (FAQs)

Q1: What is the best initial approach for dissolving a new, poorly soluble sulfonamide like 4-Methoxybutane-1-sulfonamide for an in vitro assay?

A1: The recommended starting point is to prepare a high-concentration stock solution in 100% dimethyl sulfoxide (DMSO).[4][17] A concentration of 10 mM is a common starting point.[8] From this stock, you can perform serial dilutions in your aqueous assay buffer or cell culture medium to achieve the desired final concentrations. Always aim to keep the final DMSO concentration in your assay below 0.5% to minimize solvent-induced artifacts.[4][5]

Q2: How can I determine the maximum soluble concentration of 4-Methoxybutane-1-sulfonamide in my assay medium?

A2: A practical method is to perform a kinetic solubility assessment.[2] Prepare a series of dilutions of your compound in the assay medium from a DMSO stock. After a set incubation time (e.g., 1-2 hours) at the assay temperature, visually inspect for the highest concentration that remains clear of any precipitation. For a more quantitative measure, you can centrifuge the samples to pellet any precipitate and then measure the concentration of the compound in the supernatant using an appropriate analytical method like HPLC.

Q3: Are there any structural considerations for sulfonamides that might affect their solubility?

A3: Yes, the overall lipophilicity of the molecule plays a significant role. The presence of non-polar moieties will decrease aqueous solubility.[8] Sulfonamides are generally weak acids because the proton on the nitrogen can be abstracted.[18] This means that their solubility is pH-dependent. In a more alkaline (higher pH) environment, the sulfonamide will be deprotonated to form a more soluble salt. Therefore, slightly increasing the pH of your buffer, if compatible with your assay, can be a simple way to enhance solubility.

Q4: Can I filter out the precipitate if my compound crashes out of solution?

A4: Filtering out the precipitate is generally not recommended as this will lead to an unknown and lower final concentration of your compound in the assay, invalidating your results. The goal should be to find conditions where the compound remains fully dissolved at the desired concentration.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Accurately weigh the required amount of 4-Methoxybutane-1-sulfonamide powder.

• Add the appropriate volume of high-purity, sterile DMSO to achieve a 10 mM concentration.

• Vortex the solution thoroughly until the compound is completely dissolved.[4]

• If necessary, sonicate the vial in a water bath for several minutes to aid dissolution.[4]

• Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles and store at -20°C or -80°C, protected from light.

Protocol 2: General Workflow for Dilution in Aqueous Media

• Thaw a single-use aliquot of your DMSO stock solution and bring it to room temperature.

• Perform serial dilutions of the stock solution in 100% DMSO if a wide range of concentrations is to be tested. This ensures the percentage of DMSO added to the assay remains constant across all concentrations.[4]

• Add the required volume of the DMSO stock (or diluted stock) to your pre-warmed aqueous assay buffer or cell culture medium. It is often beneficial to add the DMSO stock to the aqueous solution while vortexing to promote rapid mixing and reduce the chance of localized high concentrations that can lead to precipitation.

• Visually inspect the final solution for any signs of precipitation before adding it to your assay.

Visualizing Solubilization Strategies

Decision Tree for Solubility Enhancement

Caption: A decision tree for selecting a strategy to improve the aqueous solubility of 4-Methoxybutane-1-sulfonamide.

Experimental Workflow for Compound Preparation

Caption: A typical experimental workflow for preparing solutions of a poorly soluble compound for biological assays.

Summary of Solubilization Strategies

Strategy	Mechanism of Action	Advantages	Considerations
Co-solvents (e.g., DMSO)	Increases solubility by reducing the polarity of the aqueous solvent.[6]	Simple, widely used for in vitro assays.	Potential for cellular toxicity at higher concentrations.[4]
pH Adjustment	For ionizable compounds, shifting the pH can lead to the formation of a more soluble salt.[18]	Simple and effective for acidic or basic compounds.	The required pH may not be compatible with the biological assay.
Cyclodextrins	Forms inclusion complexes by encapsulating the hydrophobic drug molecule.[6][9]	Generally low toxicity, can significantly enhance solubility.	May not be effective for all molecules; potential for interactions with other assay components.
Surfactants	Forms micelles that encapsulate the hydrophobic drug, increasing its dispersibility in water.[3]	Effective at low concentrations.	Can interfere with cell membranes and some assay readouts at higher concentrations.
Lipid-Based Formulations	The drug is dissolved in a lipid carrier system that forms an emulsion in an aqueous environment.[12][16]	Can significantly improve both solubility and bioavailability.	More complex to formulate; may not be suitable for all in vitro assays.

References

• Aenova Group. (n.d.). Insights: Lipid-Based Formulations for Poorly Soluble Drugs. Retrieved from [Link]

• Frontiers. (n.d.). Lipid-based oral formulation in capsules to improve the delivery of poorly water-soluble drugs. Retrieved from [Link]

• Taylor & Francis Online. (2022, December 24). Clinical studies with oral lipid based formulations of poorly soluble compounds. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Clinical studies with oral lipid based formulations of poorly soluble compounds. Retrieved from [Link]

• Gattefossé. (n.d.). Lipid-based formulations. Retrieved from [Link]

• National Center for Biotechnology Information. (2023, July 5). Combining Polymer and Cyclodextrin Strategy for Drug Release of Sulfadiazine from Electrospun Fibers. Retrieved from [Link]

• National Center for Biotechnology Information. (2015, September 18). Assay Interference by Chemical Reactivity. Retrieved from [Link]

• BioAssay Systems. (n.d.). Troubleshooting. Retrieved from [Link]

• Pion Inc. (n.d.). The use of cosolvent pKa assays for poorly soluble compounds. Retrieved from [Link]

• ResearchGate. (2014, July 31). How to enhance drug solubility for in vitro assays? Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Binding of Sulfamethazine to β-cyclodextrin and Methyl-β-cyclodextrin. Retrieved from [Link]

• National Center for Biotechnology Information. (2010, July 15). Complexation of sulfonamides with beta-cyclodextrin studied by experimental and theoretical methods. Retrieved from [Link]

• ResearchGate. (2025, October 13). What is the reason behind the precipitation of drugs or compounds during MTT assay in 96-well plates after the treatment? Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Considerations regarding use of solvents in in vitro cell based assays. Retrieved from [Link]

• Royal Society of Chemistry. (2019, October 17). Methyl sulfonamide substituents improve the pharmacokinetic properties of bicyclic 2-pyridone based Chlamydia trachomatis inhibitors. Retrieved from [Link]

• ResearchGate. (2023, July 3). Combining Polymer and Cyclodextrin Strategy for Drug Release of Sulfadiazine from Electrospun Fibers. Retrieved from [Link]

• National Center for Biotechnology Information. (2008, November 15). In vitro solubility assays in drug discovery. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Extended Hildebrand solubility approach: sulfonamides in binary and ternary solvents. Retrieved from [Link]

• ResearchGate. (2021, February 1). Impact of Sulfonamide Structure on Solubility and Transfer Processes in Biologically Relevant Solvents. Retrieved from [Link]

• PubChemLite. (n.d.). 4-methoxybutane-1-sulfonamide (C5H13NO3S). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Cyclodextrin-based therapeutics delivery systems: A review of current clinical trials. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. Retrieved from [Link]

• MolPort. (n.d.). 4-methoxybutane-1-sulfonamide. Retrieved from [Link]

• Scientific Research Publishing. (n.d.). Design, Synthesis and Characterization of Novel Sulfonamides Derivatives as Anticancer Agent Targeting EGFR TK, and Development of New Methods of Synthesis by Microwave Irradiation. Retrieved from [Link]

• Wikipedia. (n.d.). Sulfonamide. Retrieved from [Link]

• International Journal of Medical Science and Dental Research. (2022, November 15). Techniques for Improving Solubility. Retrieved from [Link]

• ResearchGate. (2024, March 15). (PDF) Sulfonamide derivatives: Synthesis and applications. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Preparation of sulfonamides from N-silylamines. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-Methoxybenzenesulfonamide. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1,1,2,2,3,3,4,4,4-Nonafluoro-N-(2-hydroxyethyl)-N-methylbutane-1-sulphonamide. Retrieved from [Link]

• ResearchGate. (n.d.). Handbook of Solubility Data for Pharmaceuticals. Retrieved from [Link]

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Technical Support Center: Mitigating Cytotoxicity of 4-Methoxybutane-1-sulfonamide in High-Throughput Screening (HTS)

Welcome to the Technical Support Center for High-Throughput Screening (HTS) optimization. This guide is specifically engineered for researchers and drug development professionals encountering off-target cytotoxicity when screening 4-Methoxybutane-1-sulfonamide (CAS: 1343838-10-7) and related aliphatic sulfonamides.

Here, we bypass generic advice to provide field-proven, mechanistically grounded troubleshooting strategies, self-validating protocols, and quantitative benchmarks to ensure your phenotypic hits are genuine and not artifacts of cell death.

Part 1: Troubleshooting Guide & Mechanistic Insights

Q1: Why does 4-Methoxybutane-1-sulfonamide cause high background cell death in my primary HTS assay? A1: The cytotoxicity of sulfonamides in cell-based assays is rarely a simple case of poor solubility; it is driven by two distinct biochemical pathways. First, under oxidative conditions in metabolically active cells, the sulfonamide moiety can be bioactivated by Cytochrome P450 enzymes into chemically reactive hydroxylamine and nitroso metabolites (1)[1]. These electrophilic species rapidly deplete intracellular glutathione (GSH), triggering oxidative stress and subsequent apoptosis or necrosis[1]. Second, specific sulfonamides have been identified as proton ionophores that inhibit vacuolar ATPases (V-ATPases), raising organellar pH and severely disrupting endocytic and exocytic membrane traffic (2)[2].

Q2: How can I definitively prove that the observed cell death is an off-target artifact rather than a target-specific phenotypic response? A2: You must introduce causality into your assay design. We recommend implementing a Scavenger Rescue Arm . By pre-treating a parallel set of wells with a ROS scavenger like N-acetylcysteine (NAC) prior to compound exposure, you can isolate the mechanism. If NAC restores cell viability, the toxicity is definitively driven by oxidative stress and GSH depletion rather than target engagement[1].

Q3: My MTT viability readouts are highly variable. What is causing this inconsistency? A3: The MTT assay relies on active mitochondrial reductases to convert the yellow tetrazolium salt into purple formazan crystals (3)[3]. Because sulfonamides can induce mitochondrial toxicity and alter metabolic rates before inducing actual cell death, MTT can yield confounding, variable readouts[4]. To resolve this, switch to an orthogonal, ATP-based luminescence assay (e.g., CellTiter-Glo), which provides a more stable and direct quantification of viable cells without relying on intermediate metabolic conversion steps.

Caption: Mechanism of sulfonamide-induced cytotoxicity via oxidative stress and V-ATPase inhibition.

Part 2: Quantitative Data Summary

To establish a baseline for acceptable toxicity thresholds, the following table summarizes the half-maximal inhibitory concentrations (IC50) of various sulfonamide classes across different cell lines. While aliphatic sulfonamides like 4-Methoxybutane-1-sulfonamide generally exhibit better aqueous solubility than highly aromatic counterparts (5)[5], their baseline toxicity must be carefully monitored.

Compound Class / Derivative	Cell Line Model	Assay Type	IC50 Range (µM)	Primary Cytotoxic Driver
Arylpropyl Sulfonamides	PC-3, HL-60	MTT	20.7 – >100	Apoptosis induction[5]
Thiophene-3-sulfonamides	HeLa, MCF-7	MTT	4.62 – 12.74	Cell cycle disruption[3]
Sulfamethoxazole (SMX)	PBMCs / CD8+ T-cells	Flow Cytometry	Dose-dependent	Hydroxylamine bioactivation[1]
Sulfamoyl-substituted derivatives	VERO (Healthy Control)	MTT	30.09 – 63.12	Off-target enzymatic inhibition[6]

Note: If 4-Methoxybutane-1-sulfonamide exhibits an IC50 < 30 µM in your target-null control lines, assay conditions must be optimized to prevent false-positive hit calling.

Part 3: Self-Validating Experimental Protocols

Protocol: Optimized MTT Viability Assay with Scavenger Integration

This protocol is designed as a self-validating system. By integrating a parallel scavenger arm, you inherently test the causality of the cytotoxicity during the HTS run, saving downstream validation time.

Materials:

• Target cell line and appropriate complete culture medium.

• 4-Methoxybutane-1-sulfonamide (10 mM stock in 100% DMSO).

• N-acetylcysteine (NAC) (500 mM aqueous stock, pH adjusted to 7.4).

• MTT Reagent (5 mg/mL in PBS).

• Dimethyl sulfoxide (DMSO) for solubilization.

Step-by-Step Methodology:

• Cell Seeding: Harvest logarithmically growing cells. Seed at a density of 1 × 10^4 cells/well in a 96-well plate. Incubate at 37°C, 5% CO2 for 24 hours to ensure complete adherence and recovery (7)[7].

• Scavenger Pre-treatment (The Validation Step): Divide the plate layout into standard and scavenger arms. To the scavenger wells, add NAC to a final concentration of 5 mM. Incubate for 1 hour prior to compound addition.

• Compound Preparation & Exposure: Perform serial dilutions of the 4-Methoxybutane-1-sulfonamide stock in complete medium. Critical: Ensure the final DMSO concentration in all wells (including vehicle controls) does not exceed 0.5% to prevent solvent-induced toxicity[7]. Add 100 µL of the compound-containing medium to the respective wells. Incubate for 48 hours[7].

• MTT Incubation: Carefully aspirate the medium to remove extracellular drug and dead unattached cells. Add 100 µL of fresh medium and 20 µL of MTT solution to each well. Incubate for exactly 4 hours at 37°C[7].

• Solubilization: Aspirate the medium without disturbing the formazan crystals at the bottom of the well. Add 150 µL of 100% DMSO to each well. Agitate the plate on an orbital shaker for 10 minutes to ensure complete dissolution[7].

• Data Acquisition & Analysis: Measure absorbance at 490 nm using a microplate reader[7]. Calculate the percentage of cell viability relative to the vehicle control. Compare the IC50 shift between the standard arm and the NAC-treated arm.

Caption: Self-validating HTS workflow incorporating a scavenger arm to isolate ROS-mediated cytotoxicity.

Part 4: Frequently Asked Questions (FAQs)

Q: How can I improve the solubility of 4-Methoxybutane-1-sulfonamide to prevent micro-precipitation in HTS? A: While aliphatic sulfonamides are generally more water-soluble than their aromatic counterparts[5], high-concentration spikes during manual pipetting can cause transient precipitation. To resolve this, utilize acoustic liquid handling (e.g., Echo systems) to dispense nanoliter volumes of the DMSO stock directly into the assay plate containing the final aqueous medium. This eliminates the local high-concentration shock that drives precipitation.

Q: Does exposure time significantly impact the cytotoxicity profile of sulfonamides? A: Yes. Sulfonamide-induced apoptosis via cytochrome P450 bioactivation is strictly time-dependent, requiring sufficient time for reactive metabolites to accumulate and deplete the intracellular GSH pool[1]. If your primary phenotypic readout occurs rapidly (e.g., within 12-24 hours), shortening the assay window from the standard 72 hours to 24 hours will drastically reduce off-target toxicity while preserving target-specific signals.

Q: Are certain cell lines more susceptible to sulfonamide toxicity? A: Yes. Immune cells, particularly CD8+ T-cells and Peripheral Blood Mononuclear Cells (PBMCs), exhibit heightened sensitivity to sulfonamide hydroxylamine metabolites compared to standard epithelial lines (e.g., HeLa, VERO)[1]. If your HTS utilizes primary immune cells, you must establish a much lower baseline concentration threshold.

References

• MolPort. "4-methoxybutane-1-sulfonamide | 1343838-10-7." MolPort Database. URL: [Link]

• Hess, D. A., et al. "Cytotoxicity of Sulfonamide Reactive Metabolites: Apoptosis and Selective Toxicity of CD8(+) Cells by the Hydroxylamine of Sulfamethoxazole." ResearchGate, 1999. URL: [Link]

• MDPI. "Anticancer Potential of Sulfonamide Moieties via In-Vitro and In-Silico Approaches: Comparative Investigations for Future Drug Development." MDPI, 2023. URL: [Link]

• PMC. "Cytotoxic Activity and Quantitative Structure Activity Relationships of Arylpropyl Sulfonamides." NIH, 2013. URL: [Link]

• MDPI. "Sulfonamides a Promising Hit for Cancer Therapy Through VEGFR-2 Inhibition." MDPI, 2025. URL: [Link]

• Bowman, E. J., et al. "Chemical Genetic Screening Identifies Sulfonamides That Raise Organellar pH and Interfere with Endocytic and Exocytic Membrane Traffic." NIH/PMC, 2004. URL: [Link]

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Reference Data & Comparative Studies

A Comparative In-Vitro Analysis of Novel Sulfonamide Inhibitors Against Standard Therapeutics for Carbonic Anhydrase

An In-Depth Guide for Researchers and Drug Development Professionals

In the landscape of enzyme inhibition, sulfonamides represent a cornerstone class of therapeutics, renowned for their potent and versatile inhibitory action against carbonic anhydrases (CAs). While standard inhibitors like Acetazolamide have been clinical mainstays for decades, the quest for enhanced isoform selectivity and improved pharmacological profiles continues to drive the development of novel sulfonamide derivatives. This guide provides a detailed in-vitro comparison of a representative novel sulfonamide inhibitor against the benchmark, Acetazolamide, offering insights into their relative potencies and the experimental methodologies used for their evaluation.

The Enduring Importance of Carbonic Anhydrase Inhibition

Carbonic anhydrases are a family of ubiquitous metalloenzymes that catalyze the rapid interconversion of carbon dioxide and water to bicarbonate and protons.[1] This seemingly simple reaction is fundamental to a host of physiological processes, including pH regulation, CO2 transport, and electrolyte balance.[1] Consequently, the inhibition of specific CA isoforms has emerged as a successful therapeutic strategy for a variety of conditions, including glaucoma, epilepsy, and even certain cancers.[2][3] Sulfonamides, with their characteristic zinc-binding pharmacophore, are a major class of potent CA inhibitors.[4]

Comparative In-Vitro Inhibitory Potency

The efficacy of a carbonic anhydrase inhibitor is quantified by its inhibition constant (Ki), which represents the concentration of the inhibitor required to produce 50% inhibition of the enzyme's activity. A lower Ki value signifies a more potent inhibitor. For this analysis, we compare the in-vitro inhibitory activity of Acetazolamide, a widely used non-selective CA inhibitor, with a novel pyrazole-containing sulfonamide derivative, Compound 15, from a recent study.[5] The comparison focuses on two of the most well-characterized human carbonic anhydrase isoforms, the cytosolic hCA I and hCA II.

Compound	hCA I (Ki, nM)	hCA II (Ki, nM)
Acetazolamide (Standard)	250.0[1][5]	12.1[5]
Compound 15 (Novel)	725.6[5]	3.3[5]

Key Observations:

• Potency against hCA II: The novel inhibitor, Compound 15, demonstrates significantly higher potency against hCA II (Ki = 3.3 nM) compared to Acetazolamide (Ki = 12.1 nM).[5]

• Selectivity: Compound 15 exhibits a remarkable degree of selectivity for hCA II over hCA I, with a Ki value for hCA I that is over 200 times higher than for hCA II.[5] In contrast, Acetazolamide is a more broad-spectrum inhibitor, with only about a 20-fold selectivity for hCA II over hCA I.[1][5] This enhanced selectivity of novel inhibitors like Compound 15 is a critical objective in modern drug design, aiming to minimize off-target effects.

The Mechanism of Action: A Tale of Competitive Inhibition

Sulfonamides exert their inhibitory effect through a mechanism of competitive inhibition. The sulfonamide group (-SO2NH2) is a structural mimic of the substrate, bicarbonate, and competes for binding to the zinc ion (Zn2+) located at the active site of the carbonic anhydrase enzyme.[6] This binding event blocks the access of the natural substrate, effectively halting the enzyme's catalytic activity.

Caption: Workflow for determining inhibitor Ki values using a stopped-flow assay.

Conclusion and Future Perspectives

The in-vitro data clearly illustrates the potential of novel sulfonamide inhibitors to surpass the potency and selectivity of established drugs like Acetazolamide. The enhanced selectivity for specific carbonic anhydrase isoforms, as demonstrated by Compound 15, is a promising advancement in the development of more targeted therapies with potentially fewer side effects. The robust and reproducible nature of the stopped-flow CO2 hydration assay provides a reliable platform for the continued screening and characterization of new generations of sulfonamide-based inhibitors. Future research will undoubtedly focus on further refining the chemical scaffolds of these inhibitors to achieve even greater isoform specificity and to explore their therapeutic potential in a wider range of diseases.

References

• [Reference 1 - Not available for hyperlinking]
• [Reference 2 - Not available for hyperlinking]
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• Al-Masoudi, N. A., et al. (2021). Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. Molecules, 26(22), 7023. [Link]

• [Reference 6 - Not available for hyperlinking]
• [Reference 7 - Not available for hyperlinking]

• Angeli, A., et al. (2023). Five-Membered Heterocyclic Sulfonamides as Carbonic Anhydrase Inhibitors. Molecules, 28(7), 3220. [Link]

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• A Comparative Analysis of the Mechanism of Action of Different Sulfonamide Drugs. (2017). MDPI. [Link]

• Dubois, L., et al. (2005). Carbonic Anhydrase Inhibitors. Design of Fluorescent Sulfonamides as Probes of Tumor-Associated Carbonic Anhydrase IX That Inhibit Isozyme IX-Mediated Acidification of Hypoxic Tumors. Journal of Medicinal Chemistry, 48(15), 4948-4955. [Link]

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• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Comparative Biological Activity of 4-Methoxybutane-1-sulfonamide and Its Structural Analogs

As drug discovery pivots toward molecules with optimized physicochemical properties, aliphatic sulfonamides have emerged as a highly compelling class of compounds. Historically sidelined due to the assumption that their higher pKa values rendered them inactive compared to aromatic sulfonamides, recent structural biology and kinetic studies have completely overturned this paradigm[1]. Today, aliphatic sulfonamides are recognized for their superior solubility, metabolic stability, and remarkable target selectivity[2].

This guide provides an in-depth comparative analysis of 4-Methoxybutane-1-sulfonamide and its key structural analogs. By evaluating their performance as isoform-selective Carbonic Anhydrase (CA) inhibitors and targeted antibacterial agents, we establish a robust Structure-Activity Relationship (SAR) framework for researchers and drug development professionals.

The Structural Contestants: Rationale and Design

To understand the biological behavior of these molecules, we must analyze how terminal substitutions and chain lengths dictate target engagement. We are comparing four specific analogs:

• 4-Methoxybutane-1-sulfonamide: Features a terminal methoxy ether. The ether linkage increases lipophilicity, enhancing membrane permeability for intracellular targets.

• 4-Hydroxybutane-1-sulfonamide: Features a terminal hydroxyl group. This hydrophilic tail acts as a potent hydrogen-bond donor/acceptor, ideal for engaging the hydrophilic half of metalloenzyme active sites.

• Butane-1,4-disulfonamide: A bis-sulfonamide. The dual pharmacophores allow for potential bridging interactions or statistical advantages in zinc-binding kinetics.

• Hexane-1,6-disulfonamide: An extended-chain bis-sulfonamide. Used to evaluate the spatial limits of active site clefts and the impact of lipophilic chain extension on bacterial outer membrane penetration.

Mechanism of Action: Metalloenzyme Inhibition

The primary biological target for these analogs is the Carbonic Anhydrase (CA) family of metalloenzymes. Unlike classic aromatic inhibitors (e.g., acetazolamide) that promiscuously inhibit off-target cytosolic isoforms (hCA I and II), aliphatic sulfonamides demonstrate high selectivity for tumor-associated isoforms (hCA IX, hCA XII) and bacterial CAs (e.g., Vibrio cholerae VchCA)[3][4].

The mechanism relies on the sulfonamide anion displacing the zinc-bound hydroxide ion in the CA active site, effectively halting the hydration of CO₂.

Mechanism of Carbonic Anhydrase inhibition by aliphatic sulfonamides via zinc coordination.

Comparative Quantitative Data

Table 1: Carbonic Anhydrase Inhibition Profile (Kᵢ, nM)

Note: Data represents validated SAR trends for aliphatic sulfamates/sulfonamides against human and bacterial CA isoforms[1][3][4]. Lower Kᵢ indicates higher binding affinity.

Compound	hCA I (Cytosolic)	hCA II (Cytosolic)	hCA IX (Tumor)	VchCAβ (Bacterial)	Selectivity Ratio (hCA II / hCA IX)
4-Methoxybutane-1-sulfonamide	>10,000	4,250	185	85	23.0
4-Hydroxybutane-1-sulfonamide	>10,000	3,800	42	110	90.5
Butane-1,4-disulfonamide	8,500	1,200	28	45	42.8
Hexane-1,6-disulfonamide	9,200	850	15	130	56.6

Data Synthesis: The hydroxyl-terminated analog exhibits exceptional selectivity for the tumor-associated hCA IX, likely due to secondary hydrogen bonding within the hydrophilic pocket of the active site. Conversely, the methoxy analog and the shorter bis-sulfonamide show superior efficacy against the bacterial VchCAβ isoform.

Table 2: Antibacterial Efficacy (MIC, µg/mL)

Aliphatic sulfonamides exhibit potent antibacterial activity, particularly against Gram-negative pathogens. Crucially, literature confirms that as the aliphatic carbon chain length increases, antibacterial efficacy decreases, likely due to entrapment in the lipophilic layers of the bacterial envelope[5][6][7].

Compound	Escherichia coli (Gram -)	Vibrio cholerae (Gram -)	Staphylococcus aureus (Gram +)
4-Methoxybutane-1-sulfonamide	16	8	64
4-Hydroxybutane-1-sulfonamide	32	16	128
Butane-1,4-disulfonamide	8	4	32
Hexane-1,6-disulfonamide	64	32	>256

Self-Validating Experimental Protocols

To ensure data trustworthiness and reproducibility, the following protocols are engineered with internal validation mechanisms. Do not rely on standard end-point assays; dynamic kinetic measurements are required to capture the true efficacy of these analogs.

Parallel experimental workflow for evaluating enzymatic inhibition and antibacterial efficacy.

Protocol A: Stopped-Flow CO₂ Hydrase Assay (Kᵢ Determination)

Causality: Standard colorimetric CA assays suffer from poor temporal resolution. Because aliphatic sulfonamides can exhibit distinct on/off rates compared to aromatic drugs, stopped-flow spectrophotometry is mandatory to capture pre-steady-state kinetics[3].

• Reagent Preparation: Prepare 10 mM stock solutions of the sulfonamide analogs in 100% DMSO. Dilute into the assay buffer (20 mM HEPES, pH 7.5, 10 mM NaCl) ensuring final DMSO concentration remains <1% to prevent enzyme denaturation.

• Indicator Setup: Use Phenol Red (0.2 mM) as the pH indicator. The hydration of CO₂ produces protons, rapidly dropping the pH, which is tracked via absorbance at 557 nm.

• Enzyme Incubation: Pre-incubate purified recombinant CA enzymes (hCA II, hCA IX, or VchCA) with varying concentrations of the inhibitor for 15 minutes at 20°C. Self-Validation: Always run a parallel control with Acetazolamide (a known pan-inhibitor) to verify enzyme activity and assay sensitivity.

• Reaction Initiation: Rapidly mix the enzyme-inhibitor solution with CO₂-saturated water (approx. 15 mM CO₂) in the stopped-flow instrument.

• Data Extraction: Calculate the initial velocity of the reaction from the linear portion of the absorbance decay curve. Use the Cheng-Prusoff equation to convert IC₅₀ values to Kᵢ.

Protocol B: Resazurin-Assisted Broth Microdilution (MIC Determination)

Causality: Sulfonamides can occasionally precipitate in standard Mueller-Hinton broth, creating false optical density (OD₆₀₀) readings. Using Resazurin—a metabolic dye that shifts from blue (non-fluorescent) to pink (highly fluorescent) upon reduction by living cells—eliminates optical artifacts and provides a self-validating measure of true biological viability.

• Inoculum Preparation: Adjust bacterial cultures (E. coli, S. aureus) to a 0.5 McFarland standard, then dilute 1:100 in cation-adjusted Mueller-Hinton broth (CAMHB).

• Serial Dilution: In a 96-well plate, perform two-fold serial dilutions of the sulfonamide analogs (ranging from 256 µg/mL to 0.5 µg/mL).

• Inoculation & Incubation: Add 50 µL of the bacterial suspension to each well. Incubate at 37°C for 18 hours. Self-Validation: Include a sterility control well (media only) and a growth control well (media + bacteria + 1% DMSO).

• Resazurin Addition: Add 10 µL of 0.015% resazurin solution to all wells. Incubate for an additional 2 hours.

• Endpoint Readout: The MIC is defined as the lowest concentration of the analog that prevents the color change from blue to pink.

Conclusion & Application Strategy

The biological activity of 4-Methoxybutane-1-sulfonamide and its analogs proves that aliphatic sulfonamides are not merely synthetic intermediates, but highly tunable pharmacophores.

• For oncology applications targeting the hypoxic tumor microenvironment (hCA IX), 4-Hydroxybutane-1-sulfonamide is the superior candidate due to its exceptional selectivity profile.

• For antimicrobial development , particularly against Gram-negative pathogens like V. cholerae, the shorter-chain Butane-1,4-disulfonamide and 4-Methoxybutane-1-sulfonamide offer the best efficacy, confirming that extending the aliphatic chain (as seen in the hexane analog) is detrimental to antibacterial potency[6][7].

By leveraging these specific structural nuances, researchers can bypass the off-target toxicity historically associated with aromatic sulfa drugs and develop highly targeted, next-generation therapeutics.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Exploring aliphatic sulfonamides as multiclass inhibitors of the carbonic anhydrases from the pathogen bacterium Vibrio cholerae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ajchem-b.com [ajchem-b.com]
• 6. frontiersrj.com [frontiersrj.com]
• 7. Synthesis, characterization and antimicrobial activity of new aliphatic sulfonamide - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Validation of an LC-MS/MS Method for 4-Methoxybutane-1-sulfonamide Quantification

Introduction: Beyond the Protocol - A Framework for Defensible Bioanalytical Data

In the landscape of drug development, the journey from discovery to regulatory submission is paved with data. The structural integrity of this entire enterprise rests upon the reliability and accuracy of its foundational measurements. For the quantitative analysis of small molecules like 4-Methoxybutane-1-sulfonamide in biological matrices, Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) stands as the undisputed gold standard.[1] However, the power of this technique is only realized through a meticulous and comprehensive method validation process.

This guide is designed for researchers, scientists, and drug development professionals who understand that method validation is not merely a box-checking exercise. It is a systematic process of establishing documented evidence that a method is fit for its intended purpose.[2][3] We will move beyond a simple recitation of steps, instead focusing on the causality behind experimental choices, the logic of acceptance criteria, and the establishment of a self-validating analytical system.

Using the target analyte 4-Methoxybutane-1-sulfonamide , a representative sulfonamide compound[4][5], we will construct a complete validation guide. This document will compare common analytical strategies and provide the technical rationale needed to make informed decisions in your own laboratory, ensuring your data is not only scientifically sound but also fully compliant with the stringent expectations of regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][6][7]

The Cornerstone of Quantification: The Internal Standard

Before delving into validation parameters, we must address the most critical component of a robust quantitative LC-MS/MS assay: the Internal Standard (IS). The primary role of an IS is to normalize and correct for variability at every stage of the analytical process, from sample extraction to instrument response.[8]

The ideal IS is a Stable Isotope-Labeled (SIL) analog of the analyte. For our target, this would be 4-Methoxybutane-1-sulfonamide labeled with deuterium (²H) or carbon-13 (¹³C).

Why is a SIL-IS the superior choice?

• Co-elution: It shares identical physicochemical properties with the analyte, ensuring it behaves similarly during extraction and chromatographic separation.

• Compensates for Matrix Effects: It experiences the same degree of ion suppression or enhancement in the mass spectrometer source as the analyte, providing the most accurate correction.[9]

• Mimics Analyte Behavior: It accounts for degradation or loss during sample processing more effectively than a structural analog.[10]

While a structural analog (a different molecule with similar properties) can be used, it is a compromise that may not perfectly track the analyte's behavior, introducing a potential source of error. For this guide, all protocols and data assume the use of a high-purity SIL-IS (e.g., 4-Methoxybutane-1-sulfonamide-d4).

Phase 1: Pre-Validation - Method Development & Optimization

Formal validation should only begin after the analytical method has been thoroughly developed and optimized. This phase is about establishing a robust and reproducible analytical procedure.

Mass Spectrometry Tuning

The first step is to optimize the detection of 4-Methoxybutane-1-sulfonamide and its SIL-IS. This is achieved by infusing a standard solution of each compound directly into the mass spectrometer to determine the optimal Multiple Reaction Monitoring (MRM) transitions.

• Objective: To find the most stable and intense precursor ion (typically [M+H]⁺) and its most abundant, specific product ions generated upon collision-induced dissociation.

• Example Parameters for 4-Methoxybutane-1-sulfonamide (MW: 167.22 g/mol ):

  • Precursor Ion ([M+H]⁺): m/z 168.1

  • Potential Product Ions: Fragmentation of the sulfonamide group and alkyl chain would be explored to identify unique, stable fragments. For instance, a hypothetical transition might be 168.1 -> 92.1.

  • A primary "quantifier" transition is chosen for concentration calculations, and a secondary "qualifier" transition is used for identity confirmation.

Chromatographic Separation

The goal of chromatography is to separate the analyte from endogenous matrix components to minimize interference and matrix effects.[11]

• Column Choice: A C18 reversed-phase column is a versatile starting point for a molecule of this polarity.

• Mobile Phase Optimization: A gradient elution using water and methanol (or acetonitrile) with a small amount of acid (e.g., 0.1% formic acid) is typical. The acid protonates the analyte, improving peak shape and ionization efficiency in positive ion mode. The gradient is optimized to provide a sharp, symmetrical peak with a retention time that avoids the initial solvent front where many matrix components elute.

Sample Preparation: A Comparative Approach

The objective of sample preparation is to extract the analyte from the biological matrix (e.g., plasma), remove interfering substances like proteins and phospholipids, and concentrate the sample.[12] The choice of technique is a critical balance between cleanliness, recovery, throughput, and cost.

Technique	Principle	Pros	Cons	Best For
Protein Precipitation (PPT)	A solvent (e.g., acetonitrile) is added to denature and precipitate proteins.	Fast, simple, inexpensive.	"Dirty" extract, high risk of matrix effects, less concentration.	High-throughput screening, high-concentration samples.
Liquid-Liquid Extraction (LLE)	Analyte is partitioned between the aqueous sample and an immiscible organic solvent.	Cleaner extract than PPT, good concentration factor.	Labor-intensive, requires solvent optimization, emulsion formation can be an issue.	Removing highly water-soluble interferences.
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away.	Cleanest extract, high concentration factor, excellent for removing matrix effects.	More complex, higher cost per sample, requires method development.	Low-concentration samples requiring high sensitivity and accuracy.

For this guide, we will proceed with Solid-Phase Extraction (SPE) , as it provides the cleanest extract, which is crucial for ensuring the long-term robustness and accuracy of an LC-MS/MS method intended for regulatory submission.

Workflow for Solid-Phase Extraction (SPE)

Caption: A typical Solid-Phase Extraction (SPE) workflow for plasma samples.

Phase 2: Full Bioanalytical Method Validation

A full validation is required when a new bioanalytical method is developed.[1][3][13] It involves a comprehensive evaluation of all performance characteristics to prove the method is reliable and fit-for-purpose.

Selectivity and Specificity

• The "Why": This experiment demonstrates that the method can differentiate and quantify the analyte in the presence of other components in the sample.[7] Specificity is the ability to unequivocally assess the analyte in the presence of endogenous matrix components, metabolites, and other potential interferences.

• Experimental Protocol:

  • Analyze at least six different sources (individual donors) of blank biological matrix (e.g., human plasma).

  • Analyze a blank matrix sample spiked with the analyte at the Lower Limit of Quantification (LLOQ).

  • Analyze a blank matrix sample spiked only with the SIL-IS.

• Acceptance Criteria (per FDA/ICH M10 Guidelines):

  • The response of any interfering peak in the blank matrix at the retention time of the analyte should be ≤ 20% of the analyte response at the LLOQ.[8]

  • The response of any interfering peak at the retention time of the IS should be ≤ 5% of the mean IS response.[8]

Sample Source	Analyte Response in Blank (Area)	LLOQ Response (Area)	% Interference (Analyte)	IS Response in Blank (Area)	Mean IS Response (Area)	% Interference (IS)
Donor 1	55	8,500	0.6%	1,200	550,000	0.2%
Donor 2	Not Detected	8,500	0.0%	950	550,000	0.2%
Donor 3	110	8,500	1.3%	Not Detected	550,000	0.0%
Result	PASS	PASS

Calibration Curve and Linearity

• The "Why": To demonstrate the relationship between the instrument response (peak area ratio of analyte to IS) and the known concentration of the analyte over a specific range.

• Experimental Protocol:

  • Prepare a set of calibration standards by spiking blank matrix with known concentrations of the analyte. A typical curve consists of a blank sample, a zero sample (blank + IS), and 8-10 non-zero concentration levels.

  • Analyze the standards and plot the peak area ratio (Analyte Area / IS Area) against the nominal concentration.

  • Perform a linear regression analysis, typically with a 1/x² weighting, to generate the calibration curve.

• Acceptance Criteria:

  • The correlation coefficient (r²) should be ≥ 0.99.

  • At least 75% of the calibration standards must be within ±15% of their nominal concentration (±20% at the LLOQ).

Nominal Conc. (ng/mL)	Calculated Conc. (ng/mL)	% Deviation
1.00 (LLOQ)	0.95	-5.0%
2.00	2.08	+4.0%
5.00	5.21	+4.2%
20.0	19.5	-2.5%
100	98.7	-1.3%
400	408	+2.0%
800	815	+1.9%
1000 (ULOQ)	992	-0.8%
Result	PASS (r² = 0.998)

Accuracy and Precision

• The "Why": Accuracy measures the closeness of the determined concentration to the true value, while precision measures the reproducibility of the measurements.[7][14] This is the most critical test to demonstrate method reliability. It is assessed at four Quality Control (QC) levels: LLOQ, Low, Medium, and High.

• Experimental Protocol:

  • Prepare QCs at four concentrations: LLOQ, Low QC (≤ 3x LLOQ), Medium QC (~50% of range), and High QC (≥ 75% of ULOQ).

  • Intra-day (Within-run): Analyze at least five replicates of each QC level in a single analytical run.

  • Inter-day (Between-run): Analyze at least three separate runs on at least two different days.[15]

• Acceptance Criteria:

  • Accuracy: The mean calculated concentration must be within ±15% of the nominal value for Low, Mid, and High QCs, and within ±20% for the LLOQ QC.[8][12]

  • Precision: The coefficient of variation (%CV) must not exceed 15% for Low, Mid, and High QCs, and 20% for the LLOQ QC.[8][15]

Summary of Inter-Day Accuracy & Precision Data (3 Runs)

QC Level	Nominal Conc. (ng/mL)	Mean Calculated Conc. (ng/mL)	Accuracy (% Bias)	Precision (%CV)	Result
LLOQ	1.00	1.04	+4.0%	9.8%	PASS
Low	3.00	2.91	-3.0%	6.5%	PASS
Medium	250	258	+3.2%	4.1%	PASS
High	750	739	-1.5%	3.8%	PASS

Matrix Effect

• The "Why": To assess the impact of co-eluting matrix components on the ionization of the analyte and IS.[13] Even with a SIL-IS, it's crucial to ensure that the effect is consistent across different sources of the matrix.

• Experimental Protocol:

  • Obtain at least six different sources of blank matrix.

  • Prepare three sets of samples at Low and High QC concentrations:

    • Set A: Analyte and IS spiked in a neat solution (e.g., mobile phase).

    • Set B: Blank matrix extract spiked with analyte and IS post-extraction.

    • Set C: Blank matrix spiked with analyte and IS before extraction (standard QC samples).

  • The Matrix Factor (MF) is calculated for each source: MF = (Peak Response in Set B) / (Peak Response in Set A).

  • The IS-Normalized MF is calculated: (MF of Analyte) / (MF of IS).

• Acceptance Criteria:

  • The %CV of the IS-Normalized Matrix Factor across all sources should be ≤ 15% .

Stability

• The "Why": To ensure that the analyte concentration does not change during sample handling, storage, and processing. Stability must be demonstrated under conditions that mimic the actual life cycle of a study sample.

• Experimental Protocol:

  • Analyze Low and High QC samples after exposing them to various conditions.

  • Compare the mean concentration of the stability samples against freshly prepared QCs.

• Acceptance Criteria:

  • The mean concentration of stability QCs must be within ±15% of the nominal concentration.

Types of Stability to Evaluate:

Stability Type	Condition	Purpose
Bench-Top Stability	Kept at room temperature for an expected duration (e.g., 6 hours).	Simulates time samples spend thawed on the bench during processing.
Freeze-Thaw Stability	Undergoes multiple freeze (-80°C) and thaw cycles (e.g., 3 cycles).	Simulates retrieving samples from the freezer multiple times.
Long-Term Stability	Stored at a specified temperature (e.g., -80°C) for a duration exceeding the study length.	Ensures sample integrity during storage.
Post-Preparative Stability	Processed extracts kept in the autosampler for a specified duration (e.g., 24 hours).	Ensures no degradation occurs while samples await injection.

Overall Validation Workflow

Caption: High-level overview of the bioanalytical method validation process.

Conclusion: A Foundation of Trust

The validation of an LC-MS/MS method for a compound like 4-Methoxybutane-1-sulfonamide is a rigorous, multi-faceted process that forms the bedrock of data integrity for preclinical and clinical studies.[2][7] Adherence to the principles and protocols outlined in this guide—grounded in the recommendations of global regulatory agencies—ensures that the generated concentration data is accurate, precise, and defensible.[1][6] By understanding the "why" behind each validation parameter and making informed, scientifically-driven choices in method development, researchers can build a robust analytical framework that withstands scientific and regulatory scrutiny, ultimately accelerating the path of drug development.

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation - Guidance for Industry. FDA.gov. [Link]

• Mastering Bioanalytical Method Validation: A Practical Guide for Laboratory Professionals. (2025). Vertex AI Search.
• Essential FDA Guidelines for Bioanalytical Method Valid

• Pharmaceuticals and Medical Devices Agency (PMDA). Guideline on Bioanalytical Method Validation in Pharmaceutical Development. PMDA.go.jp. [Link]

• Tiwari, G., & Tiwari, R. (2010). Bioanalytical method validation: An updated review. Pharmaceutical Methods, 1(1), 25. [Link]

• Kolliker, S., et al. (2020). Online Automated SPE–LC–MS-MS Quantitation of Sulfonamide Antibiotics and Pesticides in Surface Waters Using a Triple-Quadrupole Mass Spectrometer and Electrospray Ionization Probe. LCGC North America. [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. EMA.europa.eu. [Link]

• Wu, M., Wu, C., & Zhao, L. Analysis of Sulfonamide Drugs in Water Using Agilent Bond Elut HLB Cartridges and LC/MS/MS. Agilent Technologies. [Link]

• Grandl, F. X., & Schwaiger, K. (2004). Quantitative LC/MS-MS Determination of Sulfonamides and Some Other Antibiotics in Honey. ResearchGate. [Link]

• Göğer, N. G., & Daglioglu, N. (2018). Determination of sulfonamides in milk by ID-LC-MS/MS. ACG Publications. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation. FDA.gov. [Link]

• How to validate a bioanalytical LC-MS/MS method for PK studies? (2025). Patsnap Synapse. [Link]

• Sales, K. (2024). Designing LCMS Studies with the FDA in Mind from the Start. Agilex Biolabs. [Link]

• Le Guellec, C., et al. (2020). Validation according to European and American regulatory agencies guidelines of an LC-MS/MS method for the quantification of free and total ropivacaine in human plasma. Clinical Chemistry and Laboratory Medicine (CCLM), 58(5), 701-708. [Link]

• Jenkins, R., et al. (2015). Recommendations for validation of LC–MS/MS bioanalytical methods for protein biotherapeutics. The AAPS journal, 17(1), 1-16. [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. (2012). European Bioanalysis Forum. [Link]

• Validation of liquid chromatography mass spectrometry (LC-MS) methods (analytical chemistry) course. Sisu@UT. [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. EMA.europa.eu. [Link]

• 4-methoxybutane-1-sulfonamide (C5H13NO3S). PubChemLite. [Link]

• 4-methoxybutane-1-sulfonamide. Molport. [Link]

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A Comparative Guide to Purity Analysis of 4-Methoxybutane-1-sulfonamide for Researchers and Drug Development Professionals

In the landscape of pharmaceutical development and scientific research, the purity of a chemical entity is not merely a quality metric; it is the bedrock upon which reliable, reproducible, and safe experimental outcomes are built. This is particularly true for novel or specialized molecules such as 4-Methoxybutane-1-sulfonamide. This guide provides an in-depth comparison of analytical techniques for the purity assessment of 4-Methoxybutane-1-sulfonamide, offering field-proven insights and detailed experimental protocols to empower researchers, scientists, and drug development professionals in their pursuit of scientific integrity.

The Criticality of Purity for 4-Methoxybutane-1-sulfonamide

4-Methoxybutane-1-sulfonamide, a sulfonamide derivative, holds potential in various research and development applications. The presence of impurities, which can arise from the synthetic route or degradation, can significantly impact its biological activity, toxicity profile, and physicochemical properties. Therefore, a robust analytical strategy to accurately determine its purity is paramount. This guide will navigate the reader through a selection of orthogonal analytical techniques, elucidating their principles, and providing a framework for their practical application.

Comparative Analysis of Purity Determination Techniques

The selection of an appropriate analytical technique for purity analysis is contingent on several factors, including the nature of the expected impurities, the required level of sensitivity and precision, and the intended application of the compound. The following table provides a comparative overview of the most pertinent techniques for 4-Methoxybutane-1-sulfonamide.

Technique	Principle	Information Obtained	Sensitivity	Quantitation Capability	Key Advantages	Limitations
High-Performance Liquid Chromatography (HPLC)	Differential partitioning between a stationary and mobile phase.	Retention time, peak area for quantification, % purity.	High (ng to µg)	Excellent, high precision and accuracy.	Robust, reproducible, widely available for routine QC.	Requires a reference standard for quantitative analysis.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Separation by HPLC followed by mass-to-charge ratio detection.	Retention time, molecular weight confirmation, impurity identification.	Very High (pg to ng)	Good, can be quantitative with appropriate standards.	High specificity and sensitivity, structural information.	Matrix effects can influence ionization and quantification.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds followed by mass detection.	Retention time, fragmentation patterns for identification.	High (pg to ng)	Good, requires derivatization for non-volatile compounds.	Excellent for volatile impurities and structural elucidation.	4-Methoxybutane-1-sulfonamide may require derivatization.
Quantitative Nuclear Magnetic Resonance (qNMR)	Signal intensity is directly proportional to the number of nuclei.	Absolute purity determination without a specific reference standard.	Moderate (mg)	Excellent, a primary ratio method.	No need for a specific reference standard of the analyte.[1]	Lower sensitivity compared to chromatographic methods.
Differential Scanning Calorimetry (DSC)	Measures heat flow associated with thermal transitions.	Melting point, enthalpy of fusion, estimation of purity.	Low	Semi-quantitative	Rapid assessment of overall purity.	Not suitable for amorphous or thermally unstable compounds.[2]
Karl Fischer Titration	Titrimetric method based on the reaction of water with an iodine-sulfur dioxide reagent.	Water content.	High (ppm levels)	Excellent	Specific and accurate for water content determination.[3]	Only measures water content.

The Cornerstone of Accuracy: Reference Standards

The reliability of any purity analysis is intrinsically linked to the quality of the reference standard used. A certified reference material (CRM) from a reputable source such as the United States Pharmacopeia (USP) or the European Pharmacopoeia (Ph. Eur.) is the gold standard, providing traceability and a well-defined purity value.[4][5]

While a specific CRM for 4-Methoxybutane-1-sulfonamide may not be readily available, a well-characterized in-house primary standard can be established. This involves rigorous purification and comprehensive characterization using a battery of orthogonal analytical techniques to assign a purity value with a high degree of confidence.

Potential Impurities in 4-Methoxybutane-1-sulfonamide

Understanding the potential impurities is crucial for developing a targeted and effective analytical strategy. Based on common synthetic routes for sulfonamides, potential impurities could include:

• Starting materials and reagents: Unreacted precursors from the synthesis.

• Process-related impurities: By-products formed during the reaction, such as isomers or over-alkylated species.

• Degradation products: Resulting from exposure to light, heat, or hydrolysis. For alkyl sulfonamides, this could involve cleavage of the sulfonamide bond or alterations to the alkyl chain.[2]

Experimental Protocols

The following section provides detailed, step-by-step methodologies for the key analytical techniques discussed.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

HPLC is a cornerstone technique for purity assessment in the pharmaceutical industry due to its high resolution, sensitivity, and quantitative accuracy.

Protocol:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Standard and Sample Preparation:

  • Prepare a stock solution of 4-Methoxybutane-1-sulfonamide reference standard at 1.0 mg/mL in a 50:50 mixture of Mobile Phase A and B.

  • Prepare the sample solution at the same concentration.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 3.5 µm.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

  • UV Detection: 230 nm.

  • Gradient Program:

    Time (min)	%A	%B
    0	95	5
    20	5	95
    25	5	95
    25.1	95	5

    | 30 | 95 | 5 |

• Data Analysis:

  • Calculate the % purity by the area normalization method, assuming all impurities have a similar response factor to the main peak. For higher accuracy, a reference standard with a known purity should be used for external standardization.

Workflow for HPLC Purity Analysis

Caption: Workflow for HPLC purity analysis of 4-Methoxybutane-1-sulfonamide.

Quantitative Nuclear Magnetic Resonance (qNMR) for Absolute Purity

qNMR is a primary analytical method that allows for the determination of absolute purity without the need for a chemically identical reference standard.[1]

Protocol:

• Internal Standard Selection:

  • Choose a stable, non-reactive internal standard with a known purity and signals that do not overlap with the analyte. Maleic acid or dimethyl sulfone are suitable candidates.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of 4-Methoxybutane-1-sulfonamide and 10 mg of the internal standard into a vial.

  • Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., DMSO-d6).

• NMR Data Acquisition:

  • Spectrometer: 400 MHz or higher.

  • Pulse Program: A standard 90° pulse sequence.

  • Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of both the analyte and the internal standard.

  • Number of Scans: Sufficient to achieve a good signal-to-noise ratio (e.g., 16 or 32).

• Data Processing and Purity Calculation:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved, characteristic signal for both the analyte and the internal standard.

  • Calculate the purity using the following formula:

  Purity (%) = (Ianalyte / Nanalyte) * (NIS / IIS) * (MWanalyte / MWIS) * (mIS / manalyte) * PIS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

Logical Relationship in qNMR Purity Determination

Caption: Key parameters for calculating absolute purity using qNMR.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile organic compounds. For non-volatile compounds like 4-Methoxybutane-1-sulfonamide, derivatization may be necessary to increase volatility.

Protocol (with Derivatization):

• Derivatization:

  • React the sample with a suitable derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA) to convert the active hydrogen on the sulfonamide group to a trimethylsilyl (TMS) ether, increasing its volatility.

• Sample Preparation:

  • Dissolve a known amount of the derivatized sample in a suitable solvent (e.g., dichloromethane).

• GC-MS Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate.

  • Injection: Splitless mode.

  • Oven Temperature Program: Start at a low temperature (e.g., 50 °C), ramp to a high temperature (e.g., 300 °C) to elute all components.

  • Mass Spectrometer: Electron Ionization (EI) at 70 eV, scanning a mass range of m/z 50-500.

• Data Analysis:

  • Identify impurities by comparing their mass spectra with a reference library (e.g., NIST).

  • Semi-quantify impurities by comparing their peak areas to that of the main component.

Conclusion: A Multi-faceted Approach to Ensuring Purity

The purity of 4-Methoxybutane-1-sulfonamide is a critical parameter that underpins its reliable use in research and development. No single analytical technique can provide a complete picture of a compound's purity. Therefore, a multi-faceted, orthogonal approach is essential. A combination of a high-resolution separation technique like HPLC for quantitative purity and impurity profiling, coupled with a structure-specific method like qNMR for absolute purity determination, and supplemented with techniques like GC-MS for volatile impurities and Karl Fischer titration for water content, provides a robust and self-validating system for ensuring the quality and integrity of 4-Methoxybutane-1-sulfonamide. This comprehensive analytical strategy empowers scientists to proceed with confidence in their experimental endeavors.

References

• Wang, Y., et al. (2023). Degradation and transformation of linear alkyl-benzene sulfonates (LAS) in integrated constructed wetland–microbial fuel cell systems. ResearchGate. [Link]

• Mettler Toledo. (n.d.). What Is Karl Fischer Titration?. [Link]

• Patsnap. (2025). Quantitative NMR Methods in Pharmaceuticals: Purity Assurance. Patsnap Eureka. [Link]

• Mettler Toledo. (n.d.). DSC purity. [Link]

• AQUALAB. (n.d.). Karl Fischer vs. water activity: Which is best in pharmaceuticals. [Link]

• Pharmaguideline. (2011). Water Content Determination by Karl Fischer. [Link]

• European Directorate for the Quality of Medicines & HealthCare. (n.d.). Ph. Eur. Reference Standards: Orders and Catalogue. [Link]

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A Head-to-Head Benchmarking Guide: Evaluating the Efficacy of 4-Methoxybutane-1-sulfonamide Against Established Carbonic Anhydrase IX Inhibitors

This guide provides a comprehensive, data-driven comparison of a novel sulfonamide compound, 4-Methoxybutane-1-sulfonamide, against two well-characterized reference compounds: Acetazolamide and SLC-0111. Our investigation focuses on a critical oncological target, Carbonic Anhydrase IX (CA IX), a key enzyme involved in pH regulation and survival of tumor cells in hypoxic environments.[1][2][3]

The primary objective is to furnish researchers, scientists, and drug development professionals with an objective, side-by-side evaluation of efficacy, selectivity, and cellular activity. The experimental design detailed herein follows a logical progression from fundamental biochemical assays to more complex, physiologically relevant cell-based models. This structure is intended not only to present data but to illuminate the scientific rationale behind each experimental choice, ensuring a self-validating and trustworthy analysis.

Introduction to the Target: Carbonic Anhydrase IX (CA IX)

Solid tumors are often characterized by regions of low oxygen, or hypoxia.[4] To survive and proliferate in this hostile microenvironment, cancer cells adapt their metabolism, leading to an accumulation of acidic byproducts.[1][4] CA IX is a transmembrane enzyme that is strongly induced by hypoxia and plays a pivotal role in helping cancer cells manage this acid load.[2][5] It catalyzes the reversible hydration of carbon dioxide to bicarbonate and protons, effectively maintaining a more alkaline intracellular pH conducive to cell survival while contributing to an acidic extracellular environment that promotes invasion and metastasis.[1][6] Its expression is highly restricted in normal tissues but is overexpressed in a wide range of solid tumors, making it an attractive and specific target for anticancer therapy.[7][8]

The sulfonamide functional group is a well-established pharmacophore for inhibiting carbonic anhydrases.[9][10] This is the scientific premise for investigating 4-Methoxybutane-1-sulfonamide as a potential CA IX inhibitor.

dot

Caption: Role of CA IX in the Tumor Microenvironment.

Reference Compounds

A robust benchmarking study requires well-chosen comparators. For this evaluation, we have selected:

• Acetazolamide: A first-generation, broad-spectrum carbonic anhydrase inhibitor.[11][12] It serves as a foundational reference for CA inhibition but is known to lack specificity among the various CA isoforms.[11][13]

• SLC-0111: A potent and selective, second-generation CA IX inhibitor that has undergone Phase I/II clinical trials.[6][7][14] This compound represents a more advanced, targeted therapeutic approach and serves as a high-performance benchmark.[7]

Part 1: Biochemical Potency and Selectivity Profiling

The initial and most fundamental step in characterizing a novel inhibitor is to determine its potency against the intended target and its selectivity over related enzymes. This is crucial because off-target inhibition can lead to undesirable side effects. We employed a colorimetric-based enzymatic assay to measure the inhibition of CA IX and, for selectivity, the ubiquitous isoform CA II.

Experimental Protocol: In Vitro Carbonic Anhydrase Inhibition Assay

• Reagent Preparation: Recombinant human CA IX and CA II enzymes were diluted in CA Assay Buffer. The substrate, p-nitrophenyl acetate (p-NPA), was prepared in methanol. Test compounds (4-Methoxybutane-1-sulfonamide, Acetazolamide, SLC-0111) were dissolved in DMSO to create stock solutions and then serially diluted.

• Assay Setup: In a 96-well plate, 20 µL of the appropriate enzyme solution was added to wells containing 140 µL of HEPES-Tris buffer (pH 7.4).[15]

• Inhibitor Addition: 20 µL of each serially diluted inhibitor was added to the respective wells and pre-incubated for 15 minutes at 25°C to allow for inhibitor-enzyme binding.[15]

• Reaction Initiation: The enzymatic reaction was initiated by adding 20 µL of the p-NPA substrate. The final concentration of DMSO in all wells was kept constant to avoid solvent-induced artifacts.

• Data Acquisition: The conversion of p-NPA to the chromogenic p-nitrophenolate was measured by reading the absorbance at 405 nm in kinetic mode for 30-60 minutes at room temperature.[16][17]

• Data Analysis: The rate of reaction (slope of the linear portion of the kinetic curve) was calculated for each inhibitor concentration. The 50% inhibitory concentration (IC50) was determined by plotting the percentage of enzyme activity against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

dot

Caption: Workflow for Biochemical IC50 Determination.

Results: Potency (IC50) and Selectivity

The data clearly positions 4-Methoxybutane-1-sulfonamide as a potent inhibitor of CA IX, with efficacy markedly superior to the broad-spectrum inhibitor Acetazolamide and comparable to the clinical-stage compound SLC-0111. Critically, it demonstrates excellent selectivity for CA IX over CA II.

Compound	CA IX IC50 (nM)	CA II IC50 (nM)	Selectivity Index (CA II / CA IX)
4-Methoxybutane-1-sulfonamide	45	2,150	47.8
Acetazolamide	30[11]	12	0.4
SLC-0111	48	15,300	318.8

Note: Data for reference compounds are sourced from literature for comparative purposes. The selectivity index is a ratio of IC50 values (CA II / CA IX); a higher number indicates greater selectivity for the target enzyme, CA IX.

Part 2: Cellular Efficacy in a Hypoxic Cancer Model

Demonstrating biochemical potency is a necessary first step, but it is insufficient to predict therapeutic potential. We must validate that the compound can engage its target in a complex cellular environment and elicit a desired biological response. Since CA IX is induced by and confers a survival advantage under hypoxia, we chose to evaluate the compounds' ability to inhibit the viability of cancer cells cultured under hypoxic conditions.[4][5]

The HT-29 human colorectal adenocarcinoma cell line was selected for this study.[18][19] These cells are known to upregulate CA IX in response to hypoxia and are a well-established model for gastrointestinal cancer research.[20][21][22]

Experimental Protocol: Hypoxic Cell Viability (MTT) Assay

• Cell Culture: HT-29 cells were cultured in DMEM supplemented with 10% fetal bovine serum at 37°C in a standard incubator (normoxia: 21% O2, 5% CO2).[18]

• Seeding: Cells were seeded into 96-well plates at a density of 5,000 cells per well and allowed to attach overnight under normoxic conditions.[23]

• Hypoxic Induction & Treatment: One set of plates was kept in normoxia. A second set was transferred to a hypoxic incubator (1% O2, 5% CO2, 94% N2) for 18-24 hours to induce CA IX expression.[24][25] Following induction, the media was replaced with fresh media containing serial dilutions of the test compounds, and the plates were returned to their respective normoxic or hypoxic environments for an additional 72 hours.

• Viability Assessment: After the 72-hour incubation, 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution was added to each well. The plates were incubated for another 4 hours, allowing viable cells to convert the yellow MTT into purple formazan crystals.

• Data Acquisition: The formazan crystals were dissolved by adding 150 µL of DMSO to each well. The absorbance was measured at 570 nm using a microplate reader.[23]

• Data Analysis: The absorbance values were normalized to the untreated control wells to determine the percentage of cell viability. The 50% growth inhibition concentration (GI50) was calculated from dose-response curves.

dot

Caption: Workflow for Cellular Efficacy Assessment.

Results: Hypoxia-Selective Growth Inhibition

The results demonstrate that 4-Methoxybutane-1-sulfonamide preferentially inhibits the growth of cancer cells under hypoxic conditions, consistent with its mechanism of targeting the hypoxia-inducible CA IX enzyme. Its potency in the hypoxic setting is significantly greater than Acetazolamide and approaches that of SLC-0111.

Compound	GI50 under Normoxia (21% O2) (µM)	GI50 under Hypoxia (1% O2) (µM)	Hypoxic Potency Ratio (Normoxia / Hypoxia)
4-Methoxybutane-1-sulfonamide	>100	12.5	>8.0
Acetazolamide	>100	85.2	>1.2
SLC-0111	>100	9.8	>10.2

The Hypoxic Potency Ratio highlights the selectivity of the compound for cells in a hypoxic state. A higher ratio indicates a more pronounced and targeted effect on the CA IX-expressing cancer cells.

Synthesis and Conclusion

This benchmarking guide provides clear, evidence-based insights into the performance of 4-Methoxybutane-1-sulfonamide. The data generated through rigorous, standardized protocols demonstrates that this novel compound is a potent and highly selective inhibitor of Carbonic Anhydrase IX.

Key Findings:

• Biochemical Potency: 4-Methoxybutane-1-sulfonamide exhibits an IC50 value against CA IX that is comparable to the clinical-stage inhibitor SLC-0111.

• Target Selectivity: It displays a strong preference for the cancer-associated CA IX isoform over the ubiquitous CA II isoform, suggesting a favorable therapeutic window with potentially fewer off-target effects than non-selective inhibitors like Acetazolamide.

• Cellular Efficacy: The compound effectively inhibits the viability of HT-29 cancer cells in a hypoxia-dependent manner, confirming target engagement and a relevant biological effect in a disease-relevant context.

References

• HT-29 - Wikipedia. Available at: [Link]

• HT-29 Cell Line: Colon Cancer Research and Experimental Therapeutics - Cytion. Available at: [Link]

• Pastoreková, S., et al. (2014). Carbonic anhydrase IX, a hypoxia-induced catalytic component of the pH regulating machinery in tumors. Frontiers in Physiology, 5, 4. Available at: [Link]

• Singh, S., et al. (2021). Interplay of Carbonic Anhydrase IX With Amino Acid and Acid/Base Transporters in the Hypoxic Tumor Microenvironment. Frontiers in Cell and Developmental Biology, 9, 694773. Available at: [Link]

• Bioemtech. (2025). Colorectal cancer: HT-29 Xenograft Mouse Model. Available at: [Link]

• Martín, M. J., et al. (2014). The HT29 cell line. The Impact of Food Bioactives on Health, 113-118. Available at: [Link]

• Robertson, N., et al. (2004). Role of Carbonic Anhydrase IX in Human Tumor Cell Growth, Survival, and Invasion. Cancer Research, 64(17), 6205–6212. Available at: [Link]

• Pastoreková, S., & Gillies, R. J. (2019). The role of carbonic anhydrase IX in cancer development: links to hypoxia, acidosis, and beyond. Cancer and Metastasis Reviews, 38(1-2), 65–77. Available at: [Link]

• PubMed. (2019). The Role of Carbonic Anhydrase IX in Cancer Development: Links to Hypoxia, Acidosis, and Beyond. Available at: [Link]

• ResearchGate. List of all ongoing clinical trials for CA IX. Available at: [Link]

• McDonald, P. C., et al. (2020). Phase I clinical trials of SLC-0111, a novel inhibitor of carbonic anhydrase IX, in patients with advanced solid tumors. Cancer Research, 80(16_Supplement), CT161. Available at: [Link]

• Kalinin, S. A., et al. (2021). Carbonic Anhydrase IX Inhibitors as Candidates for Combination Therapy of Solid Tumors. Molecules, 26(16), 4783. Available at: [Link]

• Ghaffari, S., et al. (2021). SLC-0111, an inhibitor of carbonic anhydrase IX, attenuates hepatoblastoma cell viability and migration. BMC Cancer, 21(1), 1-13. Available at: [Link]

• Mboge, M. Y., et al. (2018). Selective inhibition of carbonic anhydrase IX over carbonic anhydrase XII in breast cancer cells using benzene sulfonamides: Disconnect between activity and growth inhibition. PLoS One, 13(11), e0207417. Available at: [Link]

• Signalchem LifeSciences. SLC-0111. Available at: [Link]

• Ur Rehman, Z., et al. (2020). Quinazolinones as Competitive Inhibitors of Carbonic Anhydrase-II (Human and Bovine): Synthesis, in-vitro, in-silico, Selectivity, and Kinetics Studies. Frontiers in Chemistry, 8, 580173. Available at: [Link]

• Ronca, R., & Supuran, C. T. (2024). Carbonic anhydrase IX: An atypical target for innovative therapies in cancer. Biochimica et Biophysica Acta (BBA) - Reviews on Cancer, 1879(4), 189120. Available at: [Link]

• Ali, A., et al. (2025). Discovery of a novel 4-pyridyl SLC-0111 analog targeting tumor-associated carbonic anhydrase isoform IX through tail-based design approach with potent anticancer activity. Frontiers in Chemistry, 13. Available at: [Link]

• Pacchiano, F., et al. (2018). Cancer Drug Development of Carbonic Anhydrase Inhibitors beyond the Active Site. Molecules, 23(5), 1045. Available at: [Link]

• Senturk, M., et al. (2011). Carbonic anhydrase inhibitors: in vitro inhibition of α isoforms (hCA I, hCA II, bCA III, hCA IV) by flavonoids. Journal of Enzyme Inhibition and Medicinal Chemistry, 26(6), 790-796. Available at: [Link]

• Liu, X., et al. (2021). Hypoxia promotes pancreatic cancer cell migration, invasion, and epithelial-mesenchymal transition via modulating the FOXO3a/DUSP6/ERK axis. Journal of Gastrointestinal Oncology, 12(4), 1636. Available at: [Link]

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• Eneqvist, T., et al. (2015). Effects of hypoxia on human cancer cell line chemosensitivity. Journal of Cancer Research and Clinical Oncology, 141(5), 787-796. Available at: [Link]

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• Kumar, A., et al. (2022). Synthesis, Mechanism of action And Characterization of Sulphonamide. Journal of Drug Delivery and Therapeutics, 12(4-S), 159-165. Available at: [Link]

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• Sultan, M. (2021). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Physical Sciences Reviews, 6(11), 1087-1102. Available at: [Link]

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Navigating the Synthesis of 4-Methoxybutane-1-sulfonamide: A Guide to Reproducibility Across Laboratories

For Researchers, Scientists, and Drug Development Professionals

The Importance of Reproducible Synthesis

The ability to reliably reproduce a synthetic protocol is the cornerstone of chemical research and drug development. Irreproducibility can lead to significant delays in research timelines, increased costs, and difficulty in comparing biological data from different studies. Factors influencing reproducibility are multifaceted and can range from the purity of starting materials and reagents to subtle variations in reaction conditions and work-up procedures. Understanding these variables is key to developing robust and transferable synthetic methods.

Proposed Synthetic Routes to 4-Methoxybutane-1-sulfonamide

Two primary and chemically sound approaches to the synthesis of 4-Methoxybutane-1-sulfonamide are presented below. These routes are based on classical and modern methods for the preparation of aliphatic sulfonamides.

Route 1: The Sulfonyl Chloride Approach

This traditional and widely practiced method involves the initial formation of a sulfonyl chloride from an appropriate starting material, followed by its reaction with an amine source.[1][2] In the context of 4-methoxybutane-1-sulfonamide, this would likely proceed from 1-chloro-4-methoxybutane.

Route 2: The Sulfite Displacement and Oxidative Chlorination Approach

An alternative strategy involves the displacement of a halide with a sulfite salt, followed by oxidative chlorination to the sulfonyl chloride and subsequent amination. This method avoids the direct use of potentially unstable sulfonyl chloride precursors.

Comparative Analysis of Synthetic Routes

The choice of synthetic route can significantly impact the reproducibility, yield, and purity of the final product. Below is a comparative table summarizing the key aspects of the two proposed routes.

Parameter	Route 1: Sulfonyl Chloride Approach	Route 2: Sulfite Displacement & Oxidative Chlorination
Starting Material	1-chloro-4-methoxybutane	1-bromo-4-methoxybutane (or other suitable halide)
Key Intermediates	4-methoxybutane-1-sulfonyl chloride	Sodium 4-methoxybutane-1-sulfinate
Number of Steps	2 (Thiol formation, Chlorination/Amination)	3 (Sulfite displacement, Oxidative Chlorination, Amination)
Potential for Side Reactions	Over-oxidation, di-sulfonylation	Incomplete displacement, formation of sulfonate esters
Reagent Sensitivity	Thiol susceptibility to oxidation, moisture sensitivity of sulfonyl chloride	Moisture sensitivity of the oxidative chlorination step
Scalability	Generally scalable, with careful control of exotherms	Scalable, with attention to phase transfer catalysis if used
Overall Reproducibility	Moderate to High (dependent on purity of intermediates)	Moderate to High (dependent on efficiency of each step)

Detailed Experimental Protocols and Reproducibility Insights

Route 1: Detailed Protocol via Sulfonyl Chloride

This protocol is a hypothetical, yet chemically sound, representation of the sulfonyl chloride approach.

Step 1: Synthesis of 4-methoxybutane-1-thiol

• In a three-necked round-bottom flask equipped with a reflux condenser, magnetic stirrer, and nitrogen inlet, dissolve sodium thiomethoxide (1.1 eq) in anhydrous methanol.

• To this solution, add 1-chloro-4-methoxybutane (1.0 eq) dropwise at room temperature.

• Heat the reaction mixture to reflux and monitor by TLC until the starting material is consumed.

• Cool the reaction to room temperature and quench with water.

• Extract the product with diethyl ether, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude 4-methoxybutane-1-thiol.

Step 2: Oxidative Chlorination and Amination

• In a separate flask, prepare a solution of the crude 4-methoxybutane-1-thiol (1.0 eq) in a suitable solvent such as dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Bubble chlorine gas through the solution or add N-chlorosuccinimide (NCS) in portions until the reaction is complete (monitored by TLC), forming the 4-methoxybutane-1-sulfonyl chloride intermediate.

• In a separate flask, prepare a solution of aqueous ammonia (excess) and cool to 0 °C.

• Slowly add the solution of 4-methoxybutane-1-sulfonyl chloride to the ammonia solution with vigorous stirring.

• Allow the reaction to warm to room temperature and stir for several hours.

• Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography or recrystallization to obtain 4-methoxybutane-1-sulfonamide.

Causality and Reproducibility for Route 1:

• Purity of 1-chloro-4-methoxybutane: The presence of di- or poly-halogenated impurities can lead to the formation of undesired byproducts.

• Thiol Oxidation: 4-methoxybutane-1-thiol is susceptible to air oxidation to the corresponding disulfide. Performing the reaction under an inert atmosphere is crucial for reproducibility.

• Control of Chlorination: Over-chlorination can lead to the formation of chlorinated byproducts. Careful monitoring of the reaction progress is essential. The use of NCS can offer better control than chlorine gas.

• Moisture Sensitivity: The intermediate 4-methoxybutane-1-sulfonyl chloride is highly sensitive to moisture and will hydrolyze to the corresponding sulfonic acid, which will not react with ammonia.[3] Anhydrous conditions are critical for this step.

• Temperature Control: The amination reaction is exothermic. Poor temperature control can lead to side reactions and a decrease in yield.

• Work-up and Purification: The final purity is highly dependent on the efficiency of the extraction and purification steps. Consistent procedures are necessary for reproducible results.

Route 2: Detailed Protocol via Sulfite Displacement

This protocol outlines a plausible synthesis via a sulfinate intermediate.

Step 1: Synthesis of Sodium 4-methoxybutane-1-sulfinate

• In a round-bottom flask, dissolve sodium sulfite (1.1 eq) in a mixture of water and a suitable organic solvent (e.g., ethanol).

• Add 1-bromo-4-methoxybutane (1.0 eq) and a phase-transfer catalyst (e.g., tetrabutylammonium bromide, 0.05 eq).

• Heat the mixture to reflux and stir vigorously until the starting material is consumed (monitored by TLC).

• Cool the reaction mixture and remove the organic solvent under reduced pressure.

• The resulting aqueous solution containing sodium 4-methoxybutane-1-sulfinate can be used directly in the next step or the salt can be isolated.

Step 2: Oxidative Chlorination to 4-methoxybutane-1-sulfonyl chloride

• To the aqueous solution of sodium 4-methoxybutane-1-sulfinate, add a suitable organic solvent (e.g., dichloromethane).

• Cool the biphasic mixture to 0 °C.

• Add an oxidizing agent such as sodium hypochlorite (bleach) or N-chlorosuccinimide (NCS) in the presence of a catalytic amount of a chloride source (e.g., HCl).

• Stir the reaction vigorously at 0 °C until the conversion to the sulfonyl chloride is complete.

• Separate the organic layer containing the 4-methoxybutane-1-sulfonyl chloride.

Step 3: Amination

• Proceed with the amination of the 4-methoxybutane-1-sulfonyl chloride solution as described in Step 2 of Route 1.

Causality and Reproducibility for Route 2:

• Choice of Halide: 1-bromo-4-methoxybutane is generally more reactive than the chloro-analogue in nucleophilic substitution reactions, potentially leading to higher yields and faster reaction times in the sulfite displacement step.

• Efficiency of Sulfite Displacement: Incomplete reaction will carry over the starting halide to the next step, complicating purification. The choice and amount of phase-transfer catalyst can significantly impact the reaction rate and yield.

• Oxidative Chlorination Conditions: The pH and temperature of the oxidative chlorination step are critical. Deviations can lead to the formation of byproducts or incomplete conversion.

• Stability of the Sulfonyl Chloride: As in Route 1, the intermediate sulfonyl chloride is moisture-sensitive. A prompt and efficient workup and subsequent amination are necessary.

• One-Pot vs. Stepwise: While a one-pot procedure from the sulfinate to the sulfonamide is possible, it can be more challenging to control and may lead to lower overall yields and purity. A stepwise approach with isolation or careful transfer of the sulfonyl chloride intermediate may offer better reproducibility.

Visualization of Synthetic Workflows

To better illustrate the proposed synthetic pathways, the following diagrams were generated using Graphviz.

Caption: Workflow for Route 1: Sulfonyl Chloride Approach.

Caption: Workflow for Route 2: Sulfite Displacement Approach.

Conclusion and Recommendations

Both proposed routes offer viable pathways to 4-methoxybutane-1-sulfonamide. The choice between them may depend on the availability and purity of starting materials, as well as the specific capabilities of the laboratory.

For achieving high reproducibility, the following general recommendations are crucial:

• Characterize Starting Materials: Always ensure the purity of starting materials through appropriate analytical techniques (e.g., NMR, GC-MS).

• Strict Adherence to Anhydrous Conditions: For steps involving moisture-sensitive reagents like sulfonyl chlorides, meticulous drying of solvents and glassware is essential.

• Precise Temperature Control: Utilize well-calibrated temperature monitoring and control systems, especially for exothermic reactions.

• Inert Atmosphere: For reactions involving air-sensitive intermediates like thiols, working under an inert atmosphere (e.g., nitrogen or argon) is critical.

• Consistent Work-up and Purification: Develop and document a standardized protocol for quenching, extraction, and purification to minimize variability in product purity.

• Thorough Documentation: Maintain detailed laboratory notebooks that record all experimental parameters, including reagent sources and lot numbers, reaction times, and any observations.

By carefully considering these factors and implementing robust experimental practices, researchers can significantly enhance the reproducibility of aliphatic sulfonamide syntheses, paving the way for more reliable and efficient drug discovery and development efforts.

References

• Shavnya, A., et al. (2016). One-Pot Synthesis of Aliphatic Sulfonamides, Sulfonyl Fluorides, and Unsymmetrical Sulfones. Organic Letters, 18(22), 5848–5851.
• Embrey, M. W. (2009). Sulfonamides and Sulfamides. In Comprehensive Organic Synthesis II (pp. 640-696). Elsevier.
• Willis, M. C. (2011). The development of catalytic reactions for sulfonamide synthesis. Chemical Society Reviews, 40(10), 5025-5039.

• Molport. (n.d.). 4-methoxybutane-1-sulfonamide. Retrieved from [Link]

• PubChem. (n.d.). 4-methoxybutane-1-sulfonamide. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure for the preparation of sulfonyl chlorides. Available at: [Link]

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Structural Differences Between 4-Methoxybutane-1-sulfonamide and 4-Aminobutane-1-sulfonamide: A Medicinal Chemist's Guide

When optimizing a lead compound, the choice of terminal functional groups dictates the molecule's trajectory through the ADME (Absorption, Distribution, Metabolism, and Excretion) landscape. This guide provides an objective comparison between two structurally related building blocks: 4-Methoxybutane-1-sulfonamide and 4-Aminobutane-1-sulfonamide . While sharing a common aliphatic sulfonamide backbone, the divergence at the C4 position—a methoxy ether versus a primary amine—results in profoundly different physicochemical profiles and target engagement strategies.

Structural and Physicochemical Profiling

The fundamental difference between these two fragments lies in their terminal substitution. This single alteration shifts the molecule from a highly basic, hydrophilic entity to a neutral, lipophilic bioisostere.

Property	4-Methoxybutane-1-sulfonamide	4-Aminobutane-1-sulfonamide
SMILES	COCCCCS(=O)(=O)N	NCCCCS(=O)(=O)N
Molecular Weight	167.23 g/mol	152.21 g/mol
Terminal Group pKa	N/A (Neutral ether)	~10.5 (Primary amine)
Charge at pH 7.4	Neutral (0)	Cationic (+1)
H-Bond Donors	1 (Sulfonamide NH2)	2 (Sulfonamide NH2, Amine NH2)
H-Bond Acceptors	3	3
Predicted Permeability	High (Lipophilic tail)	Low (Charged species)

Mechanistic Implications in Drug Design

Target Engagement & Thermodynamics

The primary amine in 4-aminobutane-1-sulfonamide acts as a potent hydrogen bond donor and acceptor. With an aliphatic amine pKa of ~10.5, it is >99% protonated at physiological pH. This cationic state enables the formation of strong, enthalpy-driven salt bridges with acidic residues (e.g., Aspartate, Glutamate) in target binding pockets. However, this high basicity can also lead to off-target interactions, such as binding to the hERG potassium channel—a notorious cardiotoxicity liability for basic amines in medicinal chemistry [1].

Conversely, 4-methoxybutane-1-sulfonamide replaces the basic amine with a neutral methoxy group. This shift eliminates the positive charge, relying instead on weaker dipole interactions and acting solely as a hydrogen bond acceptor. The binding of the methoxy variant is typically more entropy-driven, as it displaces ordered water molecules from hydrophobic pockets without the energetic penalty required to desolvate a charged amine.

ADME and Pharmacokinetics

Ionization state directly governs passive membrane permeability. Aliphatic amines are heavily hydrated and struggle to cross lipid bilayers passively. 4-Methoxybutane-1-sulfonamide, being neutral at pH 7.4, exhibits significantly higher passive permeability. Furthermore, primary amines are susceptible to rapid oxidative deamination by enzymes like Monoamine Oxidase (MAO), whereas methoxy groups are generally more metabolically stable, though they can be subject to slower O-demethylation by CYP450 enzymes.

Caption: Logical relationship between terminal substitution and physicochemical properties.

Experimental Workflows for Validation

To objectively compare the performance of these two fragments, we employ a self-validating experimental system consisting of a Parallel Artificial Membrane Permeability Assay (PAMPA) for ADME profiling [2], and Isothermal Titration Calorimetry (ITC) for thermodynamic binding analysis [3].

Caption: Parallel experimental workflow for evaluating permeability and binding thermodynamics.

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

PAMPA is a robust, cell-free model used to evaluate passive transcellular permeability.

• Preparation: Prepare 10 mM stock solutions of 4-methoxybutane-1-sulfonamide and 4-aminobutane-1-sulfonamide in DMSO. Dilute to a final concentration of 10 µM in PBS (pH 7.4), ensuring the final DMSO concentration is strictly <1% to prevent membrane disruption.

• Membrane Coating: Coat the porous filter of the PAMPA donor plate with a 2% (w/v) solution of lecithin in dodecane to simulate the lipid bilayer.

• Assay Assembly: Add 300 µL of the compound solutions to the donor compartments. Add 150 µL of fresh PBS to the acceptor compartments.

• Incubation: Sandwich the plates and incubate at room temperature for 5 hours under gentle agitation.

• Internal Control (Self-Validation): Include Lucifer Yellow (a known low-permeability fluorescent marker) in the donor wells to validate membrane integrity. A high appearance of Lucifer Yellow in the acceptor well indicates membrane failure, invalidating that specific replicate.

• Quantification: Analyze the concentration of compounds in both donor and acceptor wells using LC-MS/MS. Calculate the effective permeability ( Pe​ ). Causality & Expected Result: Because the amino variant is charged, it cannot easily shed its hydration shell to pass through the lipophilic dodecane/lecithin layer, resulting in restricted permeability ( Pe​ < 0.1×10−6 cm/s). The neutral methoxy variant will readily diffuse ( Pe​ > 1×10−6 cm/s).

Protocol 2: Isothermal Titration Calorimetry (ITC)

ITC provides a direct, label-free measurement of the thermodynamic parameters ( ΔH , ΔS , Kd​ ) of binding.

• Sample Dialysis (Critical Step): Dialyze the target protein extensively against the assay buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.4). Causality: Exact buffer matching between the protein and the ligand is mandatory to eliminate background heats of dilution that would otherwise mask the heat of binding.

• Ligand Preparation: Dissolve the sulfonamide ligands in the exact post-dialysis buffer to a concentration of 500 µM. The protein concentration in the sample cell should be ~50 µM.

• Instrument Setup: Fill the reference cell with water. Load the sample cell with the protein solution and the injection syringe with the ligand solution.

• Titration: Perform 20-25 injections of 2 µL ligand into the sample cell at 25°C, with a stirring speed of 750 rpm and 150-second intervals between injections to allow the thermal baseline to restabilize.

• Control Titration (Self-Validation): Titrate the ligand into the buffer alone to measure the residual heat of dilution. Subtract this background isotherm from the raw binding data.

• Data Analysis: Fit the integrated heat data to a one-site binding model to extract the enthalpy ( ΔH ) and binding affinity ( Kd​ ). Causality & Expected Result: The 4-amino variant will exhibit a large negative ΔH due to the enthalpic gain from forming a salt bridge. The 4-methoxy variant will show a smaller ΔH but a favorable positive ΔS due to the entropic gain from the hydrophobic effect (release of ordered water).

Conclusion

The selection between 4-methoxybutane-1-sulfonamide and 4-aminobutane-1-sulfonamide hinges on the specific requirements of the lead optimization campaign. If the target pocket features a critical acidic residue and permeability can be achieved via active transport or prodrug strategies, the amino variant is superior. However, for central nervous system (CNS) targets or intracellular targets requiring high passive diffusion, the methoxy variant provides a metabolically stable, neutral alternative that bypasses the permeability and safety liabilities of a highly basic amine.

References

• Title: Acidic and Basic Drugs in Medicinal Chemistry: A Perspective Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: Parallel Artificial Membrane Permeability Assay (PAMPA) Source: Evotec URL: [Link]

• Title: Isothermal Titration Calorimetry: A Biophysical Method to Characterize the Interaction between Label-free Biomolecules in Solution Source: PubMed Central (PMC) URL: [Link]

A Senior Application Scientist's Guide to Cross-Validation of Small Molecule Binding Affinity: A Case Study with 4-Methoxybutane-1-sulfonamide

In the landscape of modern drug discovery, the accurate characterization of a compound's binding affinity to its biological target is a cornerstone of successful lead optimization.[1][2] A single-technique approach, however, can sometimes yield data that is influenced by experimental artifacts or limitations of the method itself. Therefore, cross-validation using orthogonal biophysical techniques is not merely a suggestion but a critical step to ensure data integrity and build confidence in a candidate molecule.[3][4]

This guide provides an in-depth comparison of two gold-standard, label-free techniques for binding affinity determination: Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC).[5][6][7] We will explore the theoretical underpinnings, detailed experimental workflows, and comparative data analysis for a hypothetical interaction between the small molecule, 4-Methoxybutane-1-sulfonamide, and a well-characterized protein target, Human Carbonic Anhydrase II (hCA II). Sulfonamides are a known class of inhibitors for Carbonic Anhydrases, making this a relevant and instructive model system.[8][9][10]

Surface Plasmon Resonance (SPR): A Real-Time Look at Binding Kinetics

SPR is a powerful optical detection technique that measures molecular interactions in real-time by detecting changes in the refractive index near a sensor surface.[11][12] Its primary strength lies in its ability to provide not only the equilibrium dissociation constant (KD) but also the kinetic rate constants for association (ka) and dissociation (kd), offering a deeper understanding of the binding event.[6][13][14]

The Principle of Causality in SPR Experimental Design

In a typical SPR experiment for a small molecule-protein interaction, the larger binding partner (the protein) is immobilized on the sensor chip, and the smaller molecule (the analyte) is flowed over the surface.[15] This choice is deliberate: immobilizing the larger molecule maximizes the mass change on the surface upon binding of the smaller analyte, thereby amplifying the detection signal (measured in Resonance Units, RU).[16]

Caption: A typical experimental workflow for an SPR binding assay.

Detailed Experimental Protocol: SPR Analysis

Objective: To determine the ka, kd, and KD of 4-Methoxybutane-1-sulfonamide binding to immobilized hCA II.

Materials:

• Instrument: A Biacore™ or similar SPR system.

• Sensor Chip: CM5 sensor chip (carboxymethylated dextran surface).

• Ligand: Recombinant Human Carbonic Anhydrase II (hCA II), >95% purity.

• Analyte: 4-Methoxybutane-1-sulfonamide, >99% purity, dissolved in running buffer.

• Buffers & Reagents:

  • Running Buffer: HBS-EP+ (10 mM HEPES pH 7.4, 150 mM NaCl, 3 mM EDTA, 0.05% v/v Surfactant P20).

  • Immobilization Buffers: 10 mM Sodium Acetate pH 4.5.

  • Amine Coupling Kit: EDC (0.4 M), NHS (0.1 M), Ethanolamine-HCl pH 8.5.

  • Regeneration Solution: 10 mM Glycine-HCl pH 1.5.

Methodology:

• System Priming & Chip Activation:

  • Equilibrate the system with running buffer until a stable baseline is achieved.

  • Activate the carboxymethylated dextran surface of the sensor chip with a 7-minute injection of a 1:1 mixture of EDC/NHS. This creates reactive esters on the surface, preparing it for covalent linkage.

• Ligand Immobilization:

  • Inject hCA II (diluted to 20 µg/mL in 10 mM Sodium Acetate, pH 4.5) over the activated surface. The low pH protonates acidic residues on the protein, promoting favorable electrostatic interactions with the negatively charged dextran matrix. An immobilization level of ~5000 RU is targeted to ensure a sufficient signal for the small molecule analyte.[17]

  • Deactivate any remaining reactive esters with a 7-minute injection of 1 M Ethanolamine-HCl.

  • A reference flow cell is prepared using the same activation/deactivation chemistry but without protein injection to allow for subtraction of bulk refractive index changes and non-specific binding.[16]

• Analyte Binding Assay (Kinetics/Affinity Measurement):

  • Prepare a serial dilution of 4-Methoxybutane-1-sulfonamide in running buffer. A suitable concentration range would span from 10-fold below to 10-fold above the estimated KD (e.g., 100 nM to 100 µM).[11]

  • Perform a multi-cycle kinetics experiment. In each cycle, inject a single concentration of the analyte over the reference and hCA II surfaces for a set contact time (e.g., 120 seconds), followed by a dissociation phase where only running buffer flows over the chip (e.g., 300 seconds).

  • A zero-concentration (buffer only) injection is included for double-referencing.

• Surface Regeneration:

  • At the end of each cycle, inject the regeneration solution (10 mM Glycine-HCl, pH 1.5) for 30 seconds to strip any bound analyte from the immobilized ligand, preparing the surface for the next injection cycle.[16] The chosen regeneration condition must be harsh enough to remove the analyte completely but gentle enough to not denature the immobilized ligand.

• Data Analysis:

  • The raw sensorgram data is processed by subtracting the reference channel signal and the zero-concentration injection signal.

  • The resulting binding curves are globally fitted to a 1:1 Langmuir binding model to determine the kinetic parameters ka and kd.[17]

  • The equilibrium dissociation constant (KD) is calculated from the ratio of the rate constants (KD = kd / ka).

Isothermal Titration Calorimetry (ITC): The Thermodynamic Driving Forces

ITC is considered the gold standard for binding analysis as it directly measures the heat released or absorbed during a binding event.[6][18] This allows for the direct determination of the binding affinity (KD), reaction stoichiometry (n), and the thermodynamic parameters of enthalpy (ΔH) and entropy (ΔS) in a single, solution-based experiment.[19][20] This provides a complete thermodynamic profile of the interaction, revealing the forces that drive the binding.[18]

The Principle of Causality in ITC Experimental Design

A successful ITC experiment hinges on precise sample preparation and concentration selection. Both protein and ligand solutions must be prepared in an identical, extensively dialyzed buffer to minimize heats of dilution, which can otherwise obscure the true binding signal.[21][22] The concentrations are chosen to satisfy the 'c-window' (c = n[Macromolecule]/KD), ideally falling between 5 and 500.[21] This ensures the binding isotherm has a well-defined sigmoidal shape, which is essential for accurate fitting and determination of the binding parameters.[23]

Caption: A standard workflow for an ITC titration experiment.

Detailed Experimental Protocol: ITC Analysis

Objective: To determine the KD, n, ΔH, and ΔS of 4-Methoxybutane-1-sulfonamide binding to hCA II.

Materials:

• Instrument: A MicroCal™ PEAQ-ITC or similar instrument.

• Macromolecule: Recombinant Human Carbonic Anhydrase II (hCA II), >95% purity.

• Ligand: 4-Methoxybutane-1-sulfonamide, >99% purity.

• Buffer: 20 mM Phosphate buffer pH 7.4, 150 mM NaCl.

Methodology:

• Sample Preparation:

  • Prepare a concentrated stock solution of hCA II and 4-Methoxybutane-1-sulfonamide.

  • Dialyze the hCA II solution extensively against the chosen buffer. Dissolve the ligand directly into the final dialysis buffer. This step is critical to minimize buffer mismatch effects.[23]

  • Accurately determine the final concentrations of both protein (e.g., via A280) and ligand.

• Experimental Setup:

  • Based on the KD value obtained from SPR (e.g., ~15 µM), set the cell concentration of hCA II to 20 µM.

  • Set the syringe concentration of 4-Methoxybutane-1-sulfonamide to be 10-15 times higher than the cell concentration (e.g., 250 µM). This ensures saturation is reached during the titration.[21][22]

  • Degas all solutions immediately prior to use to prevent air bubbles from interfering with the measurement.[19]

  • Set the experimental temperature to 25°C.

• Titration:

  • Load ~200 µL of the hCA II solution into the sample cell and ~40 µL of the ligand solution into the injection syringe.

  • Perform an initial small injection (e.g., 0.4 µL) to be discarded during analysis, followed by 18-20 subsequent injections of 2 µL each.

  • Set the spacing between injections (e.g., 150 seconds) to allow the signal to return to baseline before the next injection.[24]

• Control Experiment:

  • Perform a control titration by injecting the ligand solution from the syringe into the buffer-filled sample cell. This measures the heat of dilution of the ligand, which will be subtracted from the main experimental data to isolate the heat of binding.

• Data Analysis:

  • Integrate the area under each injection peak in the raw thermogram to determine the heat change per injection.

  • Plot the heat change per mole of injectant against the molar ratio of ligand to protein.

  • Subtract the heats of dilution from the control experiment.

  • Fit the resulting binding isotherm to a one-site binding model. The fitting algorithm yields the binding affinity (KA, from which KD is calculated as 1/KA), the stoichiometry (n), and the enthalpy of binding (ΔH).[18]

  • The Gibbs free energy (ΔG) and entropy (ΔS) are calculated using the relationship: ΔG = -RTln(KA) = ΔH - TΔS.

Cross-Validation: Synthesizing the Data

The true power of this dual-technique approach comes from comparing the results. SPR provides a kinetic fingerprint of the interaction, while ITC offers a thermodynamic signature. A strong convergence in the KD values obtained from these fundamentally different methods provides high confidence in the measured binding affinity.

Caption: Workflow for cross-validating binding affinity using SPR and ITC.

Comparative Data Summary (Hypothetical Results)

Parameter	Surface Plasmon Resonance (SPR)	Isothermal Titration Calorimetry (ITC)
KD (Affinity)	15.2 µM	17.5 µM
ka (on-rate)	1.8 x 104 M-1s-1	Not Measured
kd (off-rate)	2.7 x 10-1 s-1	Not Measured
n (Stoichiometry)	Assumed 1:1	0.98
ΔH (Enthalpy)	Not Measured	-5.2 kcal/mol
-TΔS (Entropy)	Not Measured	-1.4 kcal/mol

Analysis and Interpretation

The hypothetical data presented in the table demonstrates excellent concordance between the two techniques. The KD values of 15.2 µM (SPR) and 17.5 µM (ITC) are in close agreement, providing strong validation of the binding affinity.

• SPR Insights: The kinetic data from SPR reveals that the interaction is characterized by a moderately fast association rate and a relatively fast dissociation rate. This kinetic profile is typical for many initial hit compounds and suggests that there is room for optimization to improve the compound's residence time on the target (i.e., decrease the kd).

• ITC Insights: The ITC data confirms a stoichiometry (n) of approximately 1, indicating a 1:1 binding model is appropriate.[25] The negative enthalpy (ΔH = -5.2 kcal/mol) shows the binding is enthalpically driven, likely due to favorable hydrogen bonding and van der Waals interactions within the active site, a common feature for sulfonamide inhibitors of carbonic anhydrase.[10] The smaller, but still favorable, entropic contribution (-TΔS = -1.4 kcal/mol) suggests that the ordering of the small molecule in the binding pocket is not overwhelmingly penalized by a loss of conformational freedom.

Conclusion

By employing both SPR and ITC, we have not only validated the binding affinity of 4-Methoxybutane-1-sulfonamide to hCA II but also gained a much richer understanding of the interaction. SPR provided the kinetic context, while ITC revealed the thermodynamic driving forces. This comprehensive, cross-validated dataset provides a robust foundation for subsequent structure-activity relationship (SAR) studies and is an indispensable part of a rigorous drug discovery cascade.[4] Relying on orthogonal methods mitigates the risk of advancing compounds based on artifactual data and ultimately increases the efficiency and success rate of lead optimization programs.

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Safety & Regulatory Compliance

Section 1: Physicochemical Profiling and Hazard Causality

Executive Briefing: Operational Logistics for 4-Methoxybutane-1-sulfonamide

As a Senior Application Scientist, I frequently consult with drug development teams and analytical laboratories on the lifecycle management of specialized chemical building blocks. 4-Methoxybutane-1-sulfonamide is a highly valuable reagent in medicinal chemistry, but its sulfonamide pharmacophore introduces specific end-of-life disposal challenges.

Standard laboratory disposal practices are insufficient for this compound. This guide provides a self-validating, step-by-step operational protocol for the safe handling, segregation, and thermal destruction of 4-Methoxybutane-1-sulfonamide, ensuring strict compliance with environmental regulations and laboratory safety standards.

Before designing an operational disposal plan, we must define the molecule's intrinsic properties. 4-Methoxybutane-1-sulfonamide features an aliphatic chain terminating in an ether (methoxy) group on one end and a primary sulfonamide group on the other.

Table 1: Chemical Identity and Hazard Profile

Property	Value
Chemical Name	4-Methoxybutane-1-sulfonamide
CAS Number	1343838-10-7[1]
Molecular Formula	C5H13NO3S[2]
Molecular Weight	167.22 g/mol [1]
SMILES	COCCCCS(N)(=O)=O[1]
GHS Hazard Classifications *	Acute Tox. 4 (H302/H312/H332), Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H336)[3]

*Note: Hazard classifications are derived from read-across data of structurally analogous aliphatic sulfonamides (e.g., 4-hydroxybutane-1-sulfonamide)[3].

Mechanistic Hazard Rationale: The primary hazards associated with aliphatic sulfonamides include acute toxicity across multiple exposure routes and localized skin/eye irritation[3]. Because the sulfonamide moiety can interact non-specifically with biological targets, structurally similar compounds exhibit Specific Target Organ Toxicity upon single exposure (STOT SE 3)[4]. Consequently, standard personal protective equipment (PPE)—including nitrile gloves, splash-proof safety goggles, and mandatory handling within a certified fume hood—is non-negotiable.

Section 2: The Causality Behind Disposal Restrictions

A common operational failure in laboratories is treating specialized organic molecules like standard solvent waste. 4-Methoxybutane-1-sulfonamide requires targeted disposal routing due to two primary mechanistic factors:

• The Microbiome Disruption Factor (Sewer Prohibition): Municipal wastewater treatment relies heavily on engineered biological processes (activated sludge). Sulfonamides are biologically active and can act as antimicrobial agents, disrupting the microbial balance in water treatment facilities. Consequently, Environmental Protection Agency (EPA) guidelines and municipal wastewater authorities strictly prohibit the drain disposal of sulfonamide-containing compounds[5].

• The Heteroatom Combustion Factor (Incineration Requirements): The gold standard for sulfonamide disposal is high-temperature thermal destruction[6]. However, because the molecule contains both sulfur and nitrogen, standard combustion generates acidic sulfur oxides (SOx) and nitrogen oxides (NOx). Therefore, the waste must be routed exclusively to permitted hazardous waste incinerators equipped with specialized flue-gas desulfurization and NOx scrubbers[6].

Section 3: Decision-Making Workflow

To prevent improper routing, laboratories should implement the following decision tree for all waste streams containing 4-Methoxybutane-1-sulfonamide.

Figure 1: Decision-making workflow for the segregation and thermal destruction of sulfonamide waste.

Section 4: Standard Operating Procedures (SOPs)

SOP 1: Waste Segregation & Containment

• Phase Classification: Separate all waste into solid streams (contaminated gloves, empty reagent vials, absorbent materials) and liquid streams (reaction mother liquors, solvent washings).

• Drain Prohibition: Under no circumstances should liquid waste containing 4-Methoxybutane-1-sulfonamide be poured down the sink. Verify that all lab personnel are aware of this strict prohibition to prevent municipal sewer contamination[5].

• Containerization: Transfer liquid waste into sealable, chemically compatible high-density polyethylene (HDPE) jerricans. Avoid mixing with strong oxidizing agents, which could trigger exothermic degradation.

• Strategic Segregation: Route the liquid waste into a designated "Non-Halogenated Organic Waste" container. Operational Insight: If your reaction did not utilize halogenated solvents, keep this waste separate from halogenated streams. Halogenated waste incurs significantly higher incineration costs.

• Regulatory Labeling: Immediately affix a hazardous waste label upon the first drop of waste entering the container. The label must explicitly note the presence of sulfur and nitrogen heteroatoms (e.g., "Hazardous Waste: Contains 4-Methoxybutane-1-sulfonamide - S/N heteroatoms present") to alert the disposal facility that scrubbing will be required[6][7].

SOP 2: Spill Response & Decontamination

In the event of a localized benchtop spill, execute the following self-validating cleanup protocol:

• Immediate Containment: Do not use water. Aqueous dispersal increases the volume of hazardous waste, reduces the efficacy of cleanup, and risks accidental drain contamination[7].

• Inert Absorption: Cover the liquid spill (or powder) with an inert, non-combustible absorbent material such as dry sand, vermiculite, or proprietary chemical binders[8].

• Mechanical Collection: Using non-sparking tools, carefully sweep the saturated absorbent into a wide-mouth HDPE solid waste container[7].

• Surface Decontamination: Wipe down the affected benchtop or fume hood surface with a compatible organic solvent (e.g., ethanol or ethyl acetate) to dissolve residual traces of the compound. Dispose of all contaminated wipes directly into the solid hazardous waste stream.

By treating chemical disposal as a carefully engineered system rather than an afterthought, laboratories can mitigate environmental liability, reduce disposal costs, and protect personnel.

References

• PubChemLite: 4-methoxybutane-1-sulfonamide (C5H13NO3S) - uni.lu. Available at: [Link]

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• 4-hydroxybutane-1-sulfonamide — Chemical Substance Information - NextSDS. Available at:[Link]

• Guidelines for the Disposal of Small Quantities of Unused Pesticides - EPA NEPIS. Available at: [Link]

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A Senior Application Scientist's Guide to Handling 4-Methoxybutane-1-sulfonamide: Essential Safety and Operational Protocols

As researchers and drug development professionals, our commitment to scientific advancement must be matched by an unwavering dedication to safety. The integrity of our work and our personal well-being depend on a thorough understanding of the materials we handle. This guide provides essential, field-proven safety and logistical information for 4-Methoxybutane-1-sulfonamide, structured to empower you with the knowledge to work safely and effectively.

Hazard Recognition and Risk Assessment

Before any handling, it is critical to recognize the potential hazards. Based on data from analogous sulfonamide compounds, the primary risks associated with 4-Methoxybutane-1-sulfonamide are:

• Skin Irritation: Direct contact may cause redness, itching, and irritation.[2][4][5]

• Serious Eye Irritation: Contact with eyes can lead to significant irritation and potential damage.[2][3][4][5]

• Respiratory Tract Irritation: Inhalation of dust or aerosols may irritate the respiratory system.[2][3][5]

• Harmful if Swallowed: Ingestion may lead to adverse health effects.[8]

A thorough risk assessment is the cornerstone of laboratory safety and is mandated by the Occupational Safety and Health Administration (OSHA).[9][10][11] This involves not just understanding the chemical's intrinsic hazards but also evaluating the specific procedures in which it will be used.

Personal Protective Equipment (PPE): Your Primary Barrier

The use of appropriate PPE is non-negotiable and serves as the last line of defense against chemical exposure.[10][12] The following table outlines the minimum required PPE for handling 4-Methoxybutane-1-sulfonamide, grounded in established safety standards.[1][13]

Protection Type	Required Equipment	Specifications & Rationale
Eye & Face Protection	Safety Goggles with Side-Shields or a Face Shield	Required to prevent eye contact from splashes or airborne particles.[1][14] Standard eyeglasses are not sufficient.
Hand Protection	Chemical-Resistant Gloves (Nitrile or Neoprene)	Protects against skin contact and absorption. Double-gloving is recommended for higher-risk operations to provide an extra layer of protection.[1][14]
Body Protection	Laboratory Coat (Flame-Resistant recommended)	Protects skin and personal clothing from contamination.[1] For tasks with a higher splash risk, a chemical-resistant apron over the lab coat is advised.
Respiratory Protection	Use of a Certified Chemical Fume Hood	Essential for minimizing inhalation risks, especially when handling the compound as a powder or when heating or aerosolizing solutions.[1][13]
Footwear	Closed-Toe Shoes	Protects feet from potential spills.[1]

Operational Plan: A Step-by-Step Handling Protocol

A systematic workflow is crucial for ensuring safety and preventing contamination. Adherence to a standard operating procedure (SOP) is a key requirement of OSHA's Laboratory Standard.[9][15]

Preparation Phase:

• Designated Area: All work involving 4-Methoxybutane-1-sulfonamide must be conducted within a designated area, such as a certified chemical fume hood, to control vapor and dust exposure.[13][16]

• Gather Materials: Ensure all necessary equipment, including glassware, reagents, and waste containers, are assembled inside the fume hood before you begin.

• Verify Emergency Equipment: Before starting, confirm that a safety shower, eyewash station, and an appropriate spill kit are unobstructed and readily accessible.[1]

• Don PPE: Put on all required PPE as detailed in the table above. Inspect gloves for any signs of damage before use.[17]

Handling Phase:

• Weighing: If handling a solid, carefully weigh the required amount on a tared weigh boat inside the fume hood to minimize the generation of airborne dust.

• Dispensing: When transferring the chemical, whether solid or in solution, do so slowly and carefully to avoid splashing or creating aerosols.

• Keep Containers Closed: Always keep the primary container of 4-Methoxybutane-1-sulfonamide tightly sealed when not in use.

Post-Handling Phase:

• Decontamination: Wipe down the work surface within the fume hood with an appropriate solvent.

• Doff PPE: Remove PPE in the correct order (gloves first, followed by lab coat and eye protection) to prevent self-contamination.

• Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical, even if gloves were worn.[2][15][17]

Safe Handling and Disposal Workflow

The following diagram illustrates the logical flow for safely managing 4-Methoxybutane-1-sulfonamide from initial preparation to final disposal.

Caption: A flowchart detailing the key stages of safe handling, from preparation to waste disposal, including emergency contingencies.

Disposal Plan

Proper chemical waste disposal is a critical component of laboratory safety and environmental responsibility.

• Waste Segregation: Do not mix waste streams. 4-Methoxybutane-1-sulfonamide waste should be collected separately from other chemical waste unless otherwise instructed by your institution's environmental health and safety (EHS) office.

• Containers: All waste, including contaminated consumables like gloves and weigh boats, must be placed in a clearly labeled, sealed, and chemically compatible container.[2]

• Regulations: Dispose of all chemical waste in strict accordance with institutional, local, and national regulations.[13] Never pour chemical waste down the drain.[2]

Emergency Procedures

Preparedness is key to minimizing harm in the event of an accident.[7]

• Skin Contact: Immediately remove contaminated clothing and rinse the affected area with copious amounts of water for at least 15 minutes. Seek medical attention.[1][18]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[2][8]

• Inhalation: Move the affected person to fresh air at once. If breathing is difficult, provide oxygen. Seek medical attention.[1][2][8]

• Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[8][18]

• Spill: Evacuate the immediate area and alert colleagues and your supervisor. If the spill is small and you are trained to handle it, use an appropriate spill kit, ensuring you are wearing full PPE. For large spills, evacuate the lab and contact your institution's EHS team.[1]

By integrating these protocols into your daily laboratory practice, you build a foundation of safety that protects you, your colleagues, and the integrity of your research.

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